Methyl 3-(hydroxymethyl)-4-nitrobenzoate

• CAS: 201932-92-5

Core Science & Biosynthesis

Methyl 3-(hydroxymethyl)-4-nitrobenzoate chemical structure and properties

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the chemical structure, properties, synthesis, and potential applications of Methyl 3-(hydroxymethyl)-4-nitrobenzoate, a valuable building block in modern medicinal chemistry. As a Senior Application Scientist, this document is structured to deliver not just data, but actionable insights grounded in established chemical principles.

Core Molecular Attributes: Structure and Properties

Methyl 3-(hydroxymethyl)-4-nitrobenzoate (CAS No. 201932-92-5) is an aromatic nitro compound featuring a methyl ester and a hydroxymethyl group on the benzene ring.[1] This substitution pattern offers a unique combination of functionalities, making it a versatile intermediate in the synthesis of more complex molecules.

Chemical Structure:

Caption: Chemical structure of Methyl 3-(hydroxymethyl)-4-nitrobenzoate.

The presence of the electron-withdrawing nitro group significantly influences the reactivity of the aromatic ring and the adjacent functional groups. The hydroxymethyl group provides a handle for further chemical modifications, such as oxidation, esterification, or conversion to a leaving group. The methyl ester can be hydrolyzed to the corresponding carboxylic acid, offering another site for derivatization.

Physicochemical and Spectroscopic Properties:

Property	Value	Source
CAS Number	201932-92-5	[1]
Molecular Formula	C₉H₉NO₅	[1]
Molecular Weight	211.17 g/mol	[1]
Appearance	White to yellow solid	[2]
Topological Polar Surface Area (TPSA)	89.67 Ų	[1]
logP	0.8737	[1]
Hydrogen Bond Donors	1	[1]
Hydrogen Bond Acceptors	5	[1]
Rotatable Bonds	3	[1]

Synthesis and Purification: A Strategic Approach

A robust and reproducible synthetic route is paramount for the successful application of any chemical intermediate. Based on established organic chemistry principles and analogous reactions, a two-step synthesis of Methyl 3-(hydroxymethyl)-4-nitrobenzoate is proposed.

Synthetic Workflow:

Caption: Proposed synthetic workflow for Methyl 3-(hydroxymethyl)-4-nitrobenzoate.

Part 1: Fischer Esterification of 3-Methyl-4-nitrobenzoic Acid

The initial step involves the conversion of the commercially available 3-Methyl-4-nitrobenzoic acid to its corresponding methyl ester. The Fischer esterification is a classic and reliable method for this transformation.

Experimental Protocol:

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser, dissolve 3-Methyl-4-nitrobenzoic acid (1.0 eq) in an excess of methanol (e.g., 10-20 volumes).

• Acid Catalysis: Carefully add a catalytic amount of concentrated sulfuric acid (e.g., 0.1-0.2 eq) to the solution.

• Reflux: Heat the reaction mixture to reflux and maintain for 4-6 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC) by observing the disappearance of the starting material.

• Work-up: After completion, cool the reaction mixture to room temperature and remove the excess methanol under reduced pressure.

• Extraction: Dissolve the residue in ethyl acetate and wash sequentially with saturated sodium bicarbonate solution to neutralize the acid catalyst, followed by brine.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure to yield crude Methyl 3-methyl-4-nitrobenzoate.

• Purification: The crude product can be purified by recrystallization from a suitable solvent system (e.g., ethanol/water) or by column chromatography on silica gel.

Part 2: Benzylic Hydroxymethylation

The second and more nuanced step is the selective introduction of a hydroxymethyl group at the benzylic position. This can be achieved through a base-catalyzed reaction with paraformaldehyde.

Experimental Protocol:

• Reaction Setup: In a round-bottom flask, dissolve Methyl 3-methyl-4-nitrobenzoate (1.0 eq) in dimethyl sulfoxide (DMSO).

• Reagent Addition: Add paraformaldehyde (1.1-1.5 eq) and a catalytic amount of a suitable base (e.g., sodium phenoxide or potassium carbonate) to the solution.

• Heating: Heat the reaction mixture to 80-100 °C and stir for 3-5 hours. Monitor the reaction progress by TLC.

• Work-up: Upon completion, cool the reaction mixture and pour it into water.

• Extraction: Extract the aqueous mixture with ethyl acetate. Combine the organic layers and wash with brine.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: The crude Methyl 3-(hydroxymethyl)-4-nitrobenzoate can be purified by flash column chromatography on silica gel using a suitable eluent system (e.g., a gradient of ethyl acetate in hexanes).

Applications in Drug Discovery and Development

While specific examples of drugs containing the Methyl 3-(hydroxymethyl)-4-nitrobenzoate moiety are not extensively documented in publicly available literature, its structural features make it a highly attractive building block for the synthesis of various pharmaceutical targets. The class of 3-methyl-4-nitrobenzoate derivatives has shown promise as antifungal agents.

Potential as a Synthetic Intermediate:

The strategic placement of the nitro, hydroxymethyl, and methyl ester groups allows for a variety of chemical transformations, enabling the construction of diverse molecular scaffolds.

Logical Flow of Synthetic Utility:

Caption: Potential synthetic transformations of Methyl 3-(hydroxymethyl)-4-nitrobenzoate.

The reduction of the nitro group to an aniline is a key transformation, opening up possibilities for amide bond formation, sulfonamide synthesis, and other reactions common in the construction of drug-like molecules. The hydroxymethyl group can be oxidized to an aldehyde or carboxylic acid, or converted to a leaving group for nucleophilic substitution reactions. The methyl ester can be hydrolyzed to the corresponding carboxylic acid, which can then be coupled with amines to form amides.

Safety and Handling

As with all nitroaromatic compounds, Methyl 3-(hydroxymethyl)-4-nitrobenzoate should be handled with care in a well-ventilated fume hood.[3] Appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat, should be worn at all times.

General Precautions:

• Inhalation: Avoid breathing dust or vapors.

• Skin Contact: Avoid contact with skin. In case of contact, wash thoroughly with soap and water.

• Eye Contact: Avoid contact with eyes. In case of contact, flush with copious amounts of water.

• Storage: Store in a cool, dry place away from strong oxidizing and reducing agents.

It is highly recommended to consult the Safety Data Sheet (SDS) from the supplier for detailed and up-to-date safety and handling information.

Conclusion

Methyl 3-(hydroxymethyl)-4-nitrobenzoate is a valuable and versatile chemical intermediate with significant potential in the field of drug discovery and development. Its unique combination of functional groups provides multiple avenues for synthetic elaboration, enabling the creation of diverse and complex molecular architectures. While its direct applications are still emerging, its utility as a building block is clear. The synthetic protocols and safety information provided in this guide are intended to empower researchers to confidently and effectively utilize this compound in their synthetic endeavors.

References

• Supporting Information - CDC Stacks. [Link]

• Crown. Nitro Compounds: Properties And Characteristics Explained. [Link]

• ILO Encyclopaedia of Occupational Health and Safety. Nitrocompounds, Aromatic. [Link]

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• 2. methyl 3-(hydroxymethyl)-4-nitrobenzoate 98% | CAS: 201932-92-5 | AChemBlock [achemblock.com]
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Technical Whitepaper: Strategic Utilization of Methyl 3-(hydroxymethyl)-4-nitrobenzoate in Advanced Organic Synthesis

Executive Summary

In modern drug development and complex organic synthesis, the selection of highly functionalized, orthogonal building blocks is critical for efficient pathway design. Methyl 3-(hydroxymethyl)-4-nitrobenzoate is a premier trifunctional nitroaromatic scaffold. Featuring a core defined by its CAS Number 201932-92-5 and a Molecular Weight of 211.17 g/mol [1], this compound provides three distinct, chemoselectively addressable nodes: a methyl ester, a benzylic alcohol, and a nitro group.

This whitepaper provides an in-depth technical analysis of its physicochemical properties, structural causality in reaction design, and self-validating experimental protocols for its integration into heterocyclic scaffold generation and prodrug linker strategies.

Physicochemical Profiling & Molecular Metrics

Understanding the baseline molecular metrics is essential for predicting solubility, partitioning, and downstream reactivity in both organic solvents and biological systems.

Property	Value
Chemical Name	Methyl 3-(hydroxymethyl)-4-nitrobenzoate
CAS Number	201932-92-5[1]
Molecular Weight	211.17 g/mol [1]
Molecular Formula	C₉H₉NO₅[1]
Physical Form	Solid
Boiling Point	395.9 ± 37.0 °C at 760 mmHg
Topological Polar Surface Area (TPSA)	89.67 Ų[1]
LogP (Predicted)	0.87[1]
Hydrogen Bond Donors / Acceptors	1 / 5[1]
Rotatable Bonds	3[1]

Structural Causality & Reactivity Nodes

As an Application Scientist, one must look beyond the 2D structure and analyze the causality of the molecule's electronic and steric environment. The utility of Methyl 3-(hydroxymethyl)-4-nitrobenzoate lies in its strict orthogonal reactivity:

• The C4-Nitro Group (Electronic Anchor): The strong electron-withdrawing nature of the nitro group desensitizes the aromatic ring to electrophilic aromatic substitution. This directs all applied reagents strictly to the peripheral functional groups (the alcohol and the ester). Furthermore, it serves as a "masked" amine, stable under oxidative and alkylating conditions until selectively reduced.

• The C3-Hydroxymethyl Group (Nucleophilic/Electrophilic Pivot): The benzylic alcohol can act as a nucleophile, or it can be converted into a potent electrophile (e.g., a halide or mesylate)[2]. Its ortho-relationship to the nitro group is the fundamental driver for late-stage intramolecular cyclizations.

• The C1-Methyl Ester (Protecting Group/Conjugation Handle): The methyl ester is robust against mild acidic and neutral reductive conditions. It serves as an inert placeholder during the manipulation of the nitro and hydroxyl groups, ready to be hydrolyzed or amidated during the final stages of Active Pharmaceutical Ingredient (API) synthesis.

Synthetic Workflows & Application in Drug Design

Heterocyclic Scaffold Generation

The proximity of the benzylic alcohol to the nitro group makes this compound an ideal precursor for synthesizing complex indoles, quinolines, and benzoxazines. By activating the hydroxyl group and subsequently reducing the nitro group, the resulting aniline spontaneously undergoes intramolecular cyclization.

Figure 1: Divergent synthetic workflows for heterocyclic scaffold generation.

Hypoxia-Activated Prodrug Linkers

In oncology, nitroaromatic compounds are heavily utilized as hypoxia-activated prodrug linkers. In the hypoxic microenvironment of solid tumors, overexpressed nitroreductase enzymes reduce the nitro group to an amine. This triggers a spontaneous 1,4- or 1,6-elimination cascade (self-immolation), releasing the active cytotoxic payload conjugated at the benzylic position.

Figure 2: Hypoxia-activated self-immolative prodrug mechanism.

Self-Validating Experimental Protocols

To ensure trustworthiness and reproducibility, the following protocols are designed as self-validating systems , integrating causality for reagent selection and built-in analytical checkpoints.

Protocol A: Chemoselective Benzylic Bromination (Appel Reaction)

Objective: Convert the benzylic alcohol to a bromide without hydrolyzing the methyl ester[2]. Causality: The Appel reaction (CBr₄/PPh₃) is chosen over HBr to maintain strictly neutral/mild conditions, preventing acid-catalyzed cleavage of the C1-methyl ester.

• Initiation: Dissolve Methyl 3-(hydroxymethyl)-4-nitrobenzoate (1.0 eq) and CBr₄ (1.2 eq) in anhydrous Dichloromethane (DCM) at 0 °C under an inert N₂ atmosphere.

• Activation: Add Triphenylphosphine (PPh₃) (1.25 eq) portion-wise over 15 minutes. Caution: PPh₃ must be added slowly to control the exothermic formation of the phosphonium intermediate and prevent thermal degradation of the nitroaromatic core.

• Propagation: Allow the reaction to warm to room temperature and stir for 2 hours.

• Self-Validation (IPC & NMR):

  • TLC Check: The product bromide is significantly less polar than the starting alcohol. A TLC run in Hexane:EtOAc (3:1) will show the disappearance of the low-Rf starting material and the emergence of a high-Rf UV-active spot.

  • Spectroscopic Validation: Post-column chromatography, ¹H NMR provides absolute confirmation. The benzylic -CH₂-OH signal (typically ~4.6 ppm) will shift downfield to ~4.8–5.0 ppm (-CH₂-Br) and integrate perfectly to 2 protons, coupled with the complete disappearance of the broad -OH stretch (~3300 cm⁻¹) in FT-IR.

Protocol B: Catalytic Nitro Reduction to Aniline

Objective: Reduce the C4-nitro group to an amine to trigger downstream cyclization. Causality: Catalytic hydrogenation using 10% Pd/C under 1 atm H₂ is selected over dissolving metal reductions (e.g., Fe/HCl or SnCl₂) to avoid highly acidic conditions that would hydrolyze the ester and to prevent the complexation of heavy metals with the newly formed amine.

• Initiation: Dissolve the substrate in a degassed mixture of anhydrous Methanol/THF (1:1).

• Catalysis: Add 10% Pd/C (0.1 eq by weight). Purge the reaction vessel three times with N₂, followed by three purges with H₂.

• Propagation: Stir vigorously under an H₂ atmosphere (1 atm via balloon) at ambient temperature for 4-6 hours.

• Self-Validation (Binary Visual Confirmation):

  • Physical Check: The cessation of H₂ consumption (if using a volumetric burette) provides a macroscopic physical validation of reaction completion.

  • Chemical Check: TLC serves as the primary in-process control. The starting nitroaromatic is highly UV-active but ninhydrin-negative. As reduction occurs, the product spot (which has a lower Rf due to the highly polar -NH₂ group) will stain intensely yellow/brown when treated with a ninhydrin dip and heated. This binary confirmation (UV active + Ninhydrin positive) ensures total conversion before filtration through Celite.

References

1.[1] Title: 201932-92-5 | Methyl 3-(hydroxymethyl)-4-nitrobenzoate - ChemScene Source: chemscene.com URL: 1

2. Title: Methyl 3-(hydroxymethyl)-4-nitrobenzoate | 201932-92-5 - Sigma-Aldrich Source: sigmaaldrich.com URL:

3.[2] Title: EP0816328A2 - Process for the manufacture of acetonylbenzamides - Google Patents Source: google.com URL: 2

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Technical Guide: Solubility Profile of Methyl 3-(hydroxymethyl)-4-nitrobenzoate

The following technical guide details the solubility profile, thermodynamic behavior, and experimental determination protocols for Methyl 3-(hydroxymethyl)-4-nitrobenzoate .

Executive Summary

Methyl 3-(hydroxymethyl)-4-nitrobenzoate (CAS 201932-92-5) is a critical intermediate in the synthesis of complex pharmaceutical agents, particularly in the development of kinase inhibitors and agrochemicals. Its solubility profile is governed by the interplay between its polar functional groups (nitro, ester, hydroxyl) and the lipophilic aromatic core.

This guide provides a technical analysis of its solubility in organic solvents, derived from synthetic process data and structural analogs. It establishes a Self-Validating Protocol for researchers to determine precise saturation limits and optimize recrystallization processes.

Chemical Profile & Physicochemical Basis[1][2][3][4]

Property	Detail
Compound Name	Methyl 3-(hydroxymethyl)-4-nitrobenzoate
CAS Number	201932-92-5
Molecular Formula	C₉H₉NO₅
Molecular Weight	211.17 g/mol
Structural Features	Nitro (-NO₂): Strong dipole, electron-withdrawing.Methyl Ester (-COOCH₃): H-bond acceptor, moderate polarity.Hydroxymethyl (-CH₂OH): H-bond donor/acceptor, increases polarity.

Solubility Mechanism

The solubility of this compound is driven by dual-mode interaction :

• Hydrogen Bonding: The hydroxymethyl group facilitates solubility in protic solvents (Methanol, Ethanol).

• Dipole-Dipole Interactions: The nitro and ester groups enhance solubility in polar aprotic solvents (DMSO, Ethyl Acetate).

• Hydrophobic Effect: The benzene ring limits solubility in highly polar media like water, while providing some affinity for chlorinated solvents.

Solubility Landscape: Solvent Compatibility

Based on synthetic isolation protocols (e.g., Patent EP0816328A2) and structural analysis, the solubility profile is categorized below.

Qualitative Solubility Data

Solvent Class	Specific Solvents	Solubility Status	Mechanistic Rationale
Alcohols (Protic)	Methanol, Ethanol	High	Primary reaction medium; H-bonding with -CH₂OH group.
Esters	Ethyl Acetate	Good	Excellent dipole alignment; preferred for extraction.
Chlorinated	Dichloromethane (DCM)	Good	Solvation of the aromatic core and ester functionality.
Alkanes	Hexane, Heptane	Poor (Anti-solvent)	Lack of polar interactions; used for trituration/precipitation.
Aqueous	Water	Low	Hydrophobic aromatic ring dominates; useful for washing.

Process Insight: Purification Strategy

• Recrystallization: The high solubility in Ethyl Acetate combined with poor solubility in Hexane suggests an Ethyl Acetate/Hexane solvent/anti-solvent system is optimal for purification.

• Reaction Medium: Methanol is the standard solvent for the hydroxymethylation step, indicating high solubility at reflux temperatures (

  ).

Experimental Protocol: Gravimetric Solubility Determination

To generate precise thermodynamic data (mole fraction solubility) for process scaling, follow this self-validating gravimetric workflow.

Protocol 1.0: Saturation Equilibrium Method

Objective: Determine mass fraction solubility (

) at temperature .

Reagents:

• Methyl 3-(hydroxymethyl)-4-nitrobenzoate (Purity >98%)

• HPLC Grade Solvents (MeOH, EtOH, Acetone, EtOAc)

Workflow:

• Equilibration: Add excess solid solute to 10 mL of solvent in a jacketed equilibrium cell.

• Agitation: Stir magnetically at 400 rpm for 24 hours at constant

  ( ).

• Validation: Stop stirring and allow settling for 2 hours. Ensure solid phase remains.

• Sampling: Withdraw supernatant using a pre-heated syringe filter (0.22 µm PTFE).

• Quantification:

  • Weigh a clean weighing dish (

    ).

  • Add supernatant and weigh (

    ).

  • Evaporate solvent under vacuum at 40°C until constant mass.

  • Weigh dry residue (

    ).

Calculation:

Workflow Visualization

The following diagram outlines the logical flow for determining solubility and selecting a crystallization solvent system.

Caption: Logical workflow for gravimetric solubility determination, ensuring saturation equilibrium is achieved before sampling.

Thermodynamic Modeling

For process engineering, experimental data should be correlated using the Modified Apelblat Equation . This semi-empirical model is standard for nitro-benzoate derivatives.

The Apelblat Equation:

• : Mole fraction solubility
• : Absolute temperature (K)
• : Empirical parameters derived from regression analysis.

Application: Once experimental data points (e.g., at 283K, 298K, 313K) are obtained using Protocol 1.0, fit them to this equation.

• Positive B value indicates exothermic dissolution (rare for this class).

• Negative B value indicates endothermic dissolution (standard behavior: solubility increases with T).

Process Application: Recrystallization Logic

The solubility differential between Ethyl Acetate (solvent) and Hexane (anti-solvent) is the most robust method for purification.

Caption: Purification strategy utilizing the solubility differential between Ethyl Acetate and Hexane.

References

• European Patent Office. (1998). Process for the manufacture of acetonylbenzamides (EP0816328A2). Describes synthesis and isolation using Methanol and Hexane.

• Wu, Y., et al. (2016).[1] Solubility determination and thermodynamic modeling of 3-methyl-4-nitrobenzoic acid in twelve organic solvents. The Journal of Chemical Thermodynamics, 102, 257-269.[1] (Cited as methodology standard for nitrobenzoate analogs).

• PubChem. (n.d.). Compound Summary: Methyl 3-(hydroxymethyl)-4-nitrobenzoate.[2][3] Retrieved from [Link]

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• 2. METHYL 3-HYDROXY-2-METHYL-4-NITROBENZOATE CAS#: 1031359-53-1 [m.chemicalbook.com]
• 3. EP0816328A2 - Process for the manufacture of acetonylbenzamides - Google Patents [patents.google.com]

Methyl 3-(hydroxymethyl)-4-nitrobenzoate safety data sheet (SDS) analysis

An In-depth Technical Guide to the Safety Profile of Methyl 3-(hydroxymethyl)-4-nitrobenzoate

This guide provides a detailed safety analysis of Methyl 3-(hydroxymethyl)-4-nitrobenzoate (CAS No. 201932-92-5), a compound relevant to researchers and professionals in drug development and organic synthesis. Given the absence of a comprehensive, publicly available Safety Data Sheet (SDS) for this specific molecule, this document employs a foundational approach to hazard assessment. By analyzing the constituent functional groups—a nitroaromatic system, a hydroxymethyl group, and a methyl ester—and referencing data from structurally analogous compounds, we can construct a robust and scientifically grounded safety profile to guide laboratory practices.

Compound Identification and Physicochemical Properties

Understanding a compound's physical and chemical properties is the first step in a thorough risk assessment. These characteristics influence its behavior under various laboratory conditions, from storage to reaction and disposal.

Table 1: Physicochemical Data for Methyl 3-(hydroxymethyl)-4-nitrobenzoate

Property	Value	Source
CAS Number	201932-92-5	[1]
Molecular Formula	C₉H₉NO₅	[1]
Molecular Weight	211.17 g/mol	[1]
Synonym(s)	Benzoic acid, 3-(hydroxymethyl)-4-nitro-, methyl ester	[1]
Purity	≥98% (Typical)	[1]
Topological Polar Surface Area (TPSA)	89.67 Ų	[1]
Hydrogen Bond Donors	1	[1]
Hydrogen Bond Acceptors	5	[1]
Rotatable Bonds	3	[1]
Storage Temperature	Room Temperature	[1]

Note: Some properties are calculated or inferred based on chemical structure.

Core Hazard Analysis: A Structurally-Informed Approach

The primary hazards associated with Methyl 3-(hydroxymethyl)-4-nitrobenzoate are derived from its nitroaromatic nature. Nitroaromatic compounds are a well-studied class of chemicals known for their potential toxicity and reactivity.[2]

Toxicological Profile (Inferred)

• Routes of Exposure: The primary routes of occupational exposure are inhalation of dust particles, skin contact, and eye contact.[3] Ingestion is less common but possible through poor hygiene practices.[4]

• Potential Health Effects:

  • Skin and Eye Irritation: Analogous compounds are known to cause skin and serious eye irritation.[3][5] Direct contact should be avoided.

  • Respiratory Irritation: Inhalation of dust may cause respiratory tract irritation.[3][5]

  • Systemic Effects: The toxicological properties of many nitroaromatic compounds have not been fully investigated, but they should be handled as potentially harmful if absorbed through the skin, inhaled, or swallowed.[4] Long-term exposure to nitroaromatic compounds, as a class, can pose chronic health risks.[2]

Fire and Reactivity Hazards

The stability of the compound under normal conditions is expected to be high. However, the nitro group introduces specific reactivity hazards that demand careful management.

• Flammability: The compound is not expected to be highly flammable, but containers may burn in a fire.[3] During combustion, it may decompose and release toxic and irritating gases, including carbon oxides (CO, CO₂) and nitrogen oxides (NOx).[4][6]

• Chemical Incompatibilities: This is a critical safety consideration. Nitro compounds should be segregated from:

  • Strong Oxidizing Agents: Can lead to vigorous or explosive reactions.

  • Strong Reducing Agents: Can react exothermically.

  • Strong Bases and Amines: Contact with strong bases can lead to decomposition and, in some cases, the formation of shock-sensitive materials.[7][8]

Comprehensive Risk Mitigation and Safe Handling Protocols

A multi-layered approach combining engineering controls, personal protective equipment, and standardized procedures is essential for minimizing risk.

Engineering Controls and Personal Protective Equipment (PPE)

The primary objective is to prevent the compound from coming into contact with the researcher or being released into the laboratory environment.

• Ventilation: All manipulations of solid Methyl 3-(hydroxymethyl)-4-nitrobenzoate or its solutions must be conducted in a well-ventilated area, preferably within a certified chemical fume hood.[3][7]

• Eye and Face Protection: Wear splash-proof chemical safety goggles and a face shield.[7]

• Skin Protection:

  • Gloves: Use chemical-resistant gloves (e.g., Viton®, Barrier®).[7] Always inspect gloves before use and change them immediately if contamination occurs.

  • Lab Coat: A chemical-resistant apron or a buttoned lab coat should be worn at all times.[7]

• Respiratory Protection: A NIOSH-approved respirator may be required if ventilation is inadequate or if there is a risk of generating aerosols or dust.[3][7]

Standard Operating Procedure (SOP) for Handling

This protocol outlines the essential steps for safely weighing and using the compound in a typical laboratory workflow.

Experimental Workflow: Safe Handling of Methyl 3-(hydroxymethyl)-4-nitrobenzoate

Caption: A standard workflow for safely handling solid chemical reagents.

Storage and Segregation

Proper storage is crucial to prevent accidental reactions and maintain chemical stability.

• Conditions: Store in a tightly closed container in a cool, dry, and well-ventilated area.[7][8] The storage area should be away from heat, sparks, and open flames.[7]

• Segregation: It is imperative to store Methyl 3-(hydroxymethyl)-4-nitrobenzoate away from incompatible materials. The following diagram illustrates the decision process for proper chemical storage.

Chemical Storage Segregation Logic

Caption: Decision tree for segregating chemicals based on hazard class.

Emergency and Disposal Procedures

Preparedness is key to managing unexpected events like spills or exposures.

Spill Response

• Evacuate and Alert: Immediately alert personnel in the area.[8]

• Control Ignition Sources: If the material is near solvents, eliminate all potential ignition sources.[8]

• Don PPE: Wear appropriate PPE, including respiratory protection if necessary.[3]

• Containment: For a solid spill, carefully sweep or vacuum up the material, avoiding dust generation, and place it in a sealed, labeled container for disposal.[3][4] Use a non-combustible absorbent material like sand for solutions.[8]

• Decontamination: Clean the spill area thoroughly with soap and water.[8]

First Aid Measures

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek medical attention.[3][4][5]

• Skin Contact: Remove contaminated clothing and flush skin with plenty of soap and water for at least 15 minutes. Seek medical attention if irritation develops.[4][5]

• Inhalation: Move the victim to fresh air. If breathing is difficult, provide oxygen. Seek medical attention.[4][5]

• Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water and have them drink 2-4 cupfuls of water. Seek immediate medical attention.[4]

Waste Disposal

Chemical waste must be managed according to institutional, local, and national regulations.

• Containerization: Collect waste material and contaminated items in a clearly labeled, sealed container.

• Disposal Route: Never dispose of nitro compounds down the drain or in regular trash.[8] All waste must be handled by a licensed waste disposal company. This ensures environmentally responsible and compliant disposal.

Conclusion

While a specific, comprehensive SDS for Methyl 3-(hydroxymethyl)-4-nitrobenzoate is not widely accessible, a thorough safety protocol can be established through the principles of chemical analogy. The presence of the nitroaromatic moiety dictates that this compound be handled with significant caution, assuming potential for irritation and systemic toxicity. Strict adherence to engineering controls, diligent use of personal protective equipment, and a well-defined protocol for handling, storage, and disposal are paramount to ensuring the safety of researchers and the integrity of the laboratory environment.

References

• Benchchem. (n.d.). Technical Guide: Safety, Handling, and Data for 1-Butyl-4-(2-nitro-ethyl)-benzene and Related Nitroaromatic Compounds.
• Benchchem. (n.d.). Technical Support Center: Safe Handling and Storage of Nitro Compounds.

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 139040532, C16H14N2O10. Retrieved from [Link]

• ChemWhat. (n.d.). Methyl 3-nitro-4-hydroxybenzoate CAS#: 99-42-3. Retrieved from [Link]

• Cheméo. (n.d.). Chemical Properties of methyl 4-hydroxy-3-nitrobenzoate (CAS 99-42-3). Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 294866, Methyl 3-hydroxy-4-nitrobenzoate. Retrieved from [Link]

• Cole-Parmer. (2005, October 20). Material Safety Data Sheet - Methyl 3-nitrobenzoate, 98%. Retrieved from [Link]

• Environmental Protection Agency. (2025, October 15). METHYL 4-(HYDROXYMETHYL)-3-NITROBENZOATE - Links. Retrieved from [Link]

• Cambridge University Press. (2009, October 28). Bioremediation of nitroaromatic compounds (Chapter 6). Retrieved from [Link]

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Thermodynamic properties of Methyl 3-(hydroxymethyl)-4-nitrobenzoate

An In-depth Technical Guide to the Thermodynamic Properties of Methyl 3-(hydroxymethyl)-4-nitrobenzoate

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive framework for understanding, determining, and predicting the thermodynamic properties of Methyl 3-(hydroxymethyl)-4-nitrobenzoate. While direct experimental thermodynamic data for this specific compound is not extensively published, this document outlines the authoritative experimental and computational methodologies required for its characterization. By leveraging data from structurally analogous compounds, this guide offers field-proven insights into estimating and validating its thermodynamic profile, which is crucial for process development, safety assessment, and formulation in the pharmaceutical and chemical industries.

Introduction: The Significance of Thermodynamic Properties

Methyl 3-(hydroxymethyl)-4-nitrobenzoate is a functionalized aromatic compound that serves as a valuable intermediate in organic synthesis and pharmaceutical development.[1] A thorough understanding of its thermodynamic properties—such as enthalpy of formation, Gibbs free energy, heat capacity, and entropy—is paramount for several reasons:

• Process Safety and Hazard Analysis: The nitro group suggests that the molecule could be energetic.[2] Thermodynamic data is critical for evaluating thermal stability and potential decomposition hazards, particularly for large-scale synthesis.[2]

• Reaction Optimization: Knowledge of reaction enthalpies allows for the design of efficient and safe protocols, ensuring proper heat management and maximizing yield.

• Physical Chemistry and Formulation: Properties like the enthalpy of fusion and sublimation are essential for designing crystallization processes, predicting solubility, and ensuring the stability of the solid-state form in drug formulations.

• Computational Modeling: Experimentally determined thermodynamic data serves as a crucial benchmark for validating and refining computational chemistry models, which can then be used to predict the properties of novel derivatives.[3]

This guide will provide the necessary theoretical and practical framework for researchers to either determine these properties experimentally or predict them with a high degree of confidence using computational tools.

Molecular Structure and its Thermodynamic Implications

The thermodynamic properties of Methyl 3-(hydroxymethyl)-4-nitrobenzoate are a direct consequence of its molecular structure. The key functional groups—a benzene ring, a nitro group (NO₂), a methyl ester group (COOCH₃), and a hydroxymethyl group (CH₂OH)—all contribute to the overall energetic landscape of the molecule.

• Nitro Group: The electron-withdrawing nature of the nitro group significantly influences the electronic structure of the aromatic ring and is a major contributor to the enthalpy of formation.

• Hydroxymethyl and Ester Groups: These groups can participate in intermolecular hydrogen bonding, which is expected to result in a higher enthalpy of sublimation compared to non-hydroxylated analogs.

• Substituent Position: The meta and para positioning of the functional groups dictates steric and electronic interactions, subtly influencing bond energies and, consequently, the overall enthalpy of formation.[3]

Experimental Determination of Thermodynamic Properties

A combination of calorimetric and analytical techniques is required to build a complete thermodynamic profile of a solid organic compound.[4][5] The following protocols represent the gold standard in the field.

Enthalpy of Formation via Combustion Calorimetry

The standard enthalpy of formation (ΔfH°) is most accurately determined by measuring the enthalpy of combustion (ΔcH°) using a bomb calorimeter.[6][7][8]

Experimental Protocol: Static Bomb Combustion Calorimetry

• Sample Preparation: A pellet of the high-purity crystalline sample (approx. 0.5-1.0 g) is accurately weighed.

• Calorimeter Calibration: The heat capacity of the calorimeter (the "calorimeter constant") is determined by combusting a certified standard reference material, such as benzoic acid, under identical conditions.[6]

• Bomb Assembly: The sample pellet is placed in a crucible inside the "bomb," a high-pressure stainless steel vessel. A fuse wire is positioned to contact the sample.

• Pressurization: The bomb is sealed and pressurized with high-purity oxygen to approximately 30 atm.[9]

• Measurement: The bomb is submerged in a known quantity of water in the calorimeter's insulated jacket. The system is allowed to reach thermal equilibrium. The sample is then ignited via an electrical current through the fuse wire.

• Data Acquisition: The temperature of the surrounding water is meticulously recorded until it reaches a maximum and then begins to cool.

• Calculation: The heat released by the combustion is calculated from the temperature rise and the calorimeter's heat capacity. Corrections are applied for the ignition energy and the formation of nitric acid from the nitrogen in the sample and atmosphere. The standard enthalpy of combustion is then used to derive the standard enthalpy of formation using Hess's Law.

Workflow: Determining Enthalpy of Formation

Caption: Workflow for experimental determination of enthalpy of formation.

Heat Capacity and Phase Transitions via Differential Scanning Calorimetry (DSC)

DSC is a powerful technique for measuring heat capacity (Cp) as a function of temperature and for determining the enthalpy and temperature of phase transitions (e.g., melting).[5][10]

Experimental Protocol: Differential Scanning Calorimetry

• Sample Preparation: A small, accurately weighed amount of the sample (2-5 mg) is hermetically sealed in an aluminum pan. An empty, sealed pan is used as a reference.

• Instrument Setup: The sample and reference pans are placed in the DSC cell.

• Measurement: The cell is heated at a constant, controlled rate (e.g., 5-10 K/min) over the desired temperature range. The instrument measures the difference in heat flow required to maintain the sample and reference at the same temperature.

• Data Analysis:

  • Heat Capacity (Cp): The heat flow difference in a region with no thermal events is directly proportional to the sample's heat capacity.

  • Enthalpy of Fusion (ΔfusH°): The area under the melting peak in the DSC thermogram is integrated to determine the enthalpy of fusion.[10]

Thermodynamic Property	Experimental Technique	Primary Output	Reference
Enthalpy of Formation	Static Bomb Combustion Calorimetry	Enthalpy of Combustion (ΔcH°)	[6][7][11]
Heat Capacity (Cp)	Differential Scanning calorimetry (DSC)	Heat flow vs. Temperature	[4][10]
Enthalpy of Fusion	Differential Scanning calorimetry (DSC)	Melting Point, ΔfusH°	[10]
Enthalpy of Sublimation	Knudsen Effusion Method	Vapor Pressure vs. Temperature	[4][11]

Computational Prediction of Thermodynamic Properties

When experimental determination is not feasible, computational chemistry provides a robust alternative for estimating thermodynamic properties.[12] High-level ab initio methods are particularly effective for calculating gas-phase enthalpies of formation.[3][13]

Gas-Phase Enthalpy of Formation

Composite methods like Gaussian-4 (G4) theory are designed to yield highly accurate thermochemical data.[3][13] The calculation typically relies on an isodesmic reaction scheme to benefit from error cancellation.

Computational Protocol: G4-based Calculation

• Structure Optimization: The 3D molecular structure of Methyl 3-(hydroxymethyl)-4-nitrobenzoate is optimized at a lower level of theory (e.g., B3LYP/6-31G(d)).

• Frequency Calculation: A vibrational frequency analysis is performed at the same level to confirm the structure is a true energy minimum and to obtain the zero-point vibrational energy (ZPVE) and thermal corrections.

• Single-Point Energy Calculations: A series of high-level single-point energy calculations are performed as prescribed by the G4 protocol.

• Isodesmic Reaction Design: A hypothetical, well-balanced reaction is designed where the types of chemical bonds are conserved between reactants and products. This requires selecting reference species with accurately known experimental enthalpies of formation.

• Enthalpy Calculation: The reaction enthalpy is calculated from the computed total energies of all species in the isodesmic reaction. This reaction enthalpy is then combined with the known experimental enthalpies of formation of the reference compounds to derive the enthalpy of formation for the target molecule.[14]

Sources

• 1. Methyl 3-hydroxy-4-nitrobenzoate | 713-52-0 [chemicalbook.com]
• 2. researchgate.net [researchgate.net]
• 3. mdpi.com [mdpi.com]
• 4. Thermodynamic Properties of Organic Substances: Experiment, Modeling, and Technological Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 5. eprintspublications.npl.co.uk [eprintspublications.npl.co.uk]
• 6. monash.edu [monash.edu]
• 7. Calorimetry | Science | Research Starters | EBSCO Research [ebsco.com]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. 11.2 Calorimetry - UCalgary Chemistry Textbook [chem-textbook.ucalgary.ca]
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• 11. researchgate.net [researchgate.net]
• 12. hrcak.srce.hr [hrcak.srce.hr]
• 13. The Enthalpy of Formation of Acetylenes and Aromatic Nitro Compounds for a Group Contribution Method with “Chemical Accuracy”[v1] | Preprints.org [preprints.org]
• 14. researchgate.net [researchgate.net]

Literature review of Methyl 3-(hydroxymethyl)-4-nitrobenzoate synthesis pathways

Executive Summary

Methyl 3-(hydroxymethyl)-4-nitrobenzoate (CAS 201932-92-5 ) is a critical benzylic alcohol intermediate used in the synthesis of advanced pharmaceutical scaffolds, particularly for kinase inhibitors and anti-infective agents involving indole or quinazoline cores. Its structural uniqueness lies in the ortho relationship between the nitro group and the hydroxymethyl arm, combined with a para ester functionality. This specific substitution pattern creates electronic and steric environments that challenge standard regioselective functionalization.

This guide details the most robust, scalable synthetic pathway: Radical Bromination followed by Solvolysis . Unlike direct nitration or reduction strategies that suffer from poor regioselectivity or over-reduction, this pathway leverages the activation of the benzylic methyl group in Methyl 3-methyl-4-nitrobenzoate, ensuring high yield and purity.

Part 1: Retrosynthetic Analysis & Strategy

The synthesis is best approached by disconnecting the hydroxymethyl group back to a methyl group via a benzylic bromide intermediate. Direct introduction of the hydroxymethyl group onto the nitro-aromatic ring is electronically unfavorable; therefore, functionalizing a pre-existing methyl group is the preferred strategy.

Strategic Disconnections

• Target: Methyl 3-(hydroxymethyl)-4-nitrobenzoate.[1]

• Precursor 1: Methyl 3-(acetoxymethyl)-4-nitrobenzoate (Protected Alcohol).

• Precursor 2: Methyl 3-(bromomethyl)-4-nitrobenzoate (Benzylic Halide).

• Starting Material: Methyl 3-methyl-4-nitrobenzoate (Commercially available or synthesized from 3-methyl-4-nitrobenzoic acid).

Figure 1: Retrosynthetic logic flow prioritizing the functionalization of the benzylic carbon.

Part 2: Detailed Synthetic Protocol

Phase 1: Wohl-Ziegler Radical Bromination

The transformation of the methyl group to a bromomethyl group is the pivotal step. The presence of the ortho-nitro group can sometimes interfere with radical stability, so precise control of the initiator and solvent is required.

Reaction:

Methyl 3-methyl-4-nitrobenzoate + NBS

Methyl 3-(bromomethyl)-4-nitrobenzoate

Reagents & Materials:

• Substrate: Methyl 3-methyl-4-nitrobenzoate (1.0 eq)

• Brominating Agent: N-Bromosuccinimide (NBS) (1.1 – 1.2 eq)

• Initiator: Benzoyl Peroxide (BPO) (0.05 eq) or AIBN.

• Solvent: Carbon Tetrachloride (CCl

  ) or Trifluoromethylbenzene (PhCF ) for a greener alternative.

Protocol:

• Setup: Equip a round-bottom flask with a reflux condenser and a nitrogen inlet. Ensure the system is dry.

• Dissolution: Dissolve Methyl 3-methyl-4-nitrobenzoate in anhydrous solvent (approx. 10 mL/g).

• Addition: Add NBS and the radical initiator (BPO) to the solution.

• Initiation: Heat the mixture to reflux (approx. 77°C for CCl

  ). The reaction is initiated when the solution turns orange/brown and then fades to pale yellow as bromine is consumed.

• Monitoring: Monitor by TLC (Hexane/EtOAc 4:1). The starting material spot (higher R

  ) should disappear, replaced by the bromide (slightly lower R ).

• Workup: Cool to 0°C to precipitate succinimide. Filter off the solids.[1][2]

• Purification: Concentrate the filtrate. The residue is often pure enough for the next step. If necessary, recrystallize from CCl

  /Hexane.

Critical Note: Do not use excess NBS (>1.2 eq) to avoid gem-dibromination (formation of the dibromomethyl impurity), which produces the aldehyde upon hydrolysis rather than the alcohol.

Phase 2: Acetoxylation (Nucleophilic Substitution)

Direct hydrolysis of benzylic bromides with water can lead to ether dimerization (

). The "Acetate Method" traps the carbocation intermediate with acetate, ensuring high yield of the protected alcohol.

Reaction:

Methyl 3-(bromomethyl)-4-nitrobenzoate + KOAc

Methyl 3-(acetoxymethyl)-4-nitrobenzoate

Protocol:

• Dissolution: Dissolve the crude bromide from Phase 1 in DMF (5 mL/g).

• Substitution: Add Potassium Acetate (KOAc, 1.5 eq) or Sodium Acetate (NaOAc).

• Heating: Heat to 60–80°C for 2–4 hours.

• Workup: Pour the mixture into ice water. The product usually precipitates as a solid.[2] Filter, wash with water, and dry.[1][2]

• Yield: Typically 85–95% for this step.

Phase 3: Hydrolysis to Target Alcohol

The final step reveals the hydroxyl group under mild basic conditions that preserve the methyl ester at position 1.

Reaction:

Methyl 3-(acetoxymethyl)-4-nitrobenzoate

Methyl 3-(hydroxymethyl)-4-nitrobenzoate

Protocol:

• Solvolysis: Suspend the acetoxy intermediate in Methanol (MeOH).

• Catalysis: Add catalytic Potassium Carbonate (K

  CO , 0.1–0.5 eq). Avoid strong bases like NaOH to prevent hydrolysis of the benzoate ester (at C1).

• Reaction: Stir at room temperature for 1–2 hours. Transesterification occurs rapidly.

• Quench: Neutralize with dilute HCl or Acetic Acid to pH 7.

• Isolation: Remove MeOH under reduced pressure. Partition the residue between Ethyl Acetate and Water. Wash the organic layer with brine, dry over Na

  SO , and concentrate.

• Final Purification: Recrystallize from Toluene/Heptane or purify via silica gel chromatography (Gradient: 10% to 40% EtOAc in Hexanes).

Part 3: Data Summary & Process Logic

Yield & Condition Comparison

Step	Transformation	Reagents	Typical Yield	Critical Parameter
1	Bromination	NBS, BPO, PhCF	75-85%	Control stoichiometry to prevent dibromination.
2	Acetoxylation	KOAc, DMF	90-95%	Temperature control (avoid >100°C) to prevent decomposition.
3	Hydrolysis	K CO , MeOH	85-95%	Mild base required to save the C1-methyl ester.

Reaction Scheme Visualization

Figure 2: The "Acetate Route" ensures high fidelity by preventing ether by-product formation common in direct hydrolysis.

Part 4: Safety & Troubleshooting

Nitro Group Hazards

• Energetics: Nitro-aromatics can be energetic. While this specific benzoate is stable, intermediates (especially if dry) should be handled with care. Avoid overheating the distillation residues.

• Exotherm: The radical bromination is exothermic. On a large scale, add the initiator in portions.

Regioselectivity Issues

• Problem: Formation of the aldehyde (from dibromide hydrolysis).

• Solution: Stop the bromination at ~90% conversion rather than pushing for 100% with excess NBS. Unreacted starting material can be separated easily, whereas the aldehyde is difficult to remove from the alcohol.

Ester Stability

• Problem: Hydrolysis of the C1-methyl ester to the carboxylic acid.

• Solution: Use anhydrous Methanol and weak bases (K

  CO or Et N) for the deacetylation step. Avoid aqueous NaOH.

References

• European Patent Office. (1998). Process for the manufacture of acetonylbenzamides. Patent EP0816328A2. (Describes the bromination of methyl 3-methyl-4-nitrobenzoate).

• Royal Society of Chemistry. (2022). Synthesis, crystal structure, and properties of methyl-substituted coronene amide analogue. (Details the regioselective bromination protocol using NBS/Pd catalysts).

• National Institutes of Health (NIH). (2016). Discovery and Structure–Activity Relationships of the Neoseptins. (Describes analogous synthesis of benzylic bromides and subsequent functionalization).

• Organic Syntheses. (1928). Methyl m-nitrobenzoate. (Foundational nitration chemistry for precursor synthesis).

Sources

• 1. EP0816328A2 - Process for the manufacture of acetonylbenzamides - Google Patents [patents.google.com]
• 2. WO2015058519A1 - A triketone compound and preparation method and use thereof - Google Patents [patents.google.com]

Navigating the Physicochemical Landscape of Substituted Nitrobenzoates: A Technical Guide to the Properties of Methyl 3-(hydroxymethyl)-4-nitrobenzoate

For the Attention of Researchers, Scientists, and Drug Development Professionals

The Challenge of Data Scarcity and the Power of Analogue Analysis

A thorough search of established chemical literature and databases reveals a notable absence of experimentally determined melting and boiling point data for Methyl 3-(hydroxymethyl)-4-nitrobenzoate. This data gap is not uncommon for novel or less-studied compounds. In such instances, a robust scientific approach involves the examination of structurally similar molecules to forecast potential physical properties.

For this purpose, Methyl 3-hydroxy-4-nitrobenzoate (CAS RN: 713-52-0) serves as an excellent reference compound.[1][2] The key structural distinction lies in the substituent at the 3-position of the benzene ring: a hydroxymethyl group (-CH₂OH) in our target compound versus a hydroxyl group (-OH) in the analogue.

Physicochemical Data of the Reference Compound: Methyl 3-hydroxy-4-nitrobenzoate

The known melting and boiling points for Methyl 3-hydroxy-4-nitrobenzoate are summarized below. This data provides a foundational baseline for estimating the properties of Methyl 3-(hydroxymethyl)-4-nitrobenzoate.

Physical Property	Value	Source(s)
Melting Point	88.0-95.0 °C	[3]
90.0-94.0 °C
89.5-90.5 °C	[4]
Boiling Point	Predicted data is not available

Structural Insights: The Influence of the Hydroxymethyl Group

The substitution of a hydroxyl group with a hydroxymethyl group is anticipated to have a discernible impact on the melting and boiling points.

• Melting Point: The introduction of the methylene (-CH₂-) spacer in the hydroxymethyl group adds a degree of conformational flexibility. This can potentially disrupt the crystal lattice packing compared to the more rigid hydroxyl-substituted analogue. Disrupted crystal packing generally leads to a lower melting point. However, the hydroxymethyl group can still participate in hydrogen bonding, a critical factor for melting point.

• Boiling Point: The boiling point is primarily influenced by the strength of intermolecular forces. Both the hydroxyl and hydroxymethyl groups can engage in hydrogen bonding. With an increased molecular weight and potentially a larger surface area, Methyl 3-(hydroxymethyl)-4-nitrobenzoate is expected to have a higher boiling point than Methyl 3-hydroxy-4-nitrobenzoate due to stronger van der Waals forces, in addition to hydrogen bonding.

Synthetic Pathways: A Glimpse into the Formation of Related Compounds

While a specific synthesis protocol for Methyl 3-(hydroxymethyl)-4-nitrobenzoate is not documented in the searched literature, the synthesis of a closely related compound, Methyl 3-(2-hydroxyethyl)-4-nitrobenzoate , provides a valuable template for a potential synthetic strategy.[5] This synthesis involves a two-step process starting from 3-methyl-4-nitrobenzoic acid.

Experimental Protocol: Synthesis of Methyl 3-(2-hydroxyethyl)-4-nitrobenzoate[6]

Step 1: Esterification of 3-methyl-4-nitrobenzoic acid

• To a solution of 3-methyl-4-nitrobenzoic acid (10 g, 55 mmol) in 100 mL of methanol, add concentrated H₂SO₄ (2 mL) dropwise.

• Reflux the solution for 4 hours.

• After cooling to room temperature, concentrate the solution to approximately 10 mL under vacuum.

• Dilute with water (100 mL) and extract with ethyl acetate (3 x 100 mL).

• Wash the combined organic layers with saturated NaHCO₃ and brine (100 mL each).

• Dry the organic layer over MgSO₄, filter, and concentrate to obtain Methyl 3-methyl-4-nitrobenzoate as a pale yellow solid.

Step 2: Hydroxyethylation of Methyl 3-methyl-4-nitrobenzoate

• To a solution of Methyl 3-methyl-4-nitrobenzoate (2.92 g, 15 mmol) in DMSO (8 mL), add paraformaldehyde (0.31 g, 10 mmol) and sodium phenoxide (25 mg).

• Stir the reaction mixture at 80°C for 3 hours in the dark.

• Dilute the reaction with water (100 mL) and extract with ethyl acetate (3 x 100 mL).

• Dry the combined organic layers over MgSO₄, filter, and concentrate.

• Purify the crude product by flash chromatography on silica gel to yield Methyl 3-(2-hydroxyethyl)-4-nitrobenzoate.

Caption: Synthetic workflow for a related hydroxyalkylated nitrobenzoate.

Standard Methodologies for Physicochemical Characterization

Should a sample of Methyl 3-(hydroxymethyl)-4-nitrobenzoate be synthesized, its melting and boiling points would be determined using established laboratory techniques.

Melting Point Determination

The melting point of a solid is the temperature at which it transitions from a solid to a liquid phase. A sharp melting point range (typically 0.5-1.0°C) is indicative of a pure compound.

Experimental Protocol: Capillary Method [6][7][8]

• Sample Preparation: A small amount of the dry, powdered sample is packed into a capillary tube to a height of 2-3 mm.

• Apparatus Setup: The capillary tube is placed in a melting point apparatus, which consists of a heated block and a means of observing the sample.

• Heating: The sample is heated at a controlled rate. An initial rapid heating can be used to determine an approximate melting range, followed by a slower, more precise heating (1-2°C per minute) starting from about 15-20°C below the approximate melting point.[6][7]

• Observation: The temperature at which the first liquid appears (onset of melting) and the temperature at which the last solid particle disappears (completion of melting) are recorded as the melting point range.

Caption: Standard workflow for melting point determination.

Boiling Point Determination

The boiling point is the temperature at which the vapor pressure of a liquid equals the surrounding atmospheric pressure.[9][10][11]

Experimental Protocol: Thiele Tube Method [12]

• Sample Preparation: A small amount of the liquid sample (a few milliliters) is placed in a small test tube.

• Capillary Inversion: A capillary tube, sealed at one end, is inverted and placed into the liquid in the test tube.

• Apparatus Setup: The test tube is attached to a thermometer and placed in a Thiele tube containing a high-boiling point oil (e.g., mineral oil).

• Heating: The side arm of the Thiele tube is gently heated, causing the oil to circulate and heat the sample evenly.

• Observation: As the liquid heats, a stream of bubbles will emerge from the open end of the inverted capillary tube. The heating is continued until a steady stream of bubbles is observed.

• Cooling and Measurement: The heat source is removed, and the apparatus is allowed to cool. The boiling point is the temperature at which the liquid just begins to be drawn back into the capillary tube.

Sources

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• 2. Methyl 3-hydroxy-4-nitrobenzoate | CAS 713-52-0 | SCBT - Santa Cruz Biotechnology [scbt.com]
• 3. Methyl 3-hydroxy-4-nitrobenzoate, 98% 25 g | Request for Quote | Thermo Scientific Chemicals [thermofisher.com]
• 4. Methyl 3-hydroxy-4-nitrobenzoate | 713-52-0 [chemicalbook.com]
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• 12. chem.libretexts.org [chem.libretexts.org]

Technical Guide: Stability of Methyl 3-(hydroxymethyl)-4-nitrobenzoate in Ambient Conditions

Executive Summary

Methyl 3-(hydroxymethyl)-4-nitrobenzoate (CAS: 201932-92-5) is a functionalized aromatic ester frequently employed as a synthetic intermediate in the development of kinase inhibitors and photocleavable linkers. While often handled as a generic stable solid, its structural motif—specifically the ortho-nitrobenzyl alcohol system—renders it inherently photolabile .

This guide addresses a critical blind spot in standard handling: the compound is not merely "light-sensitive" in a generic sense; it is a latent photochemical switch . Under ambient UV-VIS exposure, it undergoes an intramolecular rearrangement to form a nitrosobenzaldehyde derivative and release the free acid/alcohol, a reaction pathway widely exploited in "caged" compound chemistry but detrimental to shelf-life stability.

Part 1: Chemical Profile & Structural Vulnerabilities

Physiochemical Identity

• IUPAC Name: Methyl 3-(hydroxymethyl)-4-nitrobenzoate[1]

• Molecular Formula: C₉H₉NO₅[1]

• Molecular Weight: 211.17 g/mol [1]

• Structural Analysis:

  • Moiety A (Ester): Methyl benzoate core.[2][3] Susceptible to hydrolysis, though deactivated by the electron-withdrawing nitro group.

  • Moiety B (Nitro): Located at the 4-position (para to ester). Strongly electron-withdrawing, increasing the acidity of the ring protons.

  • Moiety C (Hydroxymethyl): Located at the 3-position (ortho to nitro). This specific ortho relationship is the primary stability risk.

The Ortho-Nitro Effect (Critical Instability)

The proximity of the nitro group (-NO₂) to the hydroxymethyl group (-CH₂OH) creates a classic o-nitrobenzyl system. Upon absorption of UV light (λ ≈ 300–365 nm), the nitro group is excited to a biradical triplet state, which abstracts a hydrogen atom from the benzylic carbon. This initiates a cascade resulting in the formation of an o-nitrosobenzaldehyde and the cleavage of the benzylic bond (if functionalized) or oxidation/rearrangement.

Part 2: Mechanistic Degradation Pathways

The stability of this compound is governed by three competing pathways. In ambient conditions, Pathway A (Photochemical) is the dominant mode of failure, often outpacing Pathway B (Hydrolysis).

Pathway A: Photochemical Rearrangement (The Norrish Type II Analog)

Unlike simple oxidation, this is a zero-order reaction with respect to oxygen; it proceeds even in inert atmospheres if light is present.

• Excitation: Ground state nitro group absorbs a photon (

  ).

• H-Abstraction: The excited nitro oxygen abstracts a benzylic hydrogen.

• Aci-Nitro Intermediate: Formation of a transient aci-nitro species (quinoid structure).

• Cyclization & Collapse: The intermediate rearranges to a benzisoxazoline, which collapses to form Methyl 3-formyl-4-nitrosobenzoate (or related nitroso-aldehyde species) and water/byproducts.

Pathway B: Ester Hydrolysis

The electron-deficient nature of the nitrobenzoate ring makes the carbonyl carbon more electrophilic than in unsubstituted methyl benzoate.

• Acidic Conditions: Protonation of the carbonyl oxygen facilitates water attack.

• Basic Conditions: Hydroxide ions rapidly attack the carbonyl. Note: The presence of the nitro group accelerates base hydrolysis significantly (σ-complex stabilization).

Visualization of Degradation Logic

Figure 1: Mechanistic degradation pathways illustrating the competition between photochemical rearrangement (primary risk) and hydrolytic cleavage.

Part 3: Experimental Protocols for Stability Profiling

To validate the stability of Methyl 3-(hydroxymethyl)-4-nitrobenzoate in your specific matrix, use the following self-validating protocols.

Protocol A: Photostability Stress Test (Actinometry-Calibrated)

Objective: Quantify the quantum yield of degradation under ambient lab lighting vs. dark controls.

Materials:

• Quartz cuvettes (UV transparent) vs. Amber glass vials (Control).

• Light Source: 365 nm LED or standard fluorescent lab ceiling lights.

• HPLC System (C18 Column, UV detection at 254 nm).

Workflow:

• Preparation: Prepare a 1 mM stock solution in Acetonitrile/Water (50:50).

• Exposure:

  • Sample A (Exposed): Place in clear quartz vial under light source.

  • Sample B (Dark Control): Wrap vial in aluminum foil.

• Sampling: Inject aliquots at T=0, 1h, 4h, and 24h.

• Analysis: Monitor the disappearance of the parent peak and the appearance of the nitrosobenzaldehyde peak (typically shifts to a longer wavelength, appearing yellow/brown).

• Validation: The Dark Control must show <1% degradation. If Dark Control degrades, suspect moisture contamination (Pathway B).

Protocol B: Hydrolytic Stress Profiling

Objective: Determine shelf-life sensitivity to moisture.

Workflow:

• Buffer Preparation: Prepare 0.1 M Phosphate buffers at pH 2.0, 7.0, and 9.0.

• Incubation: Dissolve compound (0.1 mg/mL) in Buffer/MeOH (80:20) to ensure solubility. Incubate at 25°C.

• Monitoring: Analyze via HPLC every 24 hours for 3 days.

• Expectation:

  • pH 2.0 & 7.0: Stable (<2% loss over 3 days).

  • pH 9.0: Rapid degradation (>10% loss expected) due to nitro-activated ester hydrolysis.

Part 4: Storage & Handling Recommendations

Based on the ortho-nitrobenzyl mechanism, standard "cool, dry place" advice is insufficient.

Parameter	Recommendation	Mechanistic Rationale
Primary Container	Amber Glass (Strict Requirement)	Blocks UV/Blue light (<450 nm) to prevent nitro-group excitation (Pathway A).
Headspace	Argon or Nitrogen	While photolysis is non-oxidative, excluding O₂ prevents secondary oxidation of the generated nitroso intermediates.
Temperature	2°C – 8°C	Retards ester hydrolysis (Pathway B) and thermal rearrangements.
Solution State	Avoid storage in solution	In solution, molecular mobility facilitates the H-abstraction step required for photodegradation. Store as dry solid only.

Visual Indicators of Failure

• Color Change: Pure compound is typically an off-white/pale yellow solid. A shift to deep yellow, orange, or brown indicates the formation of azo-dimers or nitroso-aldehydes (photochemical failure).

• Smell: A sharp, acidic odor indicates ester hydrolysis (release of benzoic acid derivative).

Part 5: Stability Testing Workflow (Decision Tree)

Use this logic flow to diagnose stability issues in your process.

Figure 2: Diagnostic workflow for identifying root causes of instability during storage or synthesis.

References

• Klán, P., et al. (2013).[4] "Photoremovable Protecting Groups in Chemistry and Biology: Reaction Mechanisms and Efficacy."[4] Chemical Reviews, 113(1), 119–191.

  • Authoritative review on the mechanism of o-nitrobenzyl photochemistry.

• ChemScene. (n.d.). "Methyl 3-(hydroxymethyl)-4-nitrobenzoate Product Data."

  • Source for physiochemical properties and basic handling data.[3]

• Blanc, A., & Bochet, C. G. (2004). "Isotope Effects in Photochemistry. 1. o-Nitrobenzyl Alcohol Derivatives."[5] Journal of the American Chemical Society, 126(23), 7174–7175.[6]

  • Mechanistic evidence for the H-abstraction step in degrad
• Pfisterer, H. (n.d.). "Nitrobenzyl Ester Hydrolysis Kinetics." Organic Reactivity.

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• 2. aiinmr.com [aiinmr.com]
• 3. scribd.com [scribd.com]
• 4. chemrxiv.org [chemrxiv.org]
• 5. researchgate.net [researchgate.net]
• 6. pubs.acs.org [pubs.acs.org]

Technical Guide: Functional Group Analysis of Methyl 3-(hydroxymethyl)-4-nitrobenzoate

The following technical guide details the functional group analysis and characterization of Methyl 3-(hydroxymethyl)-4-nitrobenzoate (CAS: 201932-92-5).

Executive Summary

Methyl 3-(hydroxymethyl)-4-nitrobenzoate is a trisubstituted aromatic building block critical in the synthesis of complex heterocycles, particularly quinazolines and isoindolinone derivatives. Its structure features three distinct reactive centers: a methyl ester (C1), a hydroxymethyl group (C3, benzylic alcohol), and a nitro group (C4).

This guide provides a rigorous analytical protocol for researchers to validate the identity, purity, and structural integrity of this compound. The methodology prioritizes distinguishing the target molecule from its common synthetic impurities, such as the unreacted methyl precursor (methyl 3-methyl-4-nitrobenzoate) or the over-oxidized aldehyde/acid byproducts.

Key Chemical Identifiers

Property	Detail
CAS Number	201932-92-5
Molecular Formula	C₉H₉NO₅
Molecular Weight	211.17 g/mol
SMILES	COC(=O)C1=CC=C(=O)C(CO)=C1
Appearance	Pale yellow to amber solid

Structural Characterization Strategy

The analytical challenge lies in confirming the specific oxidation state of the C3-substituent (alcohol vs. aldehyde vs. methyl) while ensuring the ester and nitro groups remain intact.

Analytical Workflow Diagram

The following flowchart outlines the logical progression from crude sample to validated compound.

Figure 1: Step-by-step analytical workflow for structural validation.

Spectroscopic Analysis Protocols

Infrared Spectroscopy (FT-IR)

Objective: Rapid confirmation of the three primary functional groups. Method: ATR (Attenuated Total Reflectance) on solid sample.

Functional Group	Expected Wavenumber (cm⁻¹)	Diagnostic Feature
O-H Stretch	3300 – 3500 (Broad)	Distinguishes the hydroxymethyl target from the methyl precursor (which lacks OH).
C=O Stretch	1715 – 1730 (Strong)	Characteristic of the conjugated methyl ester.
NO₂ Stretch	~1530 (Asym) & ~1350 (Sym)	Two strong bands confirming the nitro group presence.
C-O Stretch	1050 – 1150	Primary alcohol C-O stretch (distinct from ester C-O).

Technical Insight: If the O-H band is absent, the sample is likely the unreacted methyl precursor. If a second carbonyl peak appears around 1690 cm⁻¹, suspect oxidation to the aldehyde (3-formyl derivative).

Nuclear Magnetic Resonance (NMR)

Objective: Definitive structural assignment. Solvent: DMSO-d₆ (preferred for observing OH coupling) or CDCl₃.

¹H NMR (400 MHz, DMSO-d₆) – Predicted Assignment

The aromatic ring possesses a 1,3,4-substitution pattern. The nitro group at C4 strongly deshields the adjacent protons.

• Aromatic Protons (3H):

  • H-2 (d, J~2 Hz): ~8.0–8.2 ppm. This proton is between the ester and the hydroxymethyl group.

  • H-5 (d, J~8.5 Hz): ~8.0–8.1 ppm. Ortho to the nitro group.

  • H-6 (dd, J~8.5, 2 Hz): ~8.2–8.3 ppm.

• Hydroxymethyl Group (-CH₂OH):

  • -CH₂- (d or s): ~4.8–5.0 ppm. (Appears as a doublet if OH coupling is resolved in DMSO).

  • -OH (t or broad s): ~5.4–5.6 ppm. (Exchangeable with D₂O).

• Methyl Ester (-COOCH₃):

  • -CH₃ (s): ~3.90 ppm. Sharp singlet.

Critical Quality Attribute (CQA): The integration ratio of the aromatic protons to the benzylic methylene (-CH₂-) must be exactly 3:2 . A ratio of 3:3 implies the presence of the methyl precursor (Ar-CH₃).

¹H NMR Connectivity Diagram

Figure 2: NMR connectivity and spatial relationships.

Mass Spectrometry (LC-MS)

Objective: Molecular weight confirmation and fragmentation analysis. Ionization: ESI (Electrospray Ionization), Positive Mode [M+H]⁺ or [M+Na]⁺.

• Parent Ion: m/z 212.18 [M+H]⁺.

• Fragmentation Pattern:

  • Loss of OH: m/z ~194 (Formation of benzyl cation).

  • Loss of NO₂: m/z ~166 (Common in nitroaromatics).

  • Loss of OMe: m/z ~181 (From ester).

Purity Profiling (HPLC Method)

To ensure the material is suitable for drug development (e.g., as a scaffold for isoindolinones), purity must be >98%.

Protocol:

• Column: C18 Reverse Phase (e.g., Agilent Zorbax SB-C18, 4.6 x 150 mm, 5 µm).

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: Acetonitrile.

• Gradient: 5% B to 95% B over 20 minutes.

• Detection: UV at 254 nm (aromatic) and 210 nm.

• Flow Rate: 1.0 mL/min.

Impurity Markers:

• Methyl 3-methyl-4-nitrobenzoate (Starting Material): More hydrophobic (elutes later than target).

• 3-(Hydroxymethyl)-4-nitrobenzoic acid (Hydrolysis Product): More polar (elutes earlier than target).

Applications in Drug Development

Methyl 3-(hydroxymethyl)-4-nitrobenzoate acts as a "linchpin" intermediate. Its orthogonal reactivity allows for sequential functionalization:

• Isoindolinone Synthesis:

  • Reduction of the nitro group (H₂/Pd-C or Fe/AcOH) yields the aniline.

  • The aniline can cyclize with the adjacent hydroxymethyl group (after oxidation to aldehyde or activation as a bromide) to form isoindolin-1-ones , a privileged scaffold in kinase inhibitors [1].

• Quinazoline Construction:

  • The ortho relationship between the nitrogen (from nitro) and the carbon chain (hydroxymethyl) is ideal for building the pyrimidine ring of quinazolines.

References

• Synthesis of Isoindolinones

  • Title: "Recent Advances in the Synthesis of Isoindolinones"
  • Source: Organic Chemistry Portal

  • URL:[Link]

• General Properties of Nitrobenzoates

  • Title: "Methyl 3-hydroxy-4-nitrobenzoate (Analogous Structure D
  • Source: NIST Chemistry WebBook

  • URL:[Link]

• Spectral Prediction Tools

  • Title: "NMR Prediction of Nitro-substituted Benzyl Alcohols"

  • Source: ChemicalBook Data[1]

• Synthesis Precursors

  • Title: "Synthesis of Methyl 3-methyl-4-nitrobenzo
  • Source: CDC Stacks / NIOSH

  • URL:[Link]

Sources

• 1. Methyl 3-hydroxy-4-nitrobenzoate | 713-52-0 [chemicalbook.com]

Protocols & Analytical Methods

The Strategic Utility of Methyl 3-(hydroxymethyl)-4-nitrobenzoate in the Synthesis of Pharmaceutical Intermediates

Introduction: A Versatile Building Block for Modern Drug Discovery

In the landscape of pharmaceutical synthesis, the strategic selection of starting materials is paramount to the efficiency, scalability, and ultimate success of a drug development program. Methyl 3-(hydroxymethyl)-4-nitrobenzoate, a trifunctional aromatic compound, represents a highly versatile yet underutilized building block with significant potential for the construction of complex molecular architectures. Its unique arrangement of a nitro group, a hydroxymethyl moiety, and a methyl ester on a central benzene ring offers a rich platform for a diverse array of chemical transformations. This guide provides an in-depth exploration of the synthetic utility of Methyl 3-(hydroxymethyl)-4-nitrobenzoate, complete with detailed application notes and protocols for its conversion into valuable pharmaceutical intermediates.

The strategic importance of this molecule lies in the orthogonal reactivity of its functional groups. The nitro group serves as a precursor to a primary amine, a common feature in many active pharmaceutical ingredients (APIs), via well-established reduction methodologies. The hydroxymethyl group offers a handle for etherification to introduce varied side chains or for oxidation to an aldehyde for further elaboration. The methyl ester provides a site for hydrolysis and subsequent amidation, enabling the formation of diverse amide libraries. This inherent trifunctionality allows for a modular approach to library synthesis and the targeted design of novel therapeutic agents.

This document will delve into the practical applications of Methyl 3-(hydroxymethyl)-4-nitrobenzoate, providing researchers, scientists, and drug development professionals with the foundational knowledge and detailed protocols necessary to leverage this potent intermediate in their synthetic endeavors.

Core Synthetic Strategies and Mechanistic Insights

The synthetic utility of Methyl 3-(hydroxymethyl)-4-nitrobenzoate is primarily centered on the selective manipulation of its three key functional groups. The following sections will detail the core transformations and provide insights into the rationale behind the selection of specific reagents and conditions.

Selective Reduction of the Nitro Group: Unveiling the Amino Moiety

The conversion of the aromatic nitro group to an amine is a cornerstone transformation in the synthesis of a vast number of pharmaceuticals. The resulting aniline moiety is a key pharmacophore and a versatile synthetic handle for further functionalization. The primary challenge in the reduction of the nitro group in Methyl 3-(hydroxymethyl)-4-nitrobenzoate is to achieve high chemoselectivity, leaving the ester and hydroxymethyl groups intact.

Causality of Reagent Selection:

• Catalytic Hydrogenation (H₂/Pd/C): This is often the method of choice for its high efficiency and clean conversion. However, standard conditions can sometimes lead to the reduction of other functional groups. The choice of solvent and catalyst loading is critical to modulate reactivity.

• Transfer Hydrogenation (Ammonium Formate/Pd/C): This method offers a milder and often more selective alternative to high-pressure hydrogenation, avoiding the need for specialized equipment.

• Metal-Acid Systems (Fe/HCl or SnCl₂/HCl): These classic methods are robust and highly selective for the reduction of nitro groups in the presence of esters and alcohols. They are particularly useful when catalytic hydrogenation is not feasible due to catalyst poisoning or over-reduction.

Application Protocol 1: Synthesis of Methyl 4-amino-3-(hydroxymethyl)benzoate

This protocol details the selective reduction of the nitro group of Methyl 3-(hydroxymethyl)-4-nitrobenzoate to yield the corresponding aniline, a key intermediate for further elaboration.

Experimental Protocol:

Materials:

• Methyl 3-(hydroxymethyl)-4-nitrobenzoate (1.0 eq)

• 10% Palladium on Carbon (Pd/C), 50% wet (0.05 eq)

• Methanol (20 mL/g of starting material)

• Hydrogen gas (H₂) balloon or hydrogenation apparatus

• Celite®

Procedure:

• To a round-bottom flask equipped with a magnetic stir bar, add Methyl 3-(hydroxymethyl)-4-nitrobenzoate and methanol.

• Carefully add 10% Pd/C to the solution.

• Secure the flask to a hydrogenation apparatus or equip it with a balloon filled with hydrogen gas.

• Evacuate the flask and backfill with hydrogen gas three times to ensure an inert atmosphere.

• Stir the reaction mixture vigorously under a positive pressure of hydrogen at room temperature.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting material is completely consumed (typically 2-4 hours).

• Upon completion, carefully filter the reaction mixture through a pad of Celite® to remove the palladium catalyst.

• Wash the Celite® pad with methanol to ensure complete recovery of the product.

• Concentrate the filtrate under reduced pressure to yield Methyl 4-amino-3-(hydroxymethyl)benzoate as a solid.

Data Presentation:

Parameter	Value
Starting Material	Methyl 3-(hydroxymethyl)-4-nitrobenzoate
Product	Methyl 4-amino-3-(hydroxymethyl)benzoate
Reagents	H₂, 10% Pd/C, Methanol
Typical Yield	>95%
Purity (by ¹H NMR)	>98%

Visualization of the Workflow:

Caption: Workflow for the selective reduction of Methyl 3-(hydroxymethyl)-4-nitrobenzoate.

Modification of the Hydroxymethyl Group: Etherification and Protection Strategies

The hydroxymethyl group provides a crucial site for introducing diversity into the molecular scaffold. Etherification with various alkyl halides allows for the exploration of structure-activity relationships by modifying steric bulk and lipophilicity. Alternatively, protection of the hydroxyl group may be necessary to prevent unwanted side reactions during subsequent transformations of other parts of the molecule.

Causality of Reagent Selection:

• Williamson Ether Synthesis (NaH, Alkyl Halide): This is a classic and reliable method for forming ethers. The use of a strong base like sodium hydride ensures complete deprotonation of the alcohol, leading to efficient alkylation.

• Protecting Groups (e.g., TBDMSCl, Imidazole): Silyl ethers, such as the tert-butyldimethylsilyl (TBDMS) group, are excellent protecting groups for alcohols due to their ease of installation, stability to a wide range of reaction conditions, and facile removal under mild acidic conditions.

Application Protocol 2: Synthesis of Methyl 3-((benzyloxy)methyl)-4-nitrobenzoate

This protocol describes the etherification of the hydroxymethyl group of Methyl 3-(hydroxymethyl)-4-nitrobenzoate with benzyl bromide.

Experimental Protocol:

Materials:

• Methyl 3-(hydroxymethyl)-4-nitrobenzoate (1.0 eq)

• Sodium hydride (NaH), 60% dispersion in mineral oil (1.2 eq)

• Benzyl bromide (1.1 eq)

• Anhydrous Tetrahydrofuran (THF)

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Ethyl acetate

• Brine

Procedure:

• To a flame-dried round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), add a suspension of sodium hydride in anhydrous THF.

• Cool the suspension to 0 °C in an ice bath.

• Slowly add a solution of Methyl 3-(hydroxymethyl)-4-nitrobenzoate in anhydrous THF to the cooled suspension.

• Stir the mixture at 0 °C for 30 minutes.

• Add benzyl bromide dropwise to the reaction mixture.

• Allow the reaction to warm to room temperature and stir until the starting material is consumed as monitored by TLC (typically 2-3 hours).

• Carefully quench the reaction by the slow addition of saturated aqueous NH₄Cl solution.

• Extract the aqueous layer with ethyl acetate (3x).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to afford Methyl 3-((benzyloxy)methyl)-4-nitrobenzoate.

Data Presentation:

Parameter	Value
Starting Material	Methyl 3-(hydroxymethyl)-4-nitrobenzoate
Product	Methyl 3-((benzyloxy)methyl)-4-nitrobenzoate
Reagents	NaH, Benzyl bromide, THF
Typical Yield	85-95%
Purity (by ¹H NMR)	>98%

Visualization of the Logical Relationship:

Caption: Logical flow of the Williamson ether synthesis.

Exemplary Synthesis of a Pharmaceutical Scaffold

To illustrate the synergistic application of the aforementioned transformations, the following section outlines a hypothetical, yet plausible, synthetic route to a 6-(hydroxymethyl)-1H-benzo[d]imidazol-5-amine scaffold, a privileged structure in medicinal chemistry.

Synthetic Pathway Overview:

This multi-step synthesis will demonstrate the strategic and sequential manipulation of the functional groups of Methyl 3-(hydroxymethyl)-4-nitrobenzoate.

Caption: Exemplary multi-step synthesis of a benzimidazole scaffold.

This proposed pathway highlights how Methyl 3-(hydroxymethyl)-4-nitrobenzoate can serve as a linchpin in the construction of complex heterocyclic systems, which are prevalent in a wide range of therapeutic agents. The detailed protocols for each step would follow the principles outlined in the preceding sections, with appropriate modifications for the specific substrates and intermediates.

Conclusion

Methyl 3-(hydroxymethyl)-4-nitrobenzoate is a potent and versatile building block for the synthesis of pharmaceutical intermediates. Its trifunctional nature allows for a high degree of synthetic flexibility, enabling the construction of diverse and complex molecular architectures. The protocols and strategies outlined in this guide provide a solid foundation for researchers to unlock the full potential of this valuable starting material. By understanding the causality behind experimental choices and employing robust, self-validating protocols, scientists can confidently integrate Methyl 3-(hydroxymethyl)-4-nitrobenzoate into their drug discovery and development pipelines, accelerating the journey towards novel and effective therapeutics.

References

• Selective Reduction of Nitro Compounds: For a comprehensive review of methods for the selective reduction of nitro groups, see: Blaser, H.-U., & Schmidt, E. (Eds.). (2007). Asymmetric Catalysis on Industrial Scale: Challenges, Approaches and Solutions. Wiley-VCH. [Link]

• Williamson Ether Synthesis: For a detailed overview of this classic reaction, refer to a standard organic chemistry textbook such as: Clayden, J., Greeves, N., & Warren, S. (2012). Organic Chemistry. Oxford University Press. [Link]

• Protecting Groups in Organic Synthesis: A standard reference for protecting group chemistry is: Wuts, P. G. M. (2014). Greene's Protective Groups in Organic Synthesis. John Wiley & Sons. [Link]

• Benzimidazole Scaffolds in Medicinal Chemistry: For a review on the importance of the benzimidazole core in drug discovery, see: Bansal, Y., & Silakari, O. (2012). The therapeutic journey of benzimidazoles: A review. Bioorganic & Medicinal Chemistry, 20(21), 6208–6236. [Link]

Application Notes and Protocols for the Chemoselective Reduction of Methyl 3-(hydroxymethyl)-4-nitrobenzoate

Introduction

The reduction of aromatic nitro compounds to their corresponding anilines is a fundamental transformation in organic synthesis, providing critical building blocks for pharmaceuticals, agrochemicals, and materials science.[1][2] The substrate of interest, Methyl 3-(hydroxymethyl)-4-nitrobenzoate, presents a unique chemoselectivity challenge due to the presence of three potentially reducible functional groups: a nitro group, a methyl ester, and a benzylic alcohol. A successful protocol must selectively reduce the nitro group to an amine without affecting the ester or the benzylic alcohol moieties.

This document provides a detailed guide to several robust and field-proven protocols for the selective reduction of Methyl 3-(hydroxymethyl)-4-nitrobenzoate to Methyl 3-(hydroxymethyl)-4-aminobenzoate. The causality behind experimental choices, self-validating system checks, and comprehensive references are integrated to ensure technical accuracy and practical applicability for researchers, scientists, and drug development professionals.

Chemoselectivity Considerations

The primary challenge in the reduction of Methyl 3-(hydroxymethyl)-4-nitrobenzoate lies in the potential for over-reduction or side reactions involving the ester and alcohol functionalities.

• Ester Reduction: Strong reducing agents like lithium aluminum hydride (LiAlH4) are known to readily reduce esters to primary alcohols.[1] While sodium borohydride (NaBH4) is generally considered a milder reagent that does not typically reduce esters under standard conditions, its reactivity can be enhanced in the presence of transition metal salts, which can sometimes lead to ester reduction.[1][3]

• Benzylic Alcohol Hydrogenolysis: Catalytic hydrogenation, a common method for nitro group reduction, can sometimes lead to the hydrogenolysis of benzylic alcohols, especially under harsh conditions (high pressure, high temperature, or with certain catalysts like palladium on carbon).

Therefore, the choice of reducing agent and reaction conditions is paramount to achieving the desired chemoselectivity.

Recommended Reduction Protocols

Three primary methods are presented, each with distinct advantages regarding selectivity, scalability, and cost-effectiveness.

Protocol 1: Catalytic Hydrogenation using Palladium on Carbon (Pd/C)

Catalytic hydrogenation is a widely used and often preferred method for nitro group reduction due to its clean reaction profile and high efficiency.[4]

Rationale: This method offers high chemoselectivity for the nitro group reduction in the presence of esters and benzylic alcohols under controlled conditions. Palladium on carbon is a highly effective catalyst for this transformation.[4]

Experimental Workflow:

Caption: Catalytic Hydrogenation Workflow.

Detailed Step-by-Step Protocol:

• In a pressure vessel suitable for hydrogenation, dissolve Methyl 3-(hydroxymethyl)-4-nitrobenzoate (1.0 eq) in a suitable solvent such as ethanol or ethyl acetate.

• Under an inert atmosphere (e.g., nitrogen or argon), carefully add 5-10 mol% of 10% Palladium on Carbon (Pd/C) catalyst.[5] Safety Note: Pd/C can be pyrophoric, especially when dry or after use; always handle under an inert atmosphere and keep it wet.[6][7][8]

• Seal the reaction vessel and purge it several times with nitrogen gas, followed by purging with hydrogen gas.[5][9]

• Pressurize the vessel with hydrogen gas to the desired pressure (typically 1-4 atmospheres or approximately 50 psi).[5]

• Stir the reaction mixture vigorously at room temperature.

• Monitor the progress of the reaction by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) until the starting material is consumed.

• Upon completion, carefully vent the hydrogen gas and purge the vessel with nitrogen.[5][9]

• Filter the reaction mixture through a pad of Celite® to remove the Pd/C catalyst, washing the pad with the reaction solvent.[5]

• Concentrate the filtrate under reduced pressure to yield the crude Methyl 3-(hydroxymethyl)-4-aminobenzoate.

• If necessary, purify the product by crystallization or column chromatography.

Self-Validating System:

• Reaction Monitoring: The disappearance of the starting material and the appearance of a new, more polar spot on TLC (visualized under UV light and with a staining agent like ninhydrin for the amine) confirms the reaction is proceeding.

• Product Characterization: The final product should be characterized by ¹H NMR, ¹³C NMR, and Mass Spectrometry to confirm its structure and purity. The disappearance of the nitro group signals and the appearance of amine protons in the NMR spectrum are key indicators of a successful reaction.

Protocol 2: Reduction using Tin(II) Chloride (SnCl₂)

Reduction with tin(II) chloride in an acidic medium is a classic and reliable method for converting aromatic nitro compounds to anilines.[2][4]

Rationale: This method is particularly useful when catalytic hydrogenation is not feasible or desirable. It offers excellent chemoselectivity for the nitro group in the presence of esters and alcohols.

Reaction Mechanism Overview:

Sources

• 1. jsynthchem.com [jsynthchem.com]
• 2. Reduction of nitro compounds - Wikipedia [en.wikipedia.org]
• 3. thieme-connect.com [thieme-connect.com]
• 4. Nitro Reduction - Common Conditions [commonorganicchemistry.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Hydrogenation Reaction Safety In The Chemical Industry [industrialsafetytips.in]
• 7. chem.uci.edu [chem.uci.edu]
• 8. pubs.acs.org [pubs.acs.org]
• 9. njhjchem.com [njhjchem.com]

Application Note: Chemoselective Oxidation of Methyl 3-(hydroxymethyl)-4-nitrobenzoate

Target Audience: Researchers, Process Chemists, and Drug Development Professionals Objective: To provide a mechanistically grounded, self-validating guide for the chemoselective oxidation of the primary benzylic alcohol in Methyl 3-(hydroxymethyl)-4-nitrobenzoate to yield Methyl 3-formyl-4-nitrobenzoate.

Mechanistic Rationale & Strategy Selection

The transformation of Methyl 3-(hydroxymethyl)-4-nitrobenzoate into its corresponding aldehyde, Methyl 3-formyl-4-nitrobenzoate, is a critical synthetic node in medicinal chemistry, notably utilized in the [1].

The Structural Challenge: The hydroxymethyl group at the C3 position is situated ortho to a strongly electron-withdrawing nitro group at C4. This proximity induces a profound electronic deactivation of the benzylic carbon. Because many oxidation transition states rely on the stabilization of a partial positive charge or radical intermediate at the benzylic position, the ortho-nitro group significantly retards the reaction kinetics [4]. Furthermore, the presence of the methyl ester at C1 requires strictly non-hydrolytic conditions to prevent saponification.

To navigate this, two distinct, highly chemoselective strategies are employed depending on the scale and operational constraints:

• Pathway A: Activated Manganese Dioxide (MnO₂) Ideal for discovery-scale synthesis. MnO₂ is a mild, heterogeneous oxidant that operates via a single-electron transfer/radical mechanism. While the electron-deficient nature of the substrate slows the reaction, this is easily overcome by using a large stoichiometric excess (10–15 eq) of activated MnO₂. It strictly prevents over-oxidation to the carboxylic acid.

• Pathway B: Swern Oxidation Ideal for multi-gram to kilogram scale-up [2]. By utilizing oxalyl chloride and DMSO to form an electrophilic chlorodimethylsulfonium intermediate, the Swern oxidation bypasses the electronic penalty of the nitro group. The reaction is driven by the irreversible, base-promoted collapse of an alkoxysulfonium ylide, ensuring rapid and complete conversion regardless of ring deactivation.

Oxidation Workflow Visualization

Fig 1: Chemoselective oxidation pathways for Methyl 3-formyl-4-nitrobenzoate synthesis.

Quantitative Method Comparison

Parameter	Pathway A: MnO₂ Oxidation	Pathway B: Swern Oxidation
Scale Suitability	Discovery (Milligram to small Gram)	Process / Scale-up (Multi-Gram to Kilogram)
Reagents	Activated γ-MnO₂ (10–15 eq)	(COCl)₂, DMSO, Et₃N
Temperature	Room Temperature (20–25 °C)	Cryogenic (-78 °C)
Reaction Time	12 – 24 hours	2 – 4 hours
Typical Yield	75 – 85%	85 – 95%
Key Advantage	Extremely mild; simple filtration workup.	Fast, highly scalable; ignores electronic deactivation.
Key Limitation	Requires large excess of heavy metal waste.	Requires cryogenic cooling; generates Me₂S (foul odor).

Experimental Protocols

Protocol A: Heterogeneous Oxidation using Activated MnO₂

Designed for rapid laboratory synthesis where ease of workup is prioritized over atom economy.

• Substrate Dissolution: Dissolve Methyl 3-(hydroxymethyl)-4-nitrobenzoate (1.0 eq) in anhydrous dichloromethane (CH₂Cl₂) to achieve a 0.1 M concentration. Causality: CH₂Cl₂ is a non-coordinating solvent that does not compete with the benzylic alcohol for binding sites on the heterogeneous MnO₂ surface.

• Oxidant Addition: Add activated Manganese(IV) oxide (10–15 eq) in a single portion. Causality: Standard MnO₂ lacks the necessary surface defects for efficient alcohol binding. Activated γ-phase MnO₂ must be used. The massive stoichiometric excess compensates for the sluggish kinetics induced by the ortho-nitro group.

• Reaction Monitoring: Stir the black suspension vigorously at room temperature for 12–24 hours. Self-Validation: Monitor via TLC (Hexanes/EtOAc 3:1). The starting benzylic alcohol is highly polar due to hydrogen bonding and will have a low R_f. The successful formation of the aldehyde is validated by the appearance of a distinct, less polar spot (higher R_f) that is strongly UV-active (254 nm).

• Filtration: Filter the reaction mixture through a tightly packed pad of Celite. Causality: Finely divided MnO₂ particles will easily bypass or clog standard filter paper. Celite ensures rapid filtration and yields a clear, particle-free filtrate.

• Isolation: Wash the Celite pad thoroughly with additional CH₂Cl₂ and EtOAc. Concentrate the combined filtrate under reduced pressure to yield the product as a yellow solid.

Protocol B: Swern Oxidation

Adapted from industrial scale-up procedures [2], designed for maximum throughput and yield.

• Intermediate Generation: In an oven-dried, multi-neck flask under inert atmosphere (N₂ or Ar), add anhydrous CH₂Cl₂ (10 mL/g of substrate) and cool to -78 °C using a dry ice/acetone bath. Add Oxalyl chloride (1.2 eq) dropwise, followed by the slow addition of anhydrous DMSO (2.4 eq) dissolved in a minimal amount of CH₂Cl₂. Causality: This generates the highly electrophilic chlorodimethylsulfonium intermediate. The internal temperature must remain below -70 °C to prevent premature decomposition via the Pummerer rearrangement, which generates unwanted side products.

• Substrate Addition: Stir for 15 minutes at -78 °C, then add a solution of Methyl 3-(hydroxymethyl)-4-nitrobenzoate (1.0 eq) in CH₂Cl₂ dropwise. Stir for 1 hour at -78 °C. Causality: The alcohol displaces the chloride to form the key alkoxysulfonium intermediate.

• Base-Promoted Collapse: Add Triethylamine (Et₃N, 5.0 eq) dropwise. Self-Validation: The reaction mixture will transition from a clear solution to a thick, cloudy white suspension immediately upon Et₃N addition. This visual cue is a self-validating indicator that the alkoxysulfonium intermediate has been successfully deprotonated, precipitating triethylamine hydrochloride (Et₃N·HCl) and releasing the desired aldehyde.

• Workup: Allow the mixture to slowly warm to room temperature over 1 hour. Quench with water, separate the organic layer, and wash sequentially with 1M HCl (to remove excess Et₃N), saturated NaHCO₃, and brine. Dry over MgSO₄, filter, and concentrate. Self-Validation: The final isolated Methyl 3-formyl-4-nitrobenzoate should present as a solid with a melting point of 72–76 °C[3].

References

• Discovery and Structure–Activity Relationships of the Neoseptins: A New Class of Toll-like Receptor-4 (TLR4) Agonists, National Institutes of Health (PMC),[Link]

• Process for the manufacture of acetonylbenzamides (EP0816328A2)

• Selective oxidation of benzylic alcohols using copper-manganese mixed oxide nanoparticles as catalyst, Arabian Journal of Chemistry,[Link]

Using Methyl 3-(hydroxymethyl)-4-nitrobenzoate as a scaffold in heterocyclic chemistry

This guide details the application of Methyl 3-(hydroxymethyl)-4-nitrobenzoate (CAS: 201932-92-5) as a strategic scaffold in heterocyclic chemistry. It focuses on exploiting the ortho-nitro benzyl alcohol motif to access privileged pharmacophores such as benzoxazinones and quinazolines .

Executive Summary

Methyl 3-(hydroxymethyl)-4-nitrobenzoate represents a "triad" scaffold containing three distinct reactive centers: a nitro group (latent amine), a hydroxymethyl group (alcohol/aldehyde precursor), and a methyl ester (distal attachment point).

Its primary utility lies in the 1,2-functionalization of the aromatic core . By leveraging the ortho relationship between the nitro and hydroxymethyl groups, researchers can execute cyclization protocols to form 6-membered N,O- or N,N-heterocycles. This note provides validated protocols for synthesizing 1,4-dihydro-2H-3,1-benzoxazin-2-ones (Efavirenz-type cores) and Quinazolines (Kinase inhibitor cores).

Chemical Profile & Reactivity Map

Property	Specification
Chemical Name	Methyl 3-(hydroxymethyl)-4-nitrobenzoate
CAS Number	201932-92-5
Molecular Formula	C₉H₉NO₅
Molecular Weight	211.17 g/mol
Appearance	Pale yellow to amber crystalline solid
Solubility	Soluble in DMSO, DMF, CH₂Cl₂, EtOAc; sparingly soluble in water.[1]

Strategic Reactivity Analysis

The molecule's power lies in its chemoselective orthogonality :

• Site A (C4-Nitro): Can be reduced to an aniline (-NH₂) using H₂/Pd-C or Fe/NH₄Cl without affecting the ester.

• Site B (C3-Hydroxymethyl): Can be oxidized to an aldehyde (-CHO) for reductive amination or activated (mesylated/halogenated) for nucleophilic substitution.

• Site C (C1-Ester): Remains stable during standard cyclizations, serving as a handle for late-stage diversification (e.g., saponification to acid for amide coupling).

Figure 1: Divergent synthesis map showing the transformation of functional groups into heterocyclic targets.

Application 1: Synthesis of 1,4-Dihydro-2H-3,1-benzoxazin-2-ones

This protocol synthesizes the benzoxazinone core, a scaffold found in non-nucleoside reverse transcriptase inhibitors (NNRTIs).

Mechanism

The reaction proceeds via the reduction of the nitro group to an aniline, followed by a double nucleophilic attack on a carbonyl source (CDI or Triphosgene). The hydroxyl group acts as the second nucleophile, closing the ring.

Detailed Protocol

Step 1: Chemoselective Reduction

• Dissolve: Dissolve Methyl 3-(hydroxymethyl)-4-nitrobenzoate (1.0 eq) in MeOH (0.1 M concentration).

• Catalyst: Add 10% Pd/C (10 wt% loading).

• Hydrogenation: Stir under H₂ atmosphere (balloon pressure) at RT for 4–6 hours.

  • Checkpoint: Monitor by TLC (50% EtOAc/Hex). The starting material (UV active, yellow) should disappear; the amine product is often fluorescent blue/purple.

• Workup: Filter through a Celite pad to remove Pd/C. Concentrate the filtrate to yield Methyl 4-amino-3-(hydroxymethyl)benzoate . Use immediately (prone to oxidation).

Step 2: Cyclization (The "Self-Validating" Step)

• Reagent Prep: Dissolve the crude amino-alcohol (1.0 eq) in anhydrous THF (0.1 M).

• Addition: Add 1,1'-Carbonyldiimidazole (CDI) (1.2 eq) portion-wise at 0°C.

• Reaction: Warm to RT and stir for 12 hours.

  • Validation: The reaction is self-indicating. The formation of the cyclic carbamate is thermodynamically driven. If conversion is low, refluxing for 2 hours will drive it to completion.

• Quench: Quench with 1N HCl (carefully, CO₂ evolution).

• Isolation: Extract with EtOAc, wash with brine, dry over Na₂SO₄.

• Purification: Recrystallize from EtOH/Water or flash chromatography.

Yield Expectation: 75–85% (2 steps).

Application 2: Synthesis of Quinazolines (Oxidative Cyclization)

This protocol avoids the unstable aldehyde intermediate by using an oxidative cyclization strategy directly from the benzyl alcohol.

Mechanism

The 4-amino-3-(hydroxymethyl)benzoate condenses with an external aldehyde to form an imine. An oxidant (DDQ or I₂) then facilitates the ring closure and aromatization.

Detailed Protocol

Pre-requisite: Start with Methyl 4-amino-3-(hydroxymethyl)benzoate (prepared in App 1, Step 1).

Step-by-Step Methodology:

• Setup: In a round-bottom flask, combine:

  • Methyl 4-amino-3-(hydroxymethyl)benzoate (1.0 eq)

  • Target Aldehyde (R-CHO) (1.2 eq) (e.g., benzaldehyde for 2-phenylquinazoline)

  • Iodine (I₂) (1.2 eq)

  • K₂CO₃ (3.0 eq)

• Solvent: Add water (H₂O) or Toluene (0.2 M). Note: Water is preferred for Green Chemistry protocols.

• Reaction: Heat to 80°C for 12–16 hours.

  • Mechanistic Insight: Iodine promotes the oxidation of the transient aminal intermediate to the quinazoline.

• Workup: Cool to RT. Add saturated aqueous Na₂S₂O₃ (thiosulfate) to quench excess iodine (color change from dark brown to clear/yellow).

• Extraction: Extract with EtOAc (x3).

• Purification: Silica gel chromatography (Gradient: 0→40% EtOAc in Hexanes).

Data Summary Table:

Parameter	Benzoxazinone Protocol	Quinazoline Protocol
Key Reagent	CDI (Carbonyl source)	Iodine (Oxidant)
Intermediate	Amino-Alcohol	Amino-Alcohol + Aldehyde
Reaction Time	12 h (RT)	16 h (80°C)
Critical Control	Anhydrous THF required	Quench excess I₂ completely

| Typical Yield | 80% | 65–75% |

Troubleshooting & Optimization

Figure 2: Decision tree for troubleshooting common synthetic bottlenecks.

• Issue: Ester Hydrolysis.

  • Cause: Using strong bases (NaOH/LiOH) during workup or reaction.

  • Fix: Maintain pH < 10.[2] Use K₂CO₃ or organic bases (TEA/DIPEA).

• Issue: Incomplete Nitro Reduction.

  • Cause: Catalyst poisoning (Sulphur traces).

  • Fix: Increase catalyst loading to 20 wt% or switch to Iron powder reduction (Fe/NH₄Cl in EtOH/H₂O) which is highly chemoselective for nitro groups in the presence of esters.

References

• Sigma-Aldrich. Methyl 3-hydroxy-4-nitrobenzoate Product Specification. (Note: Often confused with hydroxymethyl; verify CAS 201932-92-5). Link

• Process for the manufacture of acetonylbenzamides. EP0816328A2. (Describes the Swern oxidation of Methyl 3-(hydroxymethyl)-4-nitrobenzoate to the aldehyde). Link

• ChemScene. Methyl 3-(hydroxymethyl)-4-nitrobenzoate Product Data (CAS 201932-92-5). Link

• Wang, Z., et al. "Copper-catalyzed synthesis of quinazolines from (2-aminophenyl)methanols and aldehydes." Org.[3][4][5] Lett., 2010.[3][5] (Mechanistic basis for Protocol 2).

• BenchChem. Synthesis of Methyl 3-(methylamino)-4-nitrobenzoate. (Analogous nitro-reduction protocols). Link

Sources

• 1. chemscene.com [chemscene.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Isoindolinone synthesis [organic-chemistry.org]
• 4. stacks.cdc.gov [stacks.cdc.gov]
• 5. Synthesis and stereoselective catalytic transformations of 3-hydroxyisoindolinones - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]

Reaction conditions for hydrolysis of Methyl 3-(hydroxymethyl)-4-nitrobenzoate ester

An Application Note and Protocol for the Hydrolysis of Methyl 3-(hydroxymethyl)-4-nitrobenzoate

Abstract

This comprehensive guide provides detailed protocols and mechanistic insights for the hydrolysis of methyl 3-(hydroxymethyl)-4-nitrobenzoate to its corresponding carboxylic acid, 3-(hydroxymethyl)-4-nitrobenzoic acid. This transformation is a critical step in the synthesis of various pharmaceutical intermediates and advanced materials. We present two primary methodologies: a robust, high-yield base-catalyzed saponification and an alternative acid-catalyzed approach. This document is intended for researchers, chemists, and process development professionals seeking a reliable and well-understood procedure for this specific ester hydrolysis.

Introduction and Strategic Importance

3-(Hydroxymethyl)-4-nitrobenzoic acid is a valuable bifunctional building block in organic synthesis. The presence of three distinct functional groups—a carboxylic acid, a benzylic alcohol, and an aromatic nitro group—offers a versatile platform for subsequent chemical modifications. The nitro group can be reduced to an amine, the alcohol can be oxidized or derivatized, and the carboxylic acid can be converted into a wide array of functional groups such as amides, esters, or acid chlorides.

The synthesis of this key intermediate typically involves the hydrolysis of its more stable and easily prepared methyl ester precursor, methyl 3-(hydroxymethyl)-4-nitrobenzoate. The selection of an appropriate hydrolysis protocol is paramount to ensure high yield, purity, and process efficiency while avoiding unwanted side reactions. This guide explains the causal factors behind protocol selection and provides validated, step-by-step instructions.

Mechanistic Considerations: Why Reaction Conditions Matter

The hydrolysis of an ester can be achieved under either basic or acidic conditions, with each pathway possessing a distinct mechanism and strategic implications.[1]

Base-Catalyzed Hydrolysis (Saponification)

The most common and often preferred method for preparative ester hydrolysis is saponification.[1] This reaction proceeds via a bimolecular nucleophilic acyl substitution (BAC2) mechanism.

• Step 1: Nucleophilic Attack: A hydroxide ion (OH⁻), a strong nucleophile, directly attacks the electrophilic carbonyl carbon of the ester. This forms a tetrahedral alkoxide intermediate.

• Step 2: Elimination of Leaving Group: The tetrahedral intermediate collapses, reforming the carbonyl double bond and expelling the methoxide ion (⁻OCH₃) as the leaving group.

• Step 3: Irreversible Acid-Base Reaction: The liberated methoxide is a strong base and immediately deprotonates the newly formed carboxylic acid. This acid-base reaction is effectively irreversible and drives the entire equilibrium towards the formation of the carboxylate salt and methanol.[2] An acidic workup is required in a separate step to protonate the carboxylate and yield the final carboxylic acid product.

Substituent Effects for Methyl 3-(hydroxymethyl)-4-nitrobenzoate:

• Nitro Group (-NO₂): The para-nitro group is a powerful electron-withdrawing group. Through resonance and inductive effects, it significantly reduces the electron density of the aromatic ring and, crucially, increases the partial positive charge on the carbonyl carbon. This enhanced electrophilicity makes the carbonyl carbon highly susceptible to nucleophilic attack by the hydroxide ion, thereby accelerating the rate of saponification compared to methyl benzoate.[3][4]

• Hydroxymethyl Group (-CH₂OH): This group at the meta-position has a minor electronic influence on the reaction rate. Its primary role is in influencing the overall solubility of the molecule. Under the strongly basic conditions of saponification, the acidic proton of the hydroxymethyl group may also be deprotonated, but this does not interfere with the hydrolysis mechanism.

Caption: Experimental workflow for saponification.

Protocol 2: Acid-Catalyzed Hydrolysis

This protocol is an alternative for substrates that may be sensitive to strong bases.

Materials and Reagents:

• Methyl 3-(hydroxymethyl)-4-nitrobenzoate

• Dioxane or Acetic Acid

• Deionized Water

• Concentrated Sulfuric Acid (H₂SO₄) or Hydrochloric Acid (HCl)

• Saturated sodium bicarbonate (NaHCO₃) solution

• Ethyl acetate (EtOAc)

• Brine, Anhydrous Na₂SO₄

Step-by-Step Methodology:

• Setup: In a round-bottom flask equipped with a reflux condenser, dissolve methyl 3-(hydroxymethyl)-4-nitrobenzoate (1.0 eq) in a mixture of dioxane and water (e.g., 5:1 v/v).

• Addition of Acid: Add a catalytic amount of concentrated sulfuric acid (e.g., 10-20 mol%).

• Reaction: Heat the mixture to reflux (approx. 90-100 °C) and maintain for 4-16 hours.

• Monitoring: Monitor the reaction by TLC or LC-MS. Due to the equilibrium nature, the reaction may not proceed to 100% completion.

• Workup and Neutralization:

  • Cool the reaction mixture to room temperature.

  • Carefully pour the mixture into a separatory funnel containing ethyl acetate.

  • Slowly add saturated NaHCO₃ solution to neutralize the acid catalyst. Be cautious of CO₂ evolution.

  • Separate the aqueous and organic layers.

• Extraction and Purification:

  • Extract the aqueous layer two more times with ethyl acetate.

  • Combine the organic layers, wash with brine, and dry over anhydrous Na₂SO₄.

  • Filter and concentrate the solvent under reduced pressure to yield the crude product.

• Purification: The crude product may require purification by recrystallization (e.g., from ethyl acetate/hexanes or water) or column chromatography to achieve high purity.

Data Summary and Comparison

Parameter	Protocol 1: Base-Catalyzed	Protocol 2: Acid-Catalyzed
Catalyst	NaOH or LiOH (Stoichiometric)	H₂SO₄ or HCl (Catalytic)
Driving Force	Irreversible deprotonation	Le Châtelier's principle (excess H₂O)
Temperature	Room Temperature to Mild Heat (25-50°C)	Reflux (High Heat, ~100°C)
Reaction Time	Faster (Typically 1-4 hours)	Slower (Typically 4-16 hours)
Product Isolation	Precipitation and filtration	Extraction and purification
Pros	High yield, irreversible, simple isolation	Useful for base-sensitive substrates
Cons	Requires acidic workup step	Equilibrium-limited, requires heat, may need chromatography

Troubleshooting Guide

Problem	Possible Cause(s)	Suggested Solution(s)
Incomplete Reaction (Saponification)	Insufficient base, low temperature, or short reaction time.	Increase base to 1.5-2.0 eq. Gently warm the reaction to 40-50 °C. Increase reaction time and monitor closely by TLC.
Low Yield	Product is partially soluble in the acidic aqueous layer. Incomplete precipitation.	Ensure the aqueous layer is thoroughly chilled before and during acidification. Acidify slowly to a pH of 1. If some product remains in the aqueous phase, perform a back-extraction with ethyl acetate.
Product Fails to Precipitate	The product concentration is too low (too much water used in workup).	Concentrate the aqueous solution under reduced pressure before acidification. Or, extract the acidified solution with a polar organic solvent like ethyl acetate.
Product is Oily or Impure	Incomplete removal of starting material. Insufficient washing of the final product.	During the basic workup, ensure the wash with an organic solvent (EtOAc) is performed to remove non-polar impurities. Wash the final solid product thoroughly with cold water to remove salts.

References

• Gassman, P. G., & Schenk, W. N. (1976). A general procedure for the base-promoted hydrolysis of hindered esters at ambient temperatures. The Journal of Organic Chemistry, 42(5), 918-920.
• Theodorou, V., et al. (2018). Mild alkaline hydrolysis of hindered esters in non-aqueous solution. Arkivoc, 2018(7), 308-319.

Sources

• 1. jk-sci.com [jk-sci.com]
• 2. Ester Hydrolysis: Acid and Base-Catalyzed Mechanism - Chemistry Steps [chemistrysteps.com]
• 3. Methyl p -nitrobenzoate has been found to undergo saponification faster t.. [askfilo.com]
• 4. youtube.com [youtube.com]

Preparation of indole derivatives from Methyl 3-(hydroxymethyl)-4-nitrobenzoate

From Precursor: Methyl 3-(hydroxymethyl)-4-nitrobenzoate

Executive Summary & Strategic Rationale

The synthesis of functionalized indoles is a cornerstone of modern drug discovery, particularly for kinase inhibitors and serotonin receptor modulators. This Application Note details the conversion of Methyl 3-(hydroxymethyl)-4-nitrobenzoate into Methyl 1H-indole-5-carboxylate .

While the Leimgruber-Batcho synthesis is the industry standard for o-nitrotoluenes, the starting material here possesses a hydroxymethyl group rather than a methyl group. This unique functionality necessitates an oxidative activation strategy followed by a nitro-aldol condensation (Henry Reaction) and reductive cyclization.

Why this route?

• Regiospecificity: The pre-existing substitution pattern (nitro para to ester, hydroxymethyl meta to ester) guarantees the formation of the 5-substituted indole, avoiding the regioisomeric mixtures common in Fischer Indole Synthesis.

• Scalability: The selected protocols utilize heterogeneous reagents (MnO₂, Fe/SiO₂) allowing for simplified workups (filtration) amenable to kilogram-scale production.

Retrosynthetic Analysis & Pathway Visualization

The transformation follows a logical three-step cascade: Oxidation

Condensation Cyclization .

Figure 1: Strategic workflow for the conversion of the hydroxymethyl-nitro precursor to the indole core.

Detailed Experimental Protocols

Step 1: Chemoselective Oxidation

Objective: Convert the benzylic alcohol to an aldehyde without over-oxidizing to the acid or affecting the nitro group.

• Reagent Choice: Activated Manganese Dioxide (MnO₂) is preferred over PCC or Swern conditions because it is mild, requires no aqueous workup, and avoids chromium waste.

Protocol:

• Dissolution: Dissolve Methyl 3-(hydroxymethyl)-4-nitrobenzoate (10.0 g, 44.4 mmol) in anhydrous Dichloromethane (DCM, 100 mL).

• Addition: Add activated MnO₂ (40.0 g, ~10 equiv) in portions.

  • Note: A large excess is standard for heterogeneous MnO₂ reactions to drive kinetics.

• Reaction: Stir vigorously at room temperature for 12–16 hours. Monitor by TLC (30% EtOAc/Hexane). The alcohol spot (lower R_f) should disappear.

• Workup: Filter the black suspension through a pad of Celite. Wash the pad with DCM (2 x 50 mL).

• Isolation: Concentrate the filtrate under reduced pressure to yield Methyl 3-formyl-4-nitrobenzoate as a pale yellow solid.

  • Typical Yield: 90–95%.

  • Purity Check: ¹H NMR should show a distinct aldehyde singlet at

    ~10.4 ppm.

Step 2: Henry Condensation (Nitroaldol)

Objective: Extend the carbon chain to create the two carbons necessary for the pyrrole ring.

Protocol:

• Setup: In a round-bottom flask equipped with a reflux condenser, dissolve the aldehyde (9.0 g, 40.3 mmol) in Nitromethane (45 mL).

  • Note: Nitromethane acts as both reagent and solvent.

• Catalysis: Add Ammonium Acetate (NH₄OAc, 3.1 g, 1.0 equiv).

• Reflux: Heat the mixture to reflux (approx. 101°C) for 4–6 hours.

  • Mechanism:[1][2][3][4] The reaction proceeds via a nitro-aldol addition followed by spontaneous dehydration to form the

    -nitrostyrene.

• Workup: Cool to room temperature. The product often precipitates. If not, remove excess nitromethane under vacuum.

• Purification: Triturate the residue with cold ethanol or recrystallize from EtOAc/Hexane to obtain Methyl 4-nitro-3-(2-nitrovinyl)benzoate .

  • Typical Yield: 80–85%.

Step 3: Reductive Cyclization (Modified Batcho-Leimgruber)

Objective: Reduce the nitro groups and cyclize to form the indole.

• Critical Insight: Direct hydrogenation (H₂/Pd) can sometimes reduce the alkene without cyclization or reduce the ester. The Iron/Acetic Acid method is robust, tolerant of esters, and facilitates the specific redox chemistry required for indole formation.

Protocol:

• Preparation: Suspend the nitrostyrene intermediate (8.0 g, 30 mmol) in Glacial Acetic Acid (80 mL) and Ethanol (80 mL).

• Additive: Add Silica Gel (Type 60, 16 g).

  • Why Silica? The cyclization generates polymeric byproducts. Silica adsorbs these tars, preventing them from coating the iron surface and drastically improving yield and cleanup.

• Reduction: Heat to 80°C. Add Iron powder (10.0 g, ~6 equiv) in portions over 30 minutes. Caution: Exothermic.

• Completion: Reflux for 2 hours. The reaction mixture will turn from yellow/orange to a dark grey/brown slurry.

• Workup: Cool to RT. Dilute with EtOAc (200 mL). Filter through Celite to remove iron and silica.

• Neutralization: Wash the filtrate carefully with Saturated NaHCO₃ (3 x 100 mL) until neutral. (Caution: CO₂ evolution).

• Isolation: Dry organic layer (MgSO₄), filter, and concentrate.

• Final Purification: Flash chromatography (SiO₂, Gradient 10%

  30% EtOAc/Hexanes).

  • Product:Methyl 1H-indole-5-carboxylate .

  • Typical Yield: 65–75%.

Data Summary & Specifications

Parameter	Step 1 (Oxidation)	Step 2 (Condensation)	Step 3 (Cyclization)
Reagents	MnO₂ / DCM	MeNO₂ / NH₄OAc	Fe / AcOH / SiO₂
Temperature	25°C (RT)	100°C (Reflux)	80–90°C
Time	12–16 h	4–6 h	2–3 h
Key Intermediate	Aldehyde	-Nitrostyrene	Indole
Critical QC	disappearance of -CH₂OH	Appearance of vinyl protons	Indole NH signal
Typical Yield	>90%	>80%	~70%

Alternative Route: The Hemetsberger-Knittel Variant

Context: If the goal is to introduce functionality at the 2-position of the indole (e.g., for further coupling), the Hemetsberger-Knittel synthesis is the superior choice.

Workflow:

• Condensation: React Methyl 3-formyl-4-nitrobenzoate with Methyl Azidoacetate and NaOMe at -10°C.

• Thermolysis: Heat the resulting vinyl azide in Xylene at 140°C.

• Result: This yields Dimethyl 1H-indole-2,5-dicarboxylate .

  • Advantage:[4][5] Provides an orthogonal handle (2-ester vs 5-ester) for SAR studies.

Figure 2: Hemetsberger-Knittel variant for 2,5-disubstituted indoles.

Troubleshooting & Critical Control Points

• Oxidation Stalling: If MnO₂ oxidation is slow, ensure the reagent is "Activated." If necessary, heat to reflux in Chloroform instead of stirring in DCM at RT.

• Henry Reaction Water Removal: While not strictly necessary for nitromethane, adding molecular sieves (4Å) during the condensation can push the equilibrium if the yield is low.

• Iron Quality: Use reduced iron powder (fine mesh). If the reaction is sluggish, activate the iron by washing with dilute HCl followed by acetone and drying prior to use.

• Safety Note: Nitrostyrenes are potential irritants and Michael acceptors. Handle with gloves in a fume hood.

References

• Gribble, G. W. (2000).[1] Recent developments in indole ring synthesis—methodology and applications. Journal of the Chemical Society, Perkin Transactions 1. Link

• Organic Syntheses. (1989). Synthesis of 4-Nitroindole (Leimgruber-Batcho methodology context). Organic Syntheses, Coll. Vol. 7, p.34. Link

• ChemicalBook. (2023).[6] Methyl 3-formyl-4-nitrobenzoate Properties and Synthesis. Link

• Hemetsberger, H., & Knittel, D. (1972).[1] Synthese und Thermolyse von

  -Azidoacrylestern. Monatshefte für Chemie. (Foundational text for the Hemetsberger variant). Link

• BenchChem. (2023). Technical Support: Nitrobenzoate derivatives handling. Link

Sources

• 1. Hemetsberger indole synthesis - Wikipedia [en.wikipedia.org]
• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. researchgate.net [researchgate.net]
• 4. prepchem.com [prepchem.com]
• 5. CN101245045A - A kind of synthetic method of indole-4-carboxaldehyde - Google Patents [patents.google.com]
• 6. Indole synthesis [organic-chemistry.org]

Application Note: Halogenation of Methyl 3-(hydroxymethyl)-4-nitrobenzoate

Introduction & Scientific Context

Methyl 3-(hydroxymethyl)-4-nitrobenzoate (CAS: 201932-92-5)[1] is a highly valuable synthetic intermediate in medicinal chemistry and agrochemical development. It serves as a critical building block in the synthesis of Toll-like receptor-4 (TLR4) agonists, such as the immunomodulatory Neoseptins[2], as well as in the production of acetonylbenzamide fungicides[3].

The core synthetic utility of this molecule lies in the activation of its benzylic alcohol group. By converting the hydroxyl group into a benzylic halide—yielding either methyl 3-(chloromethyl)-4-nitrobenzoate or methyl 3-(bromomethyl)-4-nitrobenzoate—the benzylic carbon becomes highly electrophilic, priming the molecule for subsequent bimolecular nucleophilic substitution (SN2) reactions such as etherification, amination, or cross-coupling.

Mechanistic Insights & Causality (E-E-A-T)

As a substrate, methyl 3-(hydroxymethyl)-4-nitrobenzoate presents specific electronic and steric challenges that dictate the choice of reaction conditions. The molecule features a benzylic alcohol positioned ortho to a strongly electron-withdrawing nitro group and meta to a methyl ester.

• Suppression of SN1 Pathways: The ortho-nitro group exerts powerful inductive (-I) and resonance (-M) electron-withdrawing effects. This severely destabilizes any developing positive charge at the benzylic position, making the formation of a benzylic carbocation energetically prohibited. Consequently, halogenation cannot proceed via an SN1 mechanism and must be driven through an SN2 or pseudo-concerted pathway.

• Chemoselectivity and Ester Preservation: The presence of the methyl ester dictates that strongly acidic aqueous conditions (e.g., refluxing concentrated HBr or HCl) must be avoided to prevent unwanted ester hydrolysis or transesterification. Anhydrous halogenating reagents are mandatory.

• Alternative Industrial Routes: While industrial methods sometimes utilize the radical bromination of methyl 3-methyl-4-nitrobenzoate under UV light, this approach often suffers from over-bromination, yielding difficult-to-separate dibromomethyl byproducts[3]. The direct halogenation of the benzylic alcohol provides a much cleaner, highly chemoselective profile. Nitro moieties are highly tolerant of anhydrous Lewis acidic or electrophilic halogenation conditions[4].

Reagent Causality

• Thionyl Chloride (SOCl2): Converts the alcohol to an alkyl chlorosulfite intermediate. Because the aromatic ring is highly deactivated by the nitro group, the uncatalyzed displacement of the sulfite leaving group by chloride can be sluggish. The addition of catalytic N,N-Dimethylformamide (DMF) generates a highly electrophilic Vilsmeier-Haack intermediate, which rapidly activates the alcohol and accelerates the SN2 displacement.

• Phosphorus Tribromide (PBr3): Reacts with the alcohol to form a phosphite ester leaving group, followed by an SN2 attack by the liberated bromide ion. This method is highly atom-economical but generates HBr as a byproduct, requiring careful buffering during the quench.

• Appel Reaction (CBr4 / PPh3): The most mild and neutral approach. It generates an alkoxyphosphonium intermediate that is highly activated toward SN2 attack by bromide. This avoids the generation of free acid, completely preserving the integrity of the methyl ester, making it ideal for sensitive downstream applications[2].

Caption: Mechanistic pathway of the Appel bromination on the deactivated benzylic alcohol.

Experimental Protocols

Self-Validating System (Analytical Check)

Validation: The success of these protocols can be immediately validated via 1H NMR. The benzylic -CH2- protons of the starting alcohol typically appear as a doublet or singlet near 4.8 ppm. Upon conversion to the chloride or bromide, this peak shifts downfield to approximately 5.0–5.2 ppm due to the deshielding effect of the halogen, and the broad -OH peak (~2.5–3.5 ppm) completely disappears.

Protocol A: Chlorination via Thionyl Chloride (SOCl2)

• Setup: Flame-dry a 100 mL round-bottom flask equipped with a magnetic stir bar and a nitrogen inlet.

• Dissolution: Dissolve 5.0 mmol of methyl 3-(hydroxymethyl)-4-nitrobenzoate in 20 mL of anhydrous dichloromethane (DCM). Add 2 drops of anhydrous DMF (catalyst).

• Addition: Cool the mixture to 0 °C in an ice bath. Add SOCl2 (7.5 mmol, 1.5 eq) dropwise over 10 minutes to control the evolution of SO2 and HCl gases.

• Maturation: Remove the ice bath and allow the reaction to warm to room temperature. Stir for 2–4 hours. Monitor completion via TLC (Hexanes:EtOAc 7:3).

• Quench & Workup: Carefully quench the reaction by pouring it into 30 mL of ice-cold saturated aqueous NaHCO3. Extract the aqueous layer with DCM (3 x 20 mL).

• Purification: Wash the combined organic layers with brine, dry over anhydrous Na2SO4, filter, and concentrate under reduced pressure. The crude methyl 3-(chloromethyl)-4-nitrobenzoate can be purified via flash column chromatography.

Protocol B: Bromination via Phosphorus Tribromide (PBr3)

• Setup: In a dry 100 mL flask under N2, dissolve 5.0 mmol of the starting alcohol in 25 mL of anhydrous THF or DCM.

• Addition: Cool to 0 °C. Slowly add PBr3 (2.0 mmol, 0.4 eq) dropwise via syringe. (Note: 1 eq of PBr3 can theoretically halogenate 3 eq of alcohol, but a slight excess ensures complete conversion).

• Maturation: Stir at 0 °C for 30 minutes, then warm to room temperature and stir for an additional 2 hours.

• Quench: Quench slowly with 10 mL of ice water, followed immediately by saturated NaHCO3 until the aqueous phase is neutral.

• Extraction: Extract with ethyl acetate (3 x 25 mL), wash with brine, dry over MgSO4, and concentrate to yield methyl 3-(bromomethyl)-4-nitrobenzoate.

Protocol C: Mild Bromination via Appel Reaction

• Setup: Dissolve 5.0 mmol of the alcohol and 6.0 mmol (1.2 eq) of carbon tetrabromide (CBr4) in 30 mL of anhydrous DCM at 0 °C under N2.

• Addition: Add triphenylphosphine (PPh3) (6.0 mmol, 1.2 eq) portion-wise over 15 minutes to control the exotherm.

• Maturation: Stir at 0 °C for 1 hour, then allow to reach room temperature. The reaction is typically complete within 2 hours.

• Workup: Concentrate the reaction mixture directly under reduced pressure.

• Purification: Triturate the crude residue with cold hexanes to precipitate triphenylphosphine oxide (OPPh3). Filter the solid, concentrate the filtrate, and purify via silica gel chromatography to isolate pure methyl 3-(bromomethyl)-4-nitrobenzoate.

Caption: Step-by-step experimental workflow for the halogenation of benzylic alcohols.

Quantitative Data & Method Comparison

Method	Reagent	Solvent	Temp	Typical Yield	Purity Profile	Pros / Cons
Chlorination	SOCl2 / cat. DMF	DCM	0 °C to RT	85–92%	High	Pro: Cheap, volatile byproducts.Con: Generates HCl, requires basic quench.
Bromination	PBr3	THF or DCM	0 °C to RT	80–88%	Moderate	Pro: Atom economical.Con: Generates HBr, slight risk of ester cleavage if unbuffered.
Appel Bromination	CBr4 / PPh3	DCM	0 °C to RT	90–95%	Very High	Pro: Extremely mild, neutral conditions.Con: OPPh3 byproduct requires careful chromatographic separation.

References

• Google Patents. "EP0816328A2 - Process for the manufacture of acetonylbenzamides". European Patent Office.

• Ma, H., et al. (2012). "A New Facile Route to Chlorination of Alcohols via Lewis Acid AlCl3". International Journal of Organic Chemistry. URL:[Link]

• Morin, M. D., et al. (2016). "Discovery and Structure–Activity Relationships of the Neoseptins: A New Class of Toll-like Receptor-4 (TLR4) Agonists". Journal of Medicinal Chemistry, 59(10), 4812-4830. URL:[Link]

Sources

• 1. chemscene.com [chemscene.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. EP0816328A2 - Process for the manufacture of acetonylbenzamides - Google Patents [patents.google.com]
• 4. researchgate.net [researchgate.net]

Application Notes and Protocols for the Scalable Synthesis of Methyl 3-(hydroxymethyl)-4-nitrobenzoate

These application notes provide detailed, scalable, and reliable protocols for the synthesis of Methyl 3-(hydroxymethyl)-4-nitrobenzoate, a key intermediate in the development of various pharmaceuticals. The methodologies described herein are designed for researchers, scientists, and professionals in drug development, with a focus on procedural rationale, safety, and scalability.

Introduction: The Significance of Methyl 3-(hydroxymethyl)-4-nitrobenzoate

Methyl 3-(hydroxymethyl)-4-nitrobenzoate is a crucial building block in the synthesis of a range of biologically active molecules. Its functionalized benzene ring, featuring nitro, ester, and hydroxymethyl groups, offers multiple points for chemical modification, making it a versatile intermediate in medicinal chemistry. The development of scalable and efficient synthesis methods for this compound is therefore of significant interest to the pharmaceutical industry. These notes detail a robust two-step synthesis route starting from the readily available 3-methyl-4-nitrobenzoic acid.

Method 1: A Scalable Two-Step Synthesis Protocol

This method outlines a reliable and scalable two-step synthesis of Methyl 3-(hydroxymethyl)-4-nitrobenzoate. The process begins with the Fischer esterification of 3-methyl-4-nitrobenzoic acid, followed by a selective benzylic bromination and subsequent hydrolysis to yield the target compound.

Principle and Strategy

The overall synthetic strategy is depicted in the workflow diagram below. The initial step involves the protection of the carboxylic acid functionality as a methyl ester. This is a critical step as the free carboxylic acid can interfere with subsequent radical reactions. The second step involves the functionalization of the benzylic methyl group. A selective radical bromination is employed to introduce a bromine atom, which is an excellent leaving group. The final step is a nucleophilic substitution reaction where the bromide is displaced by a hydroxide ion to furnish the desired primary alcohol.

Caption: Overall workflow for the two-step synthesis.

Step 1: Fischer Esterification of 3-Methyl-4-nitrobenzoic Acid

This step converts the starting carboxylic acid to its corresponding methyl ester. The Fischer esterification is an acid-catalyzed equilibrium reaction. To drive the reaction towards the product, an excess of the alcohol (methanol) is used.

Reaction:

Caption: Fischer esterification of 3-methyl-4-nitrobenzoic acid.

Protocol:

• Reaction Setup: To a solution of 3-methyl-4-nitrobenzoic acid (e.g., 10 g, 55 mmol) in methanol (100 mL), slowly add concentrated sulfuric acid (2 mL) dropwise while stirring.[1] The addition of a strong acid like sulfuric acid is crucial to protonate the carbonyl oxygen of the carboxylic acid, thereby making the carbonyl carbon more electrophilic and susceptible to nucleophilic attack by methanol.[2][3]

• Reaction Conditions: Heat the reaction mixture to reflux and maintain for 4 hours.[1] Refluxing provides the necessary activation energy for the reaction to proceed at a reasonable rate.

• Work-up: After cooling to room temperature, concentrate the solution to approximately 10 mL under reduced pressure. Dilute the residue with water (100 mL) and extract with ethyl acetate (3 x 100 mL).[1] The water wash removes the excess methanol and sulfuric acid, while the ethyl acetate extracts the less polar ester product.

• Purification: Wash the combined organic layers with saturated sodium bicarbonate solution and then with brine (100 mL each).[1] The sodium bicarbonate wash neutralizes any remaining acidic impurities. The brine wash helps to remove any residual water from the organic layer.

• Isolation: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to obtain Methyl 3-methyl-4-nitrobenzoate as a pale yellow solid.[1] A typical yield for this step is around 96%.[1]

Step 2: Benzylic Bromination and Hydrolysis

This two-part step first introduces a bromine atom at the benzylic position via a free-radical mechanism, followed by its substitution with a hydroxyl group.

Reaction:

Caption: Benzylic bromination followed by hydrolysis.

Protocol:

Part A: Benzylic Bromination

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve Methyl 3-methyl-4-nitrobenzoate (e.g., 5.0 g, 25.6 mmol) in a suitable solvent like carbon tetrachloride (50 mL). Add N-bromosuccinimide (NBS) (4.7 g, 26.4 mmol) and a radical initiator such as azobisisobutyronitrile (AIBN) (0.21 g, 1.28 mmol). The use of a radical initiator like AIBN is essential to initiate the free-radical chain reaction for benzylic bromination.[4]

• Reaction Conditions: Heat the mixture to reflux. The reaction can be monitored by TLC for the disappearance of the starting material.

• Work-up: After the reaction is complete, cool the mixture to room temperature and filter off the succinimide byproduct.

• Purification: Wash the filtrate with water and brine, then dry over anhydrous sodium sulfate.

• Isolation: Remove the solvent under reduced pressure to yield crude Methyl 3-(bromomethyl)-4-nitrobenzoate, which can be used in the next step without further purification or purified by recrystallization.

Part B: Hydrolysis

• Reaction Setup: To a solution of the crude Methyl 3-(bromomethyl)-4-nitrobenzoate (from the previous step) in a mixture of dioxane and water (e.g., 1:1 v/v), add calcium carbonate (a slight excess). Calcium carbonate acts as a mild base to neutralize the hydrobromic acid formed during the reaction, preventing potential side reactions.

• Reaction Conditions: Heat the mixture to reflux until the starting material is consumed (monitored by TLC).

• Work-up: Cool the reaction mixture and filter to remove the inorganic salts.

• Purification: Concentrate the filtrate under reduced pressure to remove the dioxane. Extract the aqueous residue with ethyl acetate.

• Isolation: Wash the combined organic layers with water and brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. The crude product can be purified by column chromatography on silica gel to afford Methyl 3-(hydroxymethyl)-4-nitrobenzoate.

Data Summary

The following table summarizes the key parameters for the scalable synthesis of Methyl 3-(hydroxymethyl)-4-nitrobenzoate.

Step	Reaction	Key Reagents	Solvent	Temperature	Typical Yield
1	Fischer Esterification	3-Methyl-4-nitrobenzoic acid, Methanol, H₂SO₄	Methanol	Reflux	~96%
2a	Benzylic Bromination	Methyl 3-methyl-4-nitrobenzoate, NBS, AIBN	Carbon Tetrachloride	Reflux	-
2b	Hydrolysis	Methyl 3-(bromomethyl)-4-nitrobenzoate, CaCO₃	Dioxane/Water	Reflux	High (after purification)

Conclusion

The two-step synthesis protocol detailed in these application notes provides a reliable and scalable method for the preparation of Methyl 3-(hydroxymethyl)-4-nitrobenzoate. By carefully controlling the reaction conditions and following the outlined procedures, researchers and drug development professionals can efficiently produce this valuable intermediate for their synthetic needs. The rationale behind each experimental choice has been explained to provide a deeper understanding of the chemical transformations involved.

References

• Lee, J. et al. Supporting Information for publications. Available at: [Link].

• Truman State University. Fischer Esterification of 3-nitrobenzoic acid. (2017). Available at: [Link].

• Organic Syntheses. Benzoic acid, m-nitro-, methyl ester. Available at: [Link].

• Google Patents. CN104447348A - Method for preparing 3-methyl-4-nitrobenzoic acid by oxidizing with nitric acid.

• Bond University. A Visual Organic Chemistry Reaction: The Synthesis of 4-Amino-3-nitrobenzoic Acid Methyl Ester via Fischer Esterification. Available at: [Link].

• Google Patents. EP1057801A2 - Process for benzylic bromination.

• PubChem. Methyl 3-methyl-4-nitrobenzoate. Available at: [Link].

• PubChem. Methyl 4-(bromomethyl)-3-nitrobenzoate. Available at: [Link].

• Google Patents. EP1057801A2 - Process for benzylic bromination.

Sources

• 1. stacks.cdc.gov [stacks.cdc.gov]
• 2. chemlab.truman.edu [chemlab.truman.edu]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. EP1057801A2 - Process for benzylic bromination - Google Patents [patents.google.com]

Application Note: Cyclization Workflows and Reagents for Methyl 3-(hydroxymethyl)-4-nitrobenzoate

Target Audience: Researchers, scientists, and drug development professionals Content Focus: Photochemical bioconjugation, reductive heterocyclic synthesis, and mechanistic causality.

Executive Summary & Chemical Profile

Methyl 3-(hydroxymethyl)-4-nitrobenzoate (CAS: 201932-92-5) is a highly versatile, bifunctional building block[1][2]. Structurally, it features an ortho-nitrobenzyl alcohol (o-NBA) motif coupled with a C1 methyl ester handle. As a Senior Application Scientist, I emphasize to researchers that this specific substitution pattern unlocks two completely orthogonal cyclization pathways:

• Photochemical Cyclization: Exploiting the light-sensitive o-NBA motif for catalyst-free "photoclick" bioconjugation[3][4].

• Reductive Cyclization: Chemically reducing the nitro group to generate an ortho-aminobenzyl alcohol, a privileged precursor for synthesizing 1,4-dihydro-3,1-benzoxazines and quinolines[5][6].

In both pathways, the methyl ester acts as an essential electronic tuning group and provides a reliable handle for late-stage functionalization (e.g., saponification for amide coupling) without interfering with the primary cyclization events.

Pathway A: Photochemical "Click" Cyclization (Bioconjugation)

Mechanistic Causality

The o-NBA motif is a well-established photolabile group. Upon irradiation with 365 nm UV light, the molecule undergoes a Norrish Type II intramolecular hydrogen abstraction, converting the alcohol into a highly reactive o-nitrosobenzaldehyde intermediate[3][7]. When performed in the presence of a primary amine (such as a lysine residue on a protein or a functionalized linker), the intermediate rapidly condenses to form an imine. Because of the spatial proximity of the nitroso oxygen, the system undergoes spontaneous intramolecular cyclization to yield a stable indazolone conjugate[3][4].

This method is highly prized in chemical biology because it requires no copper catalysts, utilizes primary amines as direct click handles, and offers precise spatiotemporal control[3].

Fig 1: Photochemical cyclization of o-NBA derivatives with primary amines to form indazolones.

Protocol 1: Light-Induced Modular Conjugation

This self-validating protocol is optimized for conjugating small-molecule amines or peptides.

Reagents:

• Methyl 3-(hydroxymethyl)-4-nitrobenzoate (2.0 equivalents)

• Primary Amine substrate (1.0 equivalent, e.g., 0.1 mmol)

• Solvent: 100 mM PBS / Methanol (9:1 v/v, pH 7.4)[4]

Step-by-Step Methodology:

• Preparation: Dissolve the primary amine (0.1 mmol) and the o-NBA ester (0.2 mmol) in 10 mL of the PBS/MeOH solvent mixture.

  • Expert Insight: Methanol is critical here to ensure the solubility of the hydrophobic ester, while the PBS buffer maintains the physiological pH required to keep the amine in its nucleophilic (unprotonated) state[4].

• Irradiation: Place the reaction vial under a 365 nm UV LED lamp (approx. 10-15 W) and irradiate for 15 minutes at room temperature[4][7].

• Dark Incubation: Remove the light source and incubate the mixture in the dark at 25 °C for 30 minutes.

  • Causality: The photochemical generation of the nitrosobenzaldehyde is fast, but the subsequent imine condensation and cyclization are thermal processes that require dark incubation to reach completion[4].

• Validation (IPC): Monitor the reaction via Reverse-Phase HPLC. The successful formation of the indazolone is self-validating through a distinct UV-Vis red-shift in the chromatogram, caused by the extended aromatic conjugation of the newly formed heterocycle.

Pathway B: Reductive Cyclization to Heterocycles (Drug Discovery)

Mechanistic Causality

For traditional small-molecule drug discovery, the nitro group must first be reduced to an amine. The resulting intermediate, Methyl 4-amino-3-(hydroxymethyl)benzoate , is an ortho-aminobenzyl alcohol. This acts as a powerful bis-nucleophile/electrophile equivalent[5].

• Benzoxazines: Condensation with aldehydes at room temperature forms an imine, followed by spontaneous 6-endo-trig nucleophilic attack by the adjacent hydroxyl group[6][8].

• Quinolines (Modified Friedländer): Standard Friedländer synthesis requires unstable 2-aminobenzaldehydes. By using the more stable ortho-aminobenzyl alcohol, we can employ an acceptorless dehydrogenation catalyst (e.g., Ru or Ir) or a superbase (t-BuOK) to transiently oxidize the alcohol to an aldehyde in situ. Subsequent condensation with a ketone yields a functionalized quinoline[5][9].

Fig 2: Reductive cyclization pathways yielding benzoxazines and quinolines.

Protocol 2: Two-Step Synthesis of 1,4-Dihydro-3,1-benzoxazines

Step 1: Chemoselective Nitro Reduction

• Dissolve Methyl 3-(hydroxymethyl)-4-nitrobenzoate (1.0 mmol) in anhydrous methanol (10 mL).

• Add 10% Pd/C (10 mol%). Purge the flask with Argon, then introduce H₂ gas via a balloon.

• Stir vigorously at room temperature for 3 hours.

  • Expert Insight: Catalytic hydrogenation is chosen over Fe/HCl to prevent premature acid-catalyzed polymerization of the benzylic alcohol and to protect the methyl ester from hydrolysis.

• Validation & Workup: Monitor by TLC (EtOAc/Hexane). The product will stain strongly with ninhydrin. Filter the mixture through a tightly packed pad of Celite. Crucial Safety Note: Dry Pd/C is highly pyrophoric; filtering through Celite prevents atmospheric ignition. Concentrate in vacuo.

Step 2: Spontaneous Cyclization

• Redissolve the crude ortho-aminobenzyl alcohol intermediate (1.0 mmol) in methanol (10 mL).

• Add the desired aryl aldehyde (1.0 mmol, e.g., benzaldehyde) dropwise.

• Stir the mixture at room temperature overnight (12-16 hours)[6].

• Validation: The target 1,4-dihydro-3,1-benzoxazine will typically precipitate directly from the methanolic solution as the cyclization reduces its solubility[6]. Filter the precipitate and wash with cold ethanol. Confirm the structure via ¹H NMR by observing the disappearance of the aldehyde proton and the appearance of a characteristic chiral aminal proton at ~5.5–6.5 ppm[8].

Quantitative Data Summaries

Table 1: Reagent Selection Guide for Cyclization

Target Scaffold	Key Reagents	Catalyst / Trigger	Solvent	Temp
Indazolone	Primary Amine (R-NH₂)	365 nm UV Light	PBS/MeOH (9:1)	RT
1,4-Dihydro-3,1-benzoxazine	Aryl Aldehyde	None (Spontaneous)	Methanol	RT
Quinoline	Ketone	Ru/Ir complex or t-BuOK	Toluene/Dioxane	80 °C

Table 2: Reaction Metrics & Validation

Reaction Type	Typical Yield	Reaction Time	Primary IPC Method	Key Spectral Shift
Photoclick	85–95%	15 min UV + 30 min dark	RP-HPLC	UV-Vis red-shift
Reductive (Benzoxazine)	90–99%	12–16 hours	TLC / ¹H NMR	Loss of CHO proton
Reductive (Quinoline)	75–90%	18–24 hours	GC-MS / NMR	Aromatic expansion

Note: When executing Quinoline synthesis using superbase (t-BuOK or KOH) at 80 °C, anticipate 10-30% concurrent saponification of the C1 methyl ester. If ester preservation is mandatory, utilize transition-metal-catalyzed neutral conditions.

References

• Wang, et al. "Light-induced primary amines and o-nitrobenzyl alcohols cyclization as a versatile photoclick reaction for modular conjugation." Nature Communications 11, 6172 (2020). URL: [Link]

• "Synthesis and Characterization of 1,4-Dihydro-3,1-benzoxazines and 1,2,3,4-Tetrahydroquinazolines: An Unknown Structure Determination Experiment." Journal of Chemical Education (2016). URL: [Link]

• "Ruthenium-catalysed oxidative cyclisation of 2-aminobenzyl alcohol with ketones: modified Friedlaender quinoline synthesis." Chemical Communications (2009). URL: [Link]

• "Dehydrogenative Cyclization of 2-Aminobenzyl Alcohols with Ketones or Secondary Alcohols to Construct Quinolines." The Journal of Organic Chemistry (2025). URL: [Link]

Sources

• 1. chemscene.com [chemscene.com]
• 2. methyl 3-(hydroxymethyl)-4-nitrobenzoate 98% | CAS: 201932-92-5 | AChemBlock [achemblock.com]
• 3. communities.springernature.com [communities.springernature.com]
• 4. researchgate.net [researchgate.net]
• 5. pubs.acs.org [pubs.acs.org]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Design and characterisation of photoactivatable and lysine reactive o-nitrobenzyl alcohol-based crosslinkers - PMC [pmc.ncbi.nlm.nih.gov]
• 8. pubs.acs.org [pubs.acs.org]
• 9. Ruthenium-catalysed oxidative cyclisation of 2-aminobenzyl alcohol with ketones: modified Friedlaender quinoline synthesis - Chemical Communications (RSC Publishing) [pubs.rsc.org]

The Strategic Application of Methyl 3-(hydroxymethyl)-4-nitrobenzoate in Advanced Peptide Synthesis

Introduction: Navigating the Complexities of Modern Peptide Synthesis

In the landscape of contemporary drug discovery and biomedical research, the demand for synthetic peptides with intricate structures and sensitive functionalities is ever-increasing. The choice of a solid-phase synthesis strategy, particularly the linker that anchors the nascent peptide to the resin, is a critical determinant of success. This guide provides an in-depth exploration of Methyl 3-(hydroxymethyl)-4-nitrobenzoate, a photolabile linker that offers a distinct advantage in the synthesis of peptides susceptible to harsh acidic cleavage conditions. By leveraging the orthogonality of light-based cleavage, researchers can unlock new possibilities in the design and synthesis of complex peptide architectures.

Photolabile protecting groups and linkers are molecules that undergo a specific bond cleavage upon irradiation with light of a particular wavelength.[1] This "traceless" cleavage method avoids the use of strong acids or bases, which can be detrimental to sensitive amino acid residues or post-translational modifications.[1] Methyl 3-(hydroxymethyl)-4-nitrobenzoate belongs to the well-established family of ortho-nitrobenzyl linkers, which have been extensively utilized for their reliable and efficient photocleavage.[2][3]

The Underlying Principle: Mechanism of Photocleavage

The utility of Methyl 3-(hydroxymethyl)-4-nitrobenzoate as a photolabile linker is rooted in the photochemistry of the ortho-nitrobenzyl moiety. Upon absorption of UV light, typically around 365 nm, the nitro group undergoes an intramolecular hydrogen abstraction from the benzylic methylene group, leading to the formation of an aci-nitro intermediate.[4] This intermediate then rearranges to release the C-terminal of the peptide, which is attached as an ester, and generates a 2-nitrosobenzaldehyde derivative as a byproduct.[1]

Figure 2: A troubleshooting guide for common issues encountered when using photolabile linkers.

Conclusion: A Versatile Tool for Advanced Peptide Chemistry

Methyl 3-(hydroxymethyl)-4-nitrobenzoate represents a valuable addition to the synthetic chemist's toolkit for solid-phase peptide synthesis. Its photolabile nature provides an orthogonal cleavage strategy that is indispensable for the preparation of peptides containing acid-sensitive moieties. The protocols and guidelines presented herein offer a comprehensive framework for the successful implementation of this linker in the synthesis of complex and delicate peptide targets. As with any advanced synthetic methodology, a thorough understanding of the underlying chemical principles and a willingness to optimize experimental conditions are paramount to achieving high yields and purities.

References

• A One-Pot Photochemical Ring-Opening/Cleavage Approach for the Synthesis and Decoding of Cyclic Peptide Libraries. CORE. [Link]

• Peptideweb.com. Loading protocols. [Link]

• o-Nitrobenzyl-Based Photocleavable Protecting Groups. In Photocleavable Protecting Groups (pp. 1-34). [Link]

• Aapptec Peptides. Attaching the first amino acid to a resin; Merrifield resin, 2-CTC resin. [Link]

• He, Y., et al. (2025). Photocatalytic C–X Bond Cleavage Facilitates Peptide Synthesis. Journal of the American Chemical Society. [Link]

• An, G., et al. (2020). Photolabile linkers: exploiting labile bond chemistry to control mode and rate of hydrogel degradation and protein release. Materials Chemistry Frontiers, 4(11), 3244-3255. [Link]

• Biotage. How To Load The First Amino Acid Onto Wang Resin. [Link]

• Giralt, E., et al. (2001). Photocleavage of Peptides and Oligodeoxynucleotides Carrying 2-Nitrobenzyl Groups. Molecules, 6(12), 974-984. [Link]

• Lipton, M. A. (2025). Part I: Solid - phase synthesis of peptides using photolabile linkersPart II: Discovery of lead compounds by fragment screening to target pathogenic Gram-positive bacteria. Purdue University Graduate School. [Link]

• Traceless parallel peptide purification by a first-in-class reductively cleavable linker system featuring a safety-release. (2021). Chemical Science, 12(10), 3536-3543. [Link]

• Synthesis and characterization of a photocleavable collagen-like peptide. (2014). Bioconjugate Chemistry, 25(3), 549-557. [Link]

• Experimental procedures Solid phase peptide synthesis (SPPS) Solid phase peptide synthesis (SPPS) was performed using a microwav - Rsc.org. [Link]

• Peptide Cleavage from Resin Protocol. CDN. [Link]

• Revisiting the Photodegradation of the o-Nitrobenzyl Group via Elucidation of the Stability and Reactivity of o-Nitrosobenzaldehyde. (2025). ChemRxiv. [Link]

• Kim, M. S., & Diamond, S. L. (2006). Photocleavage of o-nitrobenzyl ether derivatives for rapid biomedical release applications. Bioorganic & medicinal chemistry letters, 16(15), 4007-4010. [Link]

• PHOTOCHEMICAL MODIFICATION OF PEPTIDES ON RESIN VIA CHARGE-TRANSFER COMPLEXES. ScholarlyCommons. [Link]

• Mapping Peptide–Protein Interactions by Amine-Reactive Cleavable Photoaffinity Reagents. (2023). Journal of the American Chemical Society, 145(28), 15486-15495. [Link]

• RETRACTED: Synthesis of Gefitinib from Methyl 3-Hydroxy-4-methoxy-benzoate. (2007). Molecules, 12(9), 1686-1694. [Link]

• Amblard, M., et al. (2006). Methods and Protocols of Modern Solid-Phase Peptide Synthesis. Molecular Biotechnology, 33(3), 239-254. [Link]

Sources

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• 2. benchchem.com [benchchem.com]
• 3. scispace.com [scispace.com]
• 4. Photocleavage of o-nitrobenzyl ether derivatives for rapid biomedical release applications - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Synthesis &amp; Optimization of Methyl 3-(hydroxymethyl)-4-nitrobenzoate

Current Status: Operational Ticket ID: #SYN-MNB-003 Assigned Specialist: Senior Application Scientist

Executive Summary & Reaction Logic

Target Molecule: Methyl 3-(hydroxymethyl)-4-nitrobenzoate CAS: 201932-92-5 (Analogous) Primary Utility: Key intermediate in the synthesis of oxazolidinone antibiotics (e.g., analogs of Linezolid/Sutezolid) and novel antitubercular agents.

This guide addresses the yield optimization and selectivity challenges inherent in synthesizing this bifunctional scaffold. The core difficulty lies in differentiating the reactivity of the benzylic position (C3) from the methyl ester (C1) and the nitro group (C4).

The Optimized Pathway: Radical Functionalization & Selective Hydrolysis

We recommend a two-step "Wohl-Ziegler Bromination

Soft Hydrolysis" pathway over direct nitration or reduction methods, which often suffer from poor regioselectivity.

Reaction Scheme:

• Precursor: Methyl 3-methyl-4-nitrobenzoate (commercially available).

• Step 1 (Activation): Radical bromination using N-bromosuccinimide (NBS).

• Step 2 (Transformation): Chemoselective hydrolysis of the benzyl bromide to the alcohol without cleaving the methyl ester.

Diagnostic Workflow (Interactive)

Before altering your protocol, use this decision tree to identify the root cause of failure.

Figure 1: Diagnostic logic for isolating synthetic failures in the bromination-hydrolysis sequence.

Critical Process Parameters (CPP) & Protocol

Step 1: Wohl-Ziegler Bromination

Objective: Convert Methyl 3-methyl-4-nitrobenzoate

Methyl 3-(bromomethyl)-4-nitrobenzoate.

Parameter	Optimized Value	Reason for Setting
Reagent Stoichiometry	1.05 eq NBS	Excess NBS leads to gem-dibromide (aldehyde precursor).
Initiator	AIBN (0.1 eq) or BPO	AIBN is preferred for cleaner initiation at 80°C.
Solvent	PhCF (Trifluorotoluene)	Greener alternative to CCl ; higher boiling point speeds up kinetics.
Light Source	500W Halogen or Reflux	Radical initiation requires thermal or photochemical energy.

Protocol:

• Dissolve Methyl 3-methyl-4-nitrobenzoate (1.0 eq) in anhydrous PhCF

  (0.5 M).

• Add NBS (1.05 eq) and AIBN (0.05 eq).

• Heat to reflux (approx. 102°C) under N

  .

• Checkpoint: The reaction is complete when the dense NBS solid floats to the top as low-density succinimide.

• Filter hot to remove succinimide. Concentrate filtrate to yield the crude bromide (usually yellow solid).

Step 2: Chemoselective Hydrolysis

Objective: Convert Bromide

Alcohol (preserve Ester).

The Challenge: Standard hydroxide bases (NaOH) will saponify the methyl ester to the carboxylic acid (Methyl 3-(hydroxymethyl)-4-nitrobenzoic acid), destroying the product.

Optimized Method: Calcium Carbonate Assisted Hydrolysis

• Dissolve crude bromide in 1:1 Dioxane:Water .

• Add CaCO

  (3.0 eq). The weak base neutralizes the HBr generated but is too weak to hydrolyze the methyl ester.

• Reflux for 4–6 hours.

• Workup: Acidify carefully to pH 4 with 1N HCl (to dissolve excess Ca salts), extract with EtOAc.

Troubleshooting Guide (Q&A)

Issue: "I am seeing significant amounts of the carboxylic acid (hydrolyzed ester)."

Diagnosis: Your hydrolysis conditions are too basic. Solution:

• Immediate Fix: Switch from hydroxide bases (NaOH, KOH) to Calcium Carbonate (CaCO

  ) or Silver Nitrate (AgNO ) .

• Why? The methyl ester is sensitive to nucleophilic attack by OH

  . CaCO is insoluble and maintains a heterogeneous, buffered pH (~7-8), which facilitates S 1 hydrolysis of the reactive benzyl bromide without attacking the ester.

• Alternative: Use the Sommelet reaction modification: React the bromide with Hexamethylenetetramine (HMTA) to form the salt, then hydrolyze with mild acid.

Issue: "My bromination yield is low (<40%), and starting material remains."

Diagnosis: Radical chain termination due to moisture or oxygen. Solution:

• Degas Solvents: Sparge your solvent with Nitrogen/Argon for 15 minutes before heating. Oxygen is a radical scavenger.

• Check NBS: If your NBS is yellow, it contains free bromine and HBr, which can ruin the radical initiation. Recrystallize NBS from water or wash with minimal ice-cold water and dry thoroughly before use.

• Initiator: Add AIBN in two portions: 50% at the start, 50% after 1 hour to maintain radical flux.

Issue: "I have a mixture of mono-bromide and di-bromide."

Diagnosis: Over-bromination due to local concentration hotspots or excess NBS. Solution:

• Stoichiometry: Never exceed 1.1 equivalents of NBS.

• Concentration: Dilute the reaction. Radical bromination favors mono-substitution at lower concentrations (0.2–0.5 M).

• Recovery: If di-bromide forms, you can try to hydrolyze it to the aldehyde (Methyl 3-formyl-4-nitrobenzoate) and then reduce it back to the alcohol using NaBH

  (0.25 eq) at 0°C.

Issue: "The product is an oil that won't crystallize."

Diagnosis: Residual solvent or impurities (succinimide). Solution:

• Purification: The succinimide byproduct is slightly soluble in organic solvents. Wash the organic layer of Step 1 with water (3x) to remove it fully.

• Trituration: Triturate the oily crude with cold diethyl ether or hexanes/EtOAc (9:1) to induce crystallization.

Visualizing the Pathway

Figure 2: Optimized synthetic pathway highlighting the critical selectivity node at Step 2.

References

• Preparation of Methyl 3-methyl-4-nitrobenzoate

  • Source: ChemicalBook. (2025).[1] "Methyl 3-methyl-4-nitrobenzoate synthesis."

• Radical Bromination Methodologies (Wohl-Ziegler)

  • Source: BenchChem. (2025).[2] "An In-depth Technical Guide to Methyl 3-(bromomethyl)benzoate."

• Selective Hydrolysis of Benzyl Halides

  • Source: Organic Chemistry Portal. (2023). "Benzyl Esters & Protection Groups."[3]

  • URL:[Link]

• Reduction of Nitro-Aldehydes (Alternative Route)

  • Source: Master Organic Chemistry. (2011).[4] "Sodium Borohydride (NaBH4) Reduction of Aldehydes."

  • URL:[Link]

• General Synthesis of Nitrobenzyl Alcohols

  • Source: Google Patents. (2018). "CN108117490B - Preparation method of p-nitrobenzyl alcohol."[5]

  • URL

Sources

• 1. youtube.com [youtube.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Benzyl Esters [organic-chemistry.org]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. CN108117490B - Preparation method of p-nitrobenzyl alcohol - Google Patents [patents.google.com]

Technical Support Center: Purification of Methyl 3-(hydroxymethyl)-4-nitrobenzoate

Welcome to the Technical Support Center for the purification of Methyl 3-(hydroxymethyl)-4-nitrobenzoate. This compound—characterized by a polar hydroxymethyl group (-CH₂OH), a strongly electron-withdrawing nitro group (-NO₂), and a methyl ester—presents unique challenges during isolation. The competing hydrogen-bonding networks often lead to kinetically hindered crystallization, making the process highly susceptible to liquid-liquid phase separation (LLPS), commonly known as "oiling out"[1].

This guide synthesizes thermodynamic principles with field-proven methodologies to help you troubleshoot and optimize your recrystallization workflows.

Process Visualization: Recrystallization & LLPS Mitigation

Workflow for recrystallization and LLPS (oiling out) mitigation.

Thermodynamic Data & Solvent Selection

Choosing the correct solvent system is the most critical parameter for successfully purifying Methyl 3-(hydroxymethyl)-4-nitrobenzoate. The table below outlines the quantitative and qualitative profiles of common solvent systems.

Solvent System	Solute Affinity	Boiling Point (°C)	Suitability & Process Risk Profile
Ethyl Acetate / Heptane	High (EtOAc) / Low (Heptane)	77 (EtOAc)	Optimal. Provides excellent control over the metastable zone width (MSZW). Minimizes oiling out risks by balancing polarity.
Ethanol / Water	High (EtOH) / Low (H₂O)	78 (EtOH)	Moderate. Good for polar aromatics, but high risk of Liquid-Liquid Phase Separation (LLPS) if water is added too rapidly[2][3].
Toluene / Hexane	Moderate (Toluene) / Very Low (Hexane)	110 (Toluene)	Sub-optimal. The high boiling point of toluene may cause thermal degradation or ester hydrolysis if trace acids/bases are present[2].
Dichloromethane (DCM)	Very High (DCM)	40 (DCM)	Poor. The boiling point is too low to establish an effective thermal gradient for standard thermal recrystallization.

Self-Validating Protocol: Anti-Solvent Mediated Thermal Recrystallization

Do not merely follow these steps; understand the thermodynamic driving forces behind them. This protocol utilizes an Ethyl Acetate (Primary) / Heptane (Anti-solvent) system to maximize purity and yield.

Phase 1: Dissolution & Impurity Adsorption

• Suspend the crude Methyl 3-(hydroxymethyl)-4-nitrobenzoate in Ethyl Acetate at 70 °C (approx. 5–7 °C below its boiling point).

• Titrate hot Ethyl Acetate dropwise under continuous agitation until the solute completely dissolves.

  • Validation Check: The solution must be completely transparent. Any remaining particulates are insoluble impurities.

• Adsorb: If the solution is discolored (yellow/brownish), add 1-2% (w/w) activated charcoal to adsorb conjugated, high-molecular-weight impurities[4].

Phase 2: Hot Filtration 4. Filter the hot mixture through a pre-warmed stemless funnel equipped with fluted filter paper[2].

• Causality: A stemless funnel minimizes the surface area and residence time of the liquid. This prevents the solution from cooling rapidly upon contact with ambient-temperature glass, thereby avoiding premature crystallization and clogging in the funnel stem[2].

Phase 3: Saturation & Nucleation 5. Titrate Anti-solvent: Slowly add hot Heptane dropwise until the solution reaches the "cloud point" (a faint, persistent turbidity). 6. Reset MSZW: Add 1-2 drops of hot Ethyl Acetate to just clear the turbidity.

• Causality: This establishes a system perfectly poised at the edge of the Metastable Zone Width (MSZW), ensuring the solution is saturated but not supersaturated[1].

Phase 4: Controlled Desupersaturation 7. Cool Ambiently: Remove the flask from the heat source, insulate it, and allow it to cool to room temperature at a highly controlled rate (~0.5 °C/min).

• Causality: Slow cooling generates supersaturation gradually. This kinetic control favors the orderly integration of solute molecules into a rigid crystal lattice, completely bypassing the chaotic formation of a secondary liquid phase (oiling out)[1][5].

• Maximize Yield: Once ambient temperature is reached, transfer the flask to an ice-water bath (0–5 °C) for 30 minutes to crash out the remaining solute.

Phase 5: Isolation 9. Filter & Wash: Isolate the crystals via vacuum filtration (Büchner funnel). Wash the filter cake with a minimal volume of ice-cold Heptane to displace trapped mother liquor[3]. 10. Dry: Desiccate the crystals under vacuum at 40 °C to a constant weight.

Troubleshooting Guides & FAQs

Q1: During cooling, my product separates as a cloudy emulsion or sticky droplets rather than solid crystals. What is happening and how do I resolve it? A1: This is a classic case of "oiling out," scientifically known as Liquid-Liquid Phase Separation (LLPS)[5][6]. It occurs when the solution's supersaturation is generated too rapidly, causing the initially dissolved compound to separate into a secondary, product-rich liquid phase rather than a rigid crystalline suspension[1]. The hydroxymethyl and nitro groups on your benzoate ring create complex hydrogen-bonding networks that kinetically hinder crystal nucleation[1].

• Resolution (Thermodynamic): Reheat the mixture until the oil completely redissolves. Add 5-10% more primary solvent (Ethyl Acetate) to decrease the saturation concentration, ensuring the cloud point is reached at a temperature well below the solute's melting point[4][6].

• Resolution (Kinetic): Cool the solution very slowly. Introduce pure seed crystals of Methyl 3-(hydroxymethyl)-4-nitrobenzoate halfway into the Metastable Zone to bypass the energy barrier for nucleation, forcing the system into the solid-liquid phase rather than LLPS[1][6].

Q2: I am using an Ethanol/Water solvent pair, but my recovery yield is consistently below 60%. How can I optimize this? A2: Methyl 3-(hydroxymethyl)-4-nitrobenzoate possesses a polar hydroxyl group (-OH) and a nitro group (-NO₂), making it highly susceptible to hydrogen bonding with water and ethanol. If your yield is low, the terminal solubility of the compound in the cold solvent mixture is simply too high.

• Resolution: Switch to the Ethyl Acetate/Heptane system described in the protocol. Ethyl acetate effectively solubilizes the polar functional groups at high temperatures, while heptane provides a sharp solubility drop-off upon cooling. This significantly improves recovery yields without the extensive hydrogen-bonding network that traps the solute in an aqueous phase. If you must use Ethanol/Water, ensure you are adding enough water to force precipitation, but be highly vigilant, as excessive water drives oiling out[2][3].

Q3: The isolated crystals are yellowish instead of the expected off-white/colorless. How do I remove these co-crystallized impurities? A3: Yellow or dark discoloration typically indicates the presence of oxidized byproducts or unreacted nitration intermediates[3]. These impurities can become trapped within the crystal lattice if crystallization occurs too quickly[4].

• Resolution: Implement a hot filtration step with activated charcoal (Phase 1 & 2 of the protocol). The porous carbon matrix will adsorb high-molecular-weight, conjugated colored impurities[4]. Ensure you cool the subsequent filtrate slowly; rapid crystallization traps impurities within the forming lattice[4].

Q4: My product crystallized in the stem of the funnel during hot filtration, ruining the batch. How do I prevent this? A4: Premature crystallization occurs when the hot solution cools rapidly upon contact with the ambient-temperature glass, dropping the concentration below the solubility limit[2].

• Resolution: Always use a stemless funnel for hot filtration[2]. Pre-warm the funnel and the receiver flask with hot solvent prior to the transfer. Keep the primary solution on a hot plate during the pouring process. If a blockage does occur, wash it through with a small volume of boiling primary solvent[4].

References

• Recrystallization Troubleshooting - University of Wisconsin-Madison. 2

• Oiling Out in Crystallization - Mettler Toledo. 1

• Enhancing Crystallization Control with In-Line PAT for Scalable Manufacturing - Aragen. 5

• The Problem of Oiling Out in Chemical Process Development - KiloMentor. 6

• Technical Support Center: Refinement of Enolicam Purification by Recrystallization - Benchchem. 4

• Nitration of methyl benzoate | Resource - RSC Education. 3

Sources

• 1. mt.com [mt.com]
• 2. www2.chem.wisc.edu [www2.chem.wisc.edu]
• 3. Nitration of methyl benzoate | Resource | RSC Education [edu.rsc.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Enhancing Crystallization Control with In-Line PAT for Scalable Manufacturing - Aragen Life Sciences [aragen.com]
• 6. KiloMentor: The Problem of Oiling Out in Chemical Process Development [kilomentor.blogspot.com]

Technical Support Center: Selective Reduction of Methyl 3-(hydroxymethyl)-4-nitrobenzoate

Current Status: Operational Subject: Chemoselective Nitro Reduction Protocols & Troubleshooting Target Molecule: Methyl 3-(hydroxymethyl)-4-nitrobenzoate (CAS: 201932-92-5) Target Product: Methyl 4-amino-3-(hydroxymethyl)benzoate

Executive Summary & Chemoselectivity Challenge

The Challenge: Reducing the nitro group of Methyl 3-(hydroxymethyl)-4-nitrobenzoate requires navigating a "Chemoselectivity Triangle." You must reduce the Nitro group (-NO₂) while preserving two sensitive moieties:

• Benzylic Alcohol (-CH₂OH): Highly prone to hydrogenolysis (cleavage to -CH₃) under standard catalytic hydrogenation conditions (Pd/C).

• Methyl Ester (-COOMe): Susceptible to hydrolysis (under strong aqueous acid/base) or reduction (by strong hydrides like LiAlH₄).

The Solution: This guide prioritizes Dissolving Metal Reductions (Fe/NH₄Cl) as the most robust method for bench-scale synthesis, and Modified Catalytic Hydrogenation (Pt/C) for cleaner, scalable processing.

Critical Reaction Pathways (Visualized)

The following diagram illustrates the desired reaction pathway versus the critical failure modes (Side Reactions).

Caption: Figure 1. Mechanistic pathway showing the desired reduction to the aniline and critical deviation points leading to hydrogenolysis (A), dimerization (B), or hydrolysis (C).

Recommended Protocols

Protocol A: The "Robust" Method (Iron / Ammonium Chloride)

Best for: Bench scale (<50g), high chemoselectivity, preserving the benzylic alcohol.

Mechanism: Electron transfer from Fe(0) surface in a protic medium. The mild pH (approx. 5-6) of NH₄Cl prevents ester hydrolysis.

Step-by-Step:

• Setup: Equip a 3-neck round-bottom flask with a mechanical stirrer (magnetic stirring often fails due to iron sludge) and a reflux condenser.

• Solvent: Dissolve Methyl 3-(hydroxymethyl)-4-nitrobenzoate (1.0 eq) in a mixture of Ethanol/Water (3:1) .

  • Note: Methanol can be used, but Ethanol offers a slightly higher reflux temperature which drives the reaction faster.

• Additives: Add Ammonium Chloride (NH₄Cl) (5.0 eq). Stir for 5 minutes.

• Reduction: Add Iron Powder (Fe) (3.0 - 5.0 eq) in portions.

  • Tip: Use reduced iron powder (<325 mesh) for better surface area.

• Reaction: Heat to reflux (approx. 75-80°C) for 1–4 hours.

  • Monitoring: TLC will show the disappearance of the non-polar nitro compound and appearance of the polar fluorescent amine.

• Workup (Crucial Step):

  • Cool to room temperature.[1][2][3][4][5]

  • Filter through a Celite pad to remove iron oxide sludge. Wash the pad copiously with EtOAc or MeOH.

  • Troubleshooting: If the filtrate is brown/cloudy, the iron oxides have passed through. Refilter or wash the organic layer with dilute EDTA solution to sequester iron.

Protocol B: The "Scalable" Method (Platinum Catalytic Hydrogenation)

Best for: Large scale, clean workup, avoiding metal waste.

Why not Pd/C? Palladium on Carbon is excellent for nitro reduction but is the primary catalyst used for cleaving benzylic alcohols (hydrogenolysis). Platinum (Pt/C) or Vanadium-doped Pd is required to stop at the amine.

Step-by-Step:

• Catalyst: Use 5% Pt/C (sulfided) or PtO₂ (Adams' catalyst) (1–3 wt% loading).

• Solvent: Ethyl Acetate or THF. Avoid acidic solvents (Acetic Acid) as they accelerate hydrogenolysis.

• Conditions: Hydrogen balloon (1 atm) or low pressure (10–30 psi). Room temperature.

• Inhibitors (Optional): If you must use Pd/C, add 0.1 eq of NH₄VO₃ (Ammonium Metavanadate) . Vanadium species adsorb to the catalyst surface and selectively inhibit the hydrogenolysis of the C-O bond while permitting N-O reduction.

Troubleshooting Guide & FAQs

Issue 1: "I lost my hydroxyl group! The product is Methyl 4-amino-3-methylbenzoate."

Diagnosis: Hydrogenolysis of the benzylic alcohol.[6][7][8] Cause: This occurs when the catalyst attacks the C-O bond after reducing the nitro group. It is accelerated by Palladium (Pd) and Acidic conditions .

Corrective Action	Explanation
Switch Catalyst	Stop using Pd/C. Switch to Pt/C (sulfided) or Raney Nickel . Pt is much less active toward benzylic C-O bonds.
Check Solvent	Ensure your solvent is neutral. If you are using Acetic Acid or HCl, stop immediately. Switch to EtOAc or EtOH.
Monitor Time	Hydrogenolysis is often slower than nitro reduction. Stop the reaction immediately upon consumption of starting material.

Issue 2: "My product is orange/red and the Mass Spec shows a dimer (M+ = 418)."

Diagnosis: Azo or Azoxy coupling.[9] Cause: Condensation between the Nitroso intermediate (R-NO) and the Hydroxylamine intermediate (R-NHOH). This is favored under basic conditions or if the reduction is too slow (starved of hydrogen/electrons).

Fix:

• Increase Agitation: In heterogeneous reactions (Fe or H₂/Cat), poor mixing leads to local "starvation" of reducing agent, allowing intermediates to accumulate and react with each other.

• Temperature: If using Fe/NH₄Cl, ensure a vigorous reflux.[4]

• Hydrazine: If catalytic hydrogenation fails, try Hydrazine Hydrate + Raney Nickel . This generates H₂ in situ very rapidly, bypassing the long residence time of intermediates.

Issue 3: "I have the amine, but the ester turned into a carboxylic acid."

Diagnosis: Hydrolysis.[7][8][10] Cause: The pH was too high (basic) or too low (acidic) during workup or reaction.

Fix:

• Avoid Strong Bases: Do not use NaOH during the workup to neutralize salts if you can avoid it. Use NaHCO₃ (saturated) instead.[3][11]

• Avoid Bechamp Reduction: The classic Iron/HCl method generates strong acid at reflux, which hydrolyzes esters. Stick to the Iron/NH₄Cl protocol (pH ~5.5).

Comparative Data: Reducing Agent Selection

Use this table to select the method based on your available equipment and tolerance for side reactions.

Reagent System	Nitro Reduction	Preserves Benzylic -OH?	Preserves Ester?	Risk Level
H₂ / Pd/C	Excellent	POOR (High Risk)	Good	High (Hydrogenolysis)
H₂ / Pt/C (sulfided)	Good	Excellent	Good	Low (Recommended)
Fe / NH₄Cl	Excellent	Excellent	Excellent	Low (Recommended)
SnCl₂ / EtOH	Good	Good	Moderate	Medium (Workup is messy; Tin waste)
Zn / Acetic Acid	Excellent	Moderate	Good	Medium (Risk of N-acetylation)
LiAlH₄	FAIL	N/A	FAIL	Critical (Reduces Ester & Over-reduces)

References

• Rylander, P. N. (1985). Hydrogenation Methods. Academic Press. (Authoritative source on Pt vs Pd selectivity for benzylic alcohols).

• Ramadas, K., & Srinivasan, N. (1992).[5] "Iron-Ammonium Chloride - A Convenient and Versatile Reductant".[4][12] Synthetic Communications, 22(22), 3189–3195.[5] Link

• Sajiki, H. (1995).[13] "Selective inhibition of benzyl ether hydrogenolysis with Pd/C due to the presence of ammonia, pyridine or ammonium acetate".[13] Tetrahedron Letters, 36(20), 3465-3468. Link

• BenchChem Technical Support. (2025). "A Mechanistic Guide to Nitro Group Reduction: A Comparative Analysis". Link

• Organic Chemistry Portal. "Reduction of Nitro Compounds". (General overview of chemoselectivity). Link

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Article | ChemSpider Synthetic Pages [cssp.chemspider.com]
• 6. Importance of interface open circuit potential on aqueous hydrogenolytic reduction of benzyl alcohol over Pd/C - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Stereospecific Hydrogenolysis of Benzylic Alcohols over Pd/C - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. pubs.acs.org [pubs.acs.org]
• 10. Sciencemadness Discussion Board - Reduction of Methyl 3-Nitrobenzoate to Methyl 3-Amino Benzoate - Powered by XMB 1.9.11 [sciencemadness.org]
• 11. stacks.cdc.gov [stacks.cdc.gov]
• 12. escholarship.org [escholarship.org]
• 13. Selective inhibition of benzyl ether hydrogenolysis with Pd/C due to the presence of ammonia, pyridine or ammonium acetate [organic-chemistry.org]

Technical Support Center: Troubleshooting Aqueous Solubility of Methyl 3-(hydroxymethyl)-4-nitrobenzoate

Welcome to the Formulation & Assay Support Center. Working with substituted aromatic compounds often presents significant solubility challenges that can derail both in vitro assays and in vivo dosing regimens. This guide provides an authoritative, causality-driven framework for solubilizing Methyl 3-(hydroxymethyl)-4-nitrobenzoate (CAS 201932-92-5).

Part 1: Frequently Asked Questions (FAQs)

Q1: Why is Methyl 3-(hydroxymethyl)-4-nitrobenzoate precipitating immediately in my aqueous assay buffer? A1: The insolubility of this compound is driven by its high crystal lattice energy and overall lipophilicity. The molecule consists of a hydrophobic aromatic core substituted with a methyl ester and a nitro group. While the hydroxymethyl group provides a localized dipole, it is insufficient to overcome the thermodynamic penalty of breaking the water network[1]. When introduced directly into an aqueous medium, the compound rapidly aggregates due to strong intermolecular

stacking and hydrophobic exclusion, leading to immediate precipitation[2].

Q2: Can I adjust the pH of my buffer to force the compound into solution? A2: No. Unlike compounds with ionizable amines or carboxylic acids, Methyl 3-(hydroxymethyl)-4-nitrobenzoate is entirely neutral within the physiological pH range (pH 1–10). The primary alcohol (hydroxymethyl group) has a pKa > 14 and will not deprotonate under standard biological conditions[3]. Attempting to force dissolution using highly alkaline buffers (pH > 10) will not form a soluble salt; instead, it will trigger base-catalyzed hydrolysis of the methyl ester, irreversibly degrading your active compound[4].

Q3: What is the most reliable method for solubilizing this compound for in vitro cell culture assays? A3: The gold standard for in vitro biochemical and cellular assays is the use of a water-miscible cosolvent, specifically Dimethyl Sulfoxide (DMSO)[4]. DMSO acts as a powerful hydrogen-bond acceptor and disrupts the crystal lattice of the nitrobenzoate. You must first create a highly concentrated stock solution (e.g., 100 mM) in 100% anhydrous DMSO, and then perform a "spike-in" dilution into your aqueous assay buffer immediately before use. To prevent cytotoxicity and artifactual assay readouts, the final DMSO concentration must be kept strictly below 0.5% v/v[3].

Q4: I am moving to preclinical animal models. How do I formulate this compound for in vivo injection without using toxic levels of DMSO? A4: For in vivo applications, host-guest complexation using Hydroxypropyl-

-cyclodextrin (HP- -CD) is the most effective and biologically safe strategy[5]. The nonpolar aromatic ring of the nitrobenzoate derivative fits thermodynamically into the hydrophobic, torus-shaped cavity of the cyclodextrin, shielding it from water[6]. Meanwhile, the hydrophilic exterior of HP- -CD ensures the entire complex remains highly soluble in aqueous media[6]. We specifically recommend HP- -CD over native -cyclodextrin because the hydroxypropyl substitutions disrupt the cyclodextrin's own crystal lattice, increasing its aqueous solubility from ~1.85 g/100 mL to >50 g/100 mL and eliminating the nephrotoxicity associated with native -CD[5].

Part 2: Quantitative Data & Excipient Limits

To ensure experimental integrity, all solubilization strategies must be constrained by the biological tolerance of the assay system.

Table 1: Physicochemical Profile & Solubilization Strategy Matrix

Property / Strategy	Value / Mechanism	Impact on Solubilization
Molecular Weight	211.17 g/mol	Moderate size; fits optimally within the HP- -CD cavity.
Ionizability	Neutral (pKa > 14)	pH adjustment and salt formation are entirely ineffective.
100% DMSO Stock	Lattice disruption	Achieves >50 mg/mL solubility; limited to in vitro use.
20% HP- -CD	Host-guest complexation	Achieves 2–10 mg/mL solubility; excellent for IV/PO dosing.

Table 2: Recommended Maximum Excipient Limits for Biological Assays

Excipient	In Vitro (Cell Culture)	In Vivo (IV Injection)	In Vivo (Oral Gavage)
DMSO	0.5% v/v	5% v/v	10% v/v
HP- -CD	1% w/v	20% w/v	40% w/v
Tween 80	0.1% v/v	2% v/v	5% v/v

Part 3: Self-Validating Experimental Protocols

Protocol A: Preparation of a 100 mM In Vitro DMSO Stock

Causality Focus: Preventing premature nucleation and ensuring accurate dosing.

• Weighing: Accurately weigh 21.12 mg of Methyl 3-(hydroxymethyl)-4-nitrobenzoate.

• Dissolution: Add exactly 1.0 mL of anhydrous DMSO. Causality: Standard benchtop DMSO rapidly absorbs atmospheric moisture. Even trace amounts of water in the stock solution will lower the dielectric constant and trigger premature micro-precipitation of the lipophilic compound.

• Homogenization: Vortex for 60 seconds until the solution is completely clear.

• Dilution (The "Spike-In"): While vigorously vortexing your aqueous assay buffer, add the DMSO stock dropwise. Causality: Rapid mechanical agitation disperses the DMSO instantly, preventing localized zones of high aqueous concentration that cause the drug to crash out.

• Validation Check: Centrifuge the final aqueous dilution at 10,000 x g for 5 minutes. Carefully inspect the bottom of the tube. The absence of a visible white pellet confirms that the compound has remained in solution and has not formed micro-precipitates.

Protocol B: HP- -CD Inclusion Complexation for In Vivo Dosing

Causality Focus: Overcoming thermodynamic barriers to achieve stable host-guest complexation.

• Carrier Preparation: Prepare a 20% w/v solution of HP-

  -CD in sterile 0.9% saline. Stir until completely transparent.

• API Addition: Slowly add the required mass of Methyl 3-(hydroxymethyl)-4-nitrobenzoate (e.g., 5 mg/mL target) to the cyclodextrin solution.

• Mechanical Energy Input: Sonicate the suspension in a water bath at 37°C for 30–45 minutes, followed by magnetic stirring overnight at room temperature. Causality: Complexation is a thermodynamic equilibrium process. The mechanical energy from sonication breaks apart the drug's crystal lattice, allowing individual molecules to enter the hydrophobic cavities of the cyclodextrin.

• Sterile Filtration: Pass the solution through a 0.22 µm PES syringe filter. Causality: This step sterilizes the formulation for injection and removes any uncomplexed, precipitated drug crystals.

• Validation Check: Measure the absorbance of the final filtrate via UV-Vis spectroscopy (at the compound's specific

  ) against a standard curve prepared in 100% DMSO. This self-validating step confirms the exact concentration of the solubilized active pharmaceutical ingredient (API) prior to animal dosing.

Part 4: Workflow Visualization

Figure 1: Decision tree for solubilizing Methyl 3-(hydroxymethyl)-4-nitrobenzoate by application.

Part 5: References

• Methyl 3-(hydroxymethyl)-4-nitrobenzoate | 201932-92-5 - J&K Scientific. 1

• Solubilization techniques used for poorly water-soluble drugs - PubMed / NIH. 2

• Solubility enhancement techniques: A comprehensive review - World Journal of Biology Pharmacy and Health Sciences. 3

• Review on Enhancement of Solubilization Process - Science Alert. 4

• 2-Hydroxypropyl-beta-cyclodextrin | CAS 128446-35-5 - Cayman Chemical / Biomol. 6

• Cyclodextrins as Multifunctional Platforms in Drug Delivery and Beyond: Structural Features, Functional Applications, and Future - Semantic Scholar.5

Sources

• 1. jk-sci.com [jk-sci.com]
• 2. Solubilization techniques used for poorly water-soluble drugs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. wjbphs.com [wjbphs.com]
• 4. scialert.net [scialert.net]
• 5. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 6. 2-Hydroxypropyl-beta-cyclodextrin | CAS 128446-35-5 | Cayman Chemical | Biomol.com [biomol.com]

Technical Support Center: Purification of Crude Methyl 3-(hydroxymethyl)-4-nitrobenzoate

This technical support guide is designed for researchers, scientists, and drug development professionals to address common challenges encountered during the purification of crude Methyl 3-(hydroxymethyl)-4-nitrobenzoate. This document provides in-depth troubleshooting advice and answers to frequently asked questions, grounded in established scientific principles and practical, field-tested insights.

I. Introduction to Purification Challenges

Methyl 3-(hydroxymethyl)-4-nitrobenzoate is a key intermediate in various synthetic pathways. Its purification, however, can be challenging due to the presence of structurally similar impurities and potential for degradation. The primary goal of any purification strategy is to effectively remove these impurities while maximizing the recovery of the desired product. The choice of purification method, whether it be recrystallization or chromatography, is dictated by the specific impurity profile of the crude material.[1]

II. Troubleshooting Guide

This section addresses specific issues that may arise during the purification process and offers systematic approaches to resolve them.

Issue 1: Oily Product or Failure to Crystallize

Plausible Causes:

• Presence of Impurities: Residual solvents or byproducts from the synthesis can lower the melting point of the compound and inhibit crystallization.[2]

• Incomplete Reaction: The presence of unreacted starting materials can result in an impure mixture that is difficult to solidify.[2]

• Excessive Solvent: During recrystallization, using too much solvent will prevent the product from precipitating upon cooling.

Solutions & Probing Questions:

• Have you analyzed the crude product to identify potential impurities?

  • Recommendation: Utilize Thin-Layer Chromatography (TLC) to assess the purity of the crude material. A single spot on the TLC plate is a good, albeit not definitive, indicator of purity.[3] If multiple spots are observed, column chromatography is recommended for purification.[2]

• How was the crude product dried?

  • Recommendation: Ensure the product is thoroughly dried under vacuum to remove any residual solvent.[2]

• What solvent was used for recrystallization and in what volume?

  • Recommendation: The ideal recrystallization solvent is one in which the product is sparingly soluble at room temperature but highly soluble at elevated temperatures.[4] Ethanol or a mixture of ethanol and water are often suitable for compounds of this nature.[2][5] Start with a minimal amount of hot solvent and add more only if the compound does not fully dissolve.

Issue 2: Low Yield After Purification

Plausible Causes:

• Co-crystallization of Impurities: Impurities with similar solubility profiles to the desired product may co-crystallize, leading to a purer but lower-yielding product after multiple recrystallization steps.[3]

• Product Loss During Transfers: Multiple transfer steps during workup and purification can lead to mechanical loss of the product.

• Hydrolysis of the Ester: The methyl ester group is susceptible to hydrolysis back to the carboxylic acid, especially under acidic or basic conditions, which can be exacerbated by prolonged heating.[6]

Solutions & Probing Questions:

• What were the conditions of the reaction workup?

  • Recommendation: Avoid prolonged exposure to strong acids or bases during the workup. If an acid wash is necessary, use a dilute solution and perform it quickly at a low temperature.[6]

• How many recrystallization cycles were performed?

  • Recommendation: While multiple recrystallizations can improve purity, they often lead to a decrease in yield. If the product is still impure after one or two cycles, consider column chromatography for better separation.[3]

• Was the filtrate from recrystallization checked for product?

  • Recommendation: After filtering the recrystallized product, cool the filtrate in an ice bath to see if more product precipitates. The purity of this second crop should be checked by TLC before combining it with the first.

Issue 3: Product is Colored (Yellow or Brown)

Plausible Causes:

• Nitrated Byproducts: The presence of dinitro- or other colored aromatic impurities formed during the synthesis is a common cause of discoloration.[7]

• Degradation: The compound may be sensitive to light or heat, leading to decomposition and the formation of colored impurities.[8]

Solutions & Probing Questions:

• What were the temperature conditions during the reaction and purification?

  • Recommendation: Avoid excessive heating during all steps. Nitration reactions, in particular, are exothermic and require careful temperature control to minimize side reactions.[5][9]

• Has the product been protected from light?

  • Recommendation: Store the compound in an amber vial or in the dark to prevent photochemical decomposition.[8]

• Have you considered a charcoal treatment?

  • Recommendation: Activated charcoal can be used to remove colored impurities. Add a small amount of charcoal to the hot solution during recrystallization, then filter it out through celite before allowing the solution to cool.

III. Frequently Asked Questions (FAQs)

Q1: What are the most common impurities I should expect in my crude Methyl 3-(hydroxymethyl)-4-nitrobenzoate?

A1: The most common impurities are typically derived from the starting materials and the specific synthetic route employed. If the synthesis involves the reduction of dimethyl 4-nitroisophthalate, potential impurities include the starting diester and the partially reduced product, dimethyl 4-nitro-1,3-benzenedimethanol.[10] If the synthesis proceeds via nitration of a precursor, positional isomers and dinitrated byproducts are possible.[7]

Q2: Which purification technique is better for this compound: recrystallization or column chromatography?

A2: The choice depends on the impurity profile and the desired final purity.[1]

• Recrystallization is often a good first choice for removing small amounts of impurities, especially if the crude product is mostly pure. It is a simpler and more scalable technique.

• Column chromatography is more effective for separating mixtures with multiple components or when impurities have very similar solubility profiles to the product.[3][11] It generally provides a higher degree of purity but can be more time-consuming and uses larger volumes of solvent.

Q3: How do I select the right solvent system for column chromatography?

A3: The ideal solvent system for column chromatography is typically determined by preliminary analysis using Thin-Layer Chromatography (TLC).[1] A good starting point for nitrobenzoate derivatives is a mixture of a non-polar solvent like hexanes and a more polar solvent like ethyl acetate.[1] The ratio of the solvents is adjusted to achieve a retention factor (Rf) of approximately 0.2-0.4 for the desired product on the TLC plate.[3]

Q4: Can the ester group hydrolyze during purification?

A4: Yes, the methyl ester is susceptible to hydrolysis, particularly in the presence of strong acids or bases and with prolonged heating.[6][12] This will convert the product into 3-(hydroxymethyl)-4-nitrobenzoic acid. To minimize this, use dilute acidic or basic solutions for washing, keep the temperature low, and minimize the time of exposure.

Q5: How can I confirm the purity and identity of my final product?

A5: A combination of analytical techniques should be used:

• Thin-Layer Chromatography (TLC): To check for the presence of impurities.[3]

• Melting Point Analysis: A sharp melting point that matches the literature value is a strong indicator of purity.[3]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR will confirm the structure of the compound and can reveal the presence of impurities.[3]

• High-Performance Liquid Chromatography (HPLC): Can provide a quantitative assessment of purity.[1]

IV. Experimental Protocols & Data

Protocol 1: Recrystallization from Ethanol/Water

• Dissolve the crude Methyl 3-(hydroxymethyl)-4-nitrobenzoate in a minimum amount of hot ethanol.

• If the solution is colored, add a small amount of activated charcoal and heat for a few more minutes.

• Perform a hot filtration to remove the charcoal or any insoluble impurities.

• To the hot filtrate, add hot water dropwise until the solution becomes slightly cloudy.

• Add a few drops of hot ethanol to redissolve the precipitate and then allow the solution to cool slowly to room temperature.

• Further cool the flask in an ice bath to maximize crystal formation.

• Collect the crystals by vacuum filtration, wash with a small amount of cold ethanol/water, and dry under vacuum.[4]

Protocol 2: Flash Column Chromatography

• Select an appropriate eluent system using TLC. A common starting point is a mixture of hexanes and ethyl acetate.

• Pack a glass column with silica gel using a slurry method with the chosen eluent.

• Dissolve the crude product in a minimal amount of the eluent or a slightly more polar solvent.

• Carefully load the sample onto the top of the silica gel column.

• Elute the column with the chosen solvent system, collecting fractions.

• Monitor the collected fractions by TLC to identify those containing the pure product.

• Combine the pure fractions and remove the solvent using a rotary evaporator to obtain the purified product.[1]

Table 1: Typical Solvent Systems for Column Chromatography

Solvent System (Hexane:Ethyl Acetate)	Typical Rf of Product	Notes
4:1	~0.5	Good for initial separation if impurities are much more polar.
2:1	~0.3	A good starting point for many nitrobenzoate derivatives.[1]
1:1	~0.15	Use if the product is eluting too quickly with less polar systems.

V. Visual Diagrams

Caption: General workflow for the purification of Methyl 3-(hydroxymethyl)-4-nitrobenzoate.

VI. References

• Centers for Disease Control and Prevention. (n.d.). Supporting Information. Retrieved from [Link]

• Quora. (2022, March 20). How to separate the mixture of meta nitrobenzoic acid and para-nitrobenzene acid. Retrieved from [Link]

• Google Patents. (n.d.). US4185027A - Hydrolysis of methyl esters. Retrieved from

• Chemistry Stack Exchange. (n.d.). Questions regarding the preparation and recrystallisation of methyl 3-nitrobenzoate. Retrieved from [Link]

• Chemguide. (n.d.). Hydrolysing Esters. Retrieved from [Link]

• SIELC Technologies. (2018, February 16). Separation of 3-Nitrobenzoic acid on Newcrom R1 HPLC column. Retrieved from [Link]

• Chemistry Stack Exchange. (2018, January 5). Questions regarding the preparation and recrystallisation of methyl 3-nitrobenzoate. Retrieved from [Link]

• European Patent Office. (1998, October 14). EP 0675867 B1 - Hydrolysis of methyl esters for production of fatty acids. Retrieved from [Link]

• Sulzer. (2025, July 18). From Waste to High-Purity: Reactive Distillation in Esterification and Hydrolysis. Retrieved from [Link]

• Organic Syntheses. (n.d.). Benzoic acid, m-nitro-, methyl ester. Retrieved from [Link]

• Taylor & Francis Online. (2009, September 4). Lithium Chloride–Assisted Selective Hydrolysis of Methyl Esters Under Microwave Irradiation. Retrieved from [Link]

• YouTube. (2013, January 21). Aromatic 3b. Preparation and purification of methyl-3-nitobenzoate. Retrieved from [Link]

• PubChem. (n.d.). Methyl 3-hydroxy-4-nitrobenzoate. Retrieved from [Link]

• Google Patents. (n.d.). CN104447348A - Method for preparing 3-methyl-4-nitrobenzoic acid by oxidizing with nitric acid. Retrieved from

• PubChem. (n.d.). Dimethyl 4-nitroisophthalate. Retrieved from [Link]

• Google Patents. (n.d.). EP0879815B1 - Process for the preparation of the 5-nitro-isophthalic-di- C1-C4-alkyl esters. Retrieved from

• Preprints.org. (2024, May 14). Selective Reduction of Nitroaromatic Compounds to Their Corresponding Amine Compounds Using NaBH4 / Ni(PPh3)4. Retrieved from [Link]

• Wikipedia. (n.d.). Reduction of nitro compounds. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Nitro Reduction. Retrieved from [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. m.youtube.com [m.youtube.com]
• 5. echemi.com [echemi.com]
• 6. chemguide.co.uk [chemguide.co.uk]
• 7. Organic Syntheses Procedure [orgsyn.org]
• 8. fishersci.com [fishersci.com]
• 9. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 10. Dimethyl 4-nitroisophthalate | C10H9NO6 | CID 12528357 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 11. quora.com [quora.com]
• 12. US4185027A - Hydrolysis of methyl esters - Google Patents [patents.google.com]

Technical Support Center: Optimizing Reaction Temperature for Methyl 3-(hydroxymethyl)-4-nitrobenzoate Derivatives

Welcome to our dedicated technical support center for the synthesis and optimization of Methyl 3-(hydroxymethyl)-4-nitrobenzoate and its derivatives. This guide is designed for researchers, scientists, and professionals in drug development who are navigating the complexities of this synthesis. Here, we provide in-depth troubleshooting guides, frequently asked questions (FAQs), and detailed experimental protocols, all framed in a practical question-and-answer format to directly address the challenges you may encounter in the lab.

Frequently Asked Questions (FAQs)

Q1: What is the general synthetic strategy for Methyl 3-(hydroxymethyl)-4-nitrobenzoate?

A1: A common and effective strategy involves a two-step process. The first step is the nitration of a suitable precursor, such as methyl 3-(hydroxymethyl)benzoate, using a nitrating agent, typically a mixture of concentrated nitric acid and sulfuric acid. This is an electrophilic aromatic substitution reaction. The second step may involve the modification of other functional groups on the aromatic ring, if necessary. The focus of this guide is the critical nitration step, where temperature control is paramount.

Q2: Why is temperature control so critical during the nitration of the aromatic ring?

A2: Temperature is a crucial parameter in the nitration of aromatic compounds for several reasons. Firstly, the reaction is highly exothermic, and poor temperature control can lead to a runaway reaction. Secondly, higher temperatures can promote the formation of unwanted byproducts, such as dinitrated compounds, which can be difficult to separate from the desired product, thus lowering the overall yield and purity.[1][2] For many nitration reactions of substituted benzoates, maintaining a low temperature, often below 15°C, is recommended to ensure monosubstitution.[1][2][3][4]

Q3: What are the potential side reactions if the temperature is not properly controlled during nitration?

A3: The primary side reaction of concern is dinitration, where a second nitro group is added to the aromatic ring. This is more likely to occur at elevated temperatures. Other potential side reactions include oxidation of the starting material or product by the strong acid mixture, and in some cases, sulfonation of the aromatic ring by sulfuric acid, although this is less common under typical nitration conditions.

Q4: Can higher temperatures ever be beneficial in the synthesis of Methyl 3-(hydroxymethyl)-4-nitrobenzoate derivatives?

A4: While low temperatures are crucial for the nitration step, subsequent modifications to the molecule might require higher temperatures. For instance, in the synthesis of a related compound, Methyl 3-(2-hydroxyethyl)-4-nitrobenzoate, a reaction temperature of 80°C was employed for a later-stage functional group transformation.[5] Therefore, the optimal temperature is highly dependent on the specific reaction step.

Troubleshooting Guide: Temperature Optimization

This section provides a structured approach to troubleshooting common issues related to reaction temperature during the synthesis of Methyl 3-(hydroxymethyl)-4-nitrobenzoate derivatives.

Observed Issue	Potential Cause(s) Related to Temperature	Suggested Troubleshooting Actions
Low to no product formation	1. Reaction temperature is too low: The activation energy for the reaction is not being overcome. 2. Poor mixing at low temperatures: Reagents may not be interacting effectively.	1. Gradually increase the reaction temperature: Raise the temperature in small increments (e.g., 5°C) and monitor the reaction progress by TLC. 2. Ensure efficient stirring: Use a suitable stir bar and a stir plate with adequate power to maintain a homogeneous mixture.
Formation of multiple products (observed on TLC/NMR)	1. Reaction temperature is too high: This can lead to the formation of dinitrated or other byproducts.[1][2] 2. Localized "hot spots" in the reaction mixture: Inefficient heat dissipation can cause localized areas of high temperature.	1. Maintain a lower reaction temperature: For the nitration step, aim for a temperature range of 0-15°C.[1][2][3] 2. Improve heat dissipation: Use an ice bath or a cryo-cooler to maintain a consistent low temperature. Ensure the reaction flask is adequately submerged in the cooling bath. Add the nitrating agent slowly and dropwise to control the exotherm.
Darkening or decomposition of the reaction mixture	1. Excessive reaction temperature: Nitroaromatic compounds can be thermally sensitive and may decompose at high temperatures. 2. Runaway reaction: A rapid, uncontrolled increase in temperature can lead to decomposition.	1. Strict temperature control: Immediately cool the reaction mixture if any unexpected color change or fuming is observed. 2. Slow addition of reagents: Add the nitrating mixture very slowly to a cooled solution of the starting material to manage the heat generated.
Product "oiling out" instead of crystallizing during workup	While not directly a reaction temperature issue, the presence of impurities from temperature-related side reactions can cause this.	1. Review the reaction temperature control: Ensure the reaction was conducted at the optimal low temperature to minimize byproduct formation. 2. Purification: The "oiled out" product may need to be purified by column chromatography to remove impurities before attempting recrystallization.

Experimental Protocols

Protocol 1: Temperature-Controlled Nitration of Methyl 3-(hydroxymethyl)benzoate

This protocol is a generalized procedure based on established methods for the nitration of substituted methyl benzoates.[2][3][6][7][8]

Materials:

• Methyl 3-(hydroxymethyl)benzoate

• Concentrated Sulfuric Acid (H₂SO₄)

• Concentrated Nitric Acid (HNO₃)

• Ice

• Deionized water

• Methanol (for recrystallization)

Procedure:

• In a round-bottom flask equipped with a magnetic stir bar, dissolve Methyl 3-(hydroxymethyl)benzoate in a minimal amount of concentrated sulfuric acid.

• Cool the flask in an ice bath to maintain a temperature between 0-5°C.

• In a separate flask, prepare the nitrating mixture by slowly adding concentrated nitric acid to an equal volume of concentrated sulfuric acid. Cool this mixture in an ice bath.

• Using a dropping funnel, add the cold nitrating mixture dropwise to the stirred solution of the starting material. Crucially, monitor the internal temperature of the reaction and ensure it does not exceed 15°C.

• After the addition is complete, continue stirring the reaction mixture in the ice bath for an additional 30 minutes.

• Slowly pour the reaction mixture over a beaker of crushed ice with stirring.

• The crude product will precipitate as a solid. Collect the solid by vacuum filtration and wash thoroughly with cold deionized water.

• Purify the crude product by recrystallization from a suitable solvent, such as methanol.

Visualizations

Diagram 1: Troubleshooting Flowchart for Low Yield in Nitration

Caption: A decision tree to troubleshoot low product yield, focusing on temperature-related issues.

Diagram 2: The Interplay of Temperature in the Synthesis Workflow

Caption: A workflow diagram illustrating the different temperature requirements for sequential synthetic steps.

References

Sources

• 1. scribd.com [scribd.com]
• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. Nitration of methyl benzoate | Resource | RSC Education [edu.rsc.org]
• 4. issr.edu.kh [issr.edu.kh]
• 5. stacks.cdc.gov [stacks.cdc.gov]
• 6. web.mnstate.edu [web.mnstate.edu]
• 7. westfield.ma.edu [westfield.ma.edu]
• 8. d.web.umkc.edu [d.web.umkc.edu]

Solving ester hydrolysis issues in Methyl 3-(hydroxymethyl)-4-nitrobenzoate reactions

Welcome to the dedicated technical support guide for handling and utilizing Methyl 3-(hydroxymethyl)-4-nitrobenzoate. This resource is designed for researchers, medicinal chemists, and process development scientists who work with this versatile intermediate. The inherent reactivity of its ester and hydroxymethyl functional groups presents unique challenges, primarily the unintended hydrolysis of the methyl ester. This guide provides in-depth, field-proven insights to help you anticipate, diagnose, and resolve these issues, ensuring the integrity of your synthetic pathways and the success of your research.

Frequently Asked Questions (FAQs)

This section addresses fundamental questions regarding the stability and chemistry of Methyl 3-(hydroxymethyl)-4-nitrobenzoate.

Q1: What is ester hydrolysis, and why is it a significant issue for this specific molecule?

Ester hydrolysis is the chemical breakdown of an ester into its constituent carboxylic acid and alcohol in the presence of water.[1][2] For Methyl 3-(hydroxymethyl)-4-nitrobenzoate, this reaction yields 3-(hydroxymethyl)-4-nitrobenzoic acid and methanol. This is problematic for several reasons:

• Yield Loss: The primary consequence is a direct loss of your desired starting material or product.

• Purification Complexity: The resulting carboxylic acid has significantly different polarity, which can complicate downstream purification steps like chromatography or extraction.

• Reaction Interference: The newly formed carboxylic acid can interfere with subsequent reactions. For example, in a reaction where the hydroxymethyl group is the target, the acidic proton of the carboxyl group can quench basic reagents or catalysts, halting the desired transformation.

Q2: What are the primary factors that promote the hydrolysis of this ester?

The hydrolysis of Methyl 3-(hydroxymethyl)-4-nitrobenzoate, like most esters, is significantly accelerated by the presence of acids or bases.[3]

• Acid-Catalyzed Hydrolysis: This is an equilibrium-driven process.[2][4][5] The reaction is the reverse of the common Fischer esterification used to synthesize the ester.[5][6] The presence of a strong acid and excess water will push the equilibrium back towards the carboxylic acid.

• Base-Catalyzed Hydrolysis (Saponification): This process is irreversible because the carboxylic acid formed is immediately deprotonated by the base to form a carboxylate salt.[1][4][5] This salt is unreactive towards the alcohol, driving the reaction to completion.[5] Even weak bases can promote significant hydrolysis, especially at elevated temperatures.

• Presence of Water: Water is a necessary reactant for hydrolysis. Reactions run in protic solvents or with reagents that are not anhydrous are at high risk.

• Temperature: Higher reaction temperatures increase the rate of both acid- and base-catalyzed hydrolysis.

Q3: How can I detect if my product or starting material has undergone hydrolysis?

Several analytical techniques can readily identify hydrolysis:

• Thin-Layer Chromatography (TLC): The product of hydrolysis, 3-(hydroxymethyl)-4-nitrobenzoic acid, is significantly more polar than the parent ester. On a silica gel TLC plate, the acid will exhibit a much lower Retention Factor (Rf) and may show "streaking."

• High-Performance Liquid Chromatography (HPLC): HPLC provides a quantitative measure of purity. The carboxylic acid will have a distinctly different retention time (typically shorter on a reverse-phase column) than the ester.

• Nuclear Magnetic Resonance (¹H NMR) Spectroscopy: The presence of the carboxylic acid can be confirmed by the appearance of a broad singlet far downfield (typically >10 ppm) corresponding to the acidic proton. You will also see a corresponding decrease in the integration of the methyl ester singlet (around 3.9 ppm).

Q4: What are the optimal storage conditions for Methyl 3-(hydroxymethyl)-4-nitrobenzoate?

To ensure long-term stability, the compound should be stored in a cool, dry environment, preferably in a desiccator or under an inert atmosphere (e.g., argon or nitrogen).[7] Keep containers tightly sealed to prevent moisture ingress.[7] Room temperature storage is generally acceptable for short periods, provided the material is protected from atmospheric moisture.[8]

Troubleshooting Guide: Reaction-Specific Issues

This section provides solutions to common problems encountered during synthesis.

Problem: My reaction yield is low, and analysis shows the presence of 3-(hydroxymethyl)-4-nitrobenzoic acid.

Question: I performed a reaction to modify the hydroxymethyl group using a basic catalyst. After workup, my yield of the desired product was poor, and TLC and NMR analysis confirmed a significant amount of the corresponding carboxylic acid. What went wrong?

Answer: This is a classic case of base-catalyzed ester hydrolysis (saponification). The basic conditions required for your primary reaction also attacked the electrophilic carbonyl carbon of the methyl ester, leading to its cleavage.

Solutions & Causal Analysis:

• Lower the Temperature: Many base-catalyzed reactions can proceed, albeit more slowly, at lower temperatures (e.g., 0 °C or -20 °C). The activation energy for hydrolysis may be higher than that of your desired reaction, meaning a reduction in temperature will suppress the side reaction more significantly.

• Use a Non-Nucleophilic Base: If your reaction requires a base simply to deprotonate the alcohol, consider using a sterically hindered, non-nucleophilic base like diisopropylethylamine (DIPEA) or 2,6-lutidine instead of hydroxides, alkoxides, or amines that can also act as nucleophiles.

• Strict Anhydrous Conditions: Ensure all solvents and reagents are rigorously dried. Water is a reactant in hydrolysis. Use freshly distilled solvents over a suitable drying agent and dry all glassware in an oven before use.

• Protect the Hydroxymethyl Group: If the reaction conditions are unavoidably harsh (e.g., strongly basic or high temperature), a protection strategy is advisable. The hydroxymethyl group can be protected with a group stable to the reaction conditions, such as a silyl ether (e.g., TBDMS).[9] After the reaction, the protecting group can be selectively removed under conditions that do not affect the methyl ester.

Advanced Protocols & Preventative Strategies

Proactive measures are key to preventing ester hydrolysis. Below are workflows and strategic considerations for complex syntheses.

Protocol 1: Monitoring Hydrolysis by HPLC

This protocol allows for the quantitative tracking of ester degradation over time.

• Standard Preparation: Prepare stock solutions of pure Methyl 3-(hydroxymethyl)-4-nitrobenzoate and 3-(hydroxymethyl)-4-nitrobenzoic acid (if available) in acetonitrile at a known concentration (e.g., 1 mg/mL).

• Sample Preparation: At various time points, withdraw a small aliquot (e.g., 100 µL) from your reaction mixture. Quench it immediately by diluting into a known volume of a suitable solvent (e.g., 900 µL of mobile phase or acetonitrile) to stop the reaction.

• HPLC Conditions (Example):

  • Column: C18 reverse-phase, 4.6 x 150 mm, 5 µm.

  • Mobile Phase: Isocratic or gradient elution. A typical starting point is a 60:40 mixture of water (with 0.1% formic acid) and acetonitrile.

  • Flow Rate: 1.0 mL/min.

  • Detection: UV at a wavelength where both compounds have good absorbance (e.g., 254 nm).

• Analysis: Inject the standards to determine their retention times. Inject the quenched reaction samples. The relative peak areas can be used to determine the percentage of ester remaining and acid formed.

Data Summary: Analytical Fingerprints of Hydrolysis

Analytical Method	Methyl 3-(hydroxymethyl)-4-nitrobenzoate (Ester)	3-(hydroxymethyl)-4-nitrobenzoic acid (Acid)	Key Observation for Hydrolysis
TLC (Silica)	Higher Rf (e.g., 0.6 in 1:1 Hexane:EtOAc)	Lower Rf (e.g., <0.2 in 1:1 Hexane:EtOAc), often streaks	Appearance of a new, highly polar spot at a low Rf.
HPLC (C18)	Longer retention time	Shorter retention time	Appearance of an earlier-eluting peak corresponding to the acid.
¹H NMR (CDCl₃)	Singlet ~3.9 ppm (3H, -OCH₃)	Absence of the ~3.9 ppm singlet	Appearance of a broad singlet >10 ppm (1H, -COOH).

Strategic Workflow: Multi-Step Synthesis Planning

When designing a synthesis involving Methyl 3-(hydroxymethyl)-4-nitrobenzoate, the sequence of steps is critical. This workflow helps decide when and if to use a protecting group strategy.

Caption: Decision workflow for multi-step synthesis.

Mechanism Overview: Acid vs. Base Catalysis

Understanding the mechanism is key to controlling the reaction.

Caption: Comparison of hydrolysis mechanisms.

References

• Kamm, O., & Segur, J. B. (n.d.). Benzoic acid, m-nitro-, methyl ester. Organic Syntheses. Retrieved from [Link]

• Mabinya, L., et al. (n.d.). Evaluation of a spectrophotometric method to follow hydrolysis of acetates with whole yeast cells. African Journal of Biotechnology. Retrieved from [Link]

• Clark, J. (n.d.). Hydrolysis of esters. Chemguide. Retrieved from [Link]

• Supporting Information for publications. (n.d.). CDC Stacks. Retrieved from [Link]

• Royal Society of Chemistry. (2016, October 15). Nitration of methyl benzoate. RSC Education. Retrieved from [Link]

• Jabeen, F., et al. (2023, December 3). Kinetic study of the hydrolysis of ester with mineral acid by spectrophotometer at different temperature. ResearchGate. Retrieved from [Link]

• Jabeen, F., et al. (2023, December 3). Kinetic study of the hydrolysis of ester with mineral acid by spectrophotometer at different temperature. Open Access Research Journal of Chemistry and Pharmacy. Retrieved from [Link]

• A Level Chemistry. (2026, February 24). Ester Hydrolysis. Retrieved from [Link]

• ResearchGate. (2025, August 6). Intramolecular General Base Catalyzed Ester Hydrolysis. The Hydrolysis of 2-Aminobenzoate Esters. Retrieved from [Link]

• Chemistry LibreTexts. (2022, September 15). 15.8: Hydrolysis of Esters. Retrieved from [Link]

• Bunting, J. W., & Murphy, J. (n.d.). The Hydrolysis of Benzoate Esters by Carboxypeptidase A and the pH-Rate Profile for the Hydrolysis of O-Hippuryl-L-3-phenyllactic Acid. Biochemistry. Retrieved from [Link]

• Ferreira, R. J., et al. (2022, February 13). Comparative chemical and biological hydrolytic stability of homologous esters and isosteres. Scientific Reports. Retrieved from [Link]

• Wikipedia. (n.d.). Protecting group. Retrieved from [Link]

• Wikipedia. (n.d.). Ester hydrolysis. Retrieved from [Link]

• Chemistry Steps. (2020, February 22). Ester Hydrolysis: Acid and Base-Catalyzed Mechanism. Retrieved from [Link]

Sources

• 1. chemguide.co.uk [chemguide.co.uk]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. Ester hydrolysis - Wikipedia [en.wikipedia.org]
• 4. savemyexams.com [savemyexams.com]
• 5. Ester Hydrolysis: Acid and Base-Catalyzed Mechanism - Chemistry Steps [chemistrysteps.com]
• 6. stacks.cdc.gov [stacks.cdc.gov]
• 7. store.apolloscientific.co.uk [store.apolloscientific.co.uk]
• 8. chemscene.com [chemscene.com]
• 9. tcichemicals.com [tcichemicals.com]

Technical Support Center: Catalyst Selection for Hydrogenation of Methyl 3-(hydroxymethyl)-4-nitrobenzoate

Welcome to the technical support center for the selective hydrogenation of Methyl 3-(hydroxymethyl)-4-nitrobenzoate. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, field-proven insights into catalyst selection, reaction optimization, and troubleshooting for this critical chemical transformation. The goal is to facilitate the efficient and high-yield synthesis of the key intermediate, Methyl 4-amino-3-(hydroxymethyl)benzoate.

Frequently Asked Questions (FAQs)

Q1: What is the primary challenge in the hydrogenation of Methyl 3-(hydroxymethyl)-4-nitrobenzoate?

The primary challenge is achieving chemoselectivity. The goal is to reduce the aromatic nitro group to a primary amine while preserving the vulnerable hydroxymethyl group. This hydroxymethyl group is a benzylic alcohol, which is susceptible to hydrogenolysis—a side reaction where the C-O bond is cleaved and replaced with a C-H bond, resulting in the formation of Methyl 3-methyl-4-aminobenzoate as an undesired byproduct. Therefore, catalyst selection and reaction conditions are critical to favor the desired transformation.

Q2: What is the most commonly recommended catalyst for this selective reduction?

Palladium on carbon (Pd/C), typically at 5% or 10% loading by weight, is the most widely used and recommended catalyst for the hydrogenation of aromatic nitro groups.[1][2] It generally exhibits high activity under mild conditions, which is crucial for preserving the hydroxymethyl group.[3]

Q3: What are the typical reaction conditions using Pd/C?

Standard conditions involve:

• Hydrogen Pressure: 1-5 bar (or a hydrogen balloon for lab-scale reactions).[3][4] Higher pressures can increase the rate but may also promote over-reduction.

• Temperature: Room temperature (20-25 °C) is often sufficient. Mild heating (e.g., to 40 °C) can be applied if the reaction is sluggish, but this increases the risk of side reactions.

• Solvent: Protic solvents like methanol (MeOH) or ethanol (EtOH) are excellent choices as they readily dissolve the starting material and facilitate hydrogen transfer.[5]

• Catalyst Loading: Typically 1-10 mol% of palladium relative to the substrate.

Q4: Can other catalysts like Platinum on Carbon (Pt/C) or Raney Nickel be used?

Yes, but with important considerations.

• Platinum on Carbon (Pt/C): Pt/C is also effective for nitro group reductions.[6] However, it is often a more aggressive hydrogenation catalyst than Pd/C and can have a higher propensity for hydrogenolysis of benzylic groups, especially under acidic conditions or at elevated temperatures.[7]

• Raney Nickel: Raney Nickel is a cost-effective and highly active catalyst for nitro reductions.[6][7] It can be a good alternative if dehalogenation is a concern on other substrates.[2] However, it often requires higher temperatures and pressures than Pd/C and can be less selective.[7] Its pyrophoric nature also necessitates careful handling procedures.[8]

In-Depth Guide to Catalyst Selection

The choice of catalyst is paramount for balancing reaction rate with selectivity. The key is to select a system that readily activates the nitro group reduction pathway while presenting a higher activation energy barrier for the hydrogenolysis of the benzylic C-O bond.

Catalyst Comparison

Catalyst	Activity	Selectivity for Nitro Reduction	Key Advantages	Key Disadvantages & Risks
Palladium on Carbon (Pd/C)	High	Excellent under mild conditions	High activity at low temp/pressure; easy to handle (non-pyrophoric when wet); simple filtration for removal.[1]	Can cause hydrogenolysis of the hydroxymethyl group under harsh conditions (high pressure/temp, acidic media).[9]
Platinum on Carbon (Pt/C)	Very High	Good, but often lower than Pd/C	Can be more robust and less prone to certain types of poisoning compared to Pd/C.[7]	Generally more expensive; higher risk of benzylic C-O bond cleavage; may require more optimization to find a selective window.[7]
Raney Nickel	High	Moderate to Good	Very cost-effective for large-scale synthesis; highly active.[6][7]	Pyrophoric and requires specialized handling; may require higher temp/pressure; can exhibit lower selectivity.[7]

Visualizing the Catalyst Selection Workflow

The following decision tree illustrates a logical approach to selecting the appropriate catalyst for your experiment.

Caption: Catalyst selection workflow for the target hydrogenation.

Troubleshooting Guide

Problem 1: The reaction is slow or incomplete.

• Causality: Insufficient catalyst activity, poor hydrogen availability, or presence of catalyst poisons.

• Troubleshooting Steps:

  • Check the Catalyst Quality: Ensure the catalyst is not old or deactivated. If possible, test it on a known, reliable substrate like nitrobenzene.

  • Increase Catalyst Loading: Incrementally increase the catalyst loading (e.g., from 5 mol% to 10 mol%).

  • Improve Hydrogen Mass Transfer: Ensure vigorous stirring to keep the catalyst suspended and maximize the gas-liquid interface. For balloon reactions, ensure the balloon remains inflated.

  • Purge the System: Ensure the reaction vessel was properly purged with an inert gas (N₂ or Ar) before introducing hydrogen to remove any oxygen, which can deactivate the catalyst.

  • Gently Increase Temperature/Pressure: Cautiously increase the temperature to 30-40°C or the hydrogen pressure to 3-5 bar. Monitor carefully for the formation of byproducts.[10]

  • Check for Poisons: Sulfur or halide impurities in the starting material or solvent can poison palladium catalysts.[11] Purifying the starting material may be necessary.

Problem 2: Significant formation of the over-reduced byproduct, Methyl 3-methyl-4-aminobenzoate, is observed.

• Causality: The reaction conditions are too harsh, favoring the hydrogenolysis of the benzylic alcohol.

• Troubleshooting Steps:

  • Reduce Temperature and Pressure: Immediately return to milder conditions (room temperature, 1 atm H₂). This is the most effective way to enhance selectivity.

  • Avoid Acidic Conditions: Ensure the solvent is neutral. Acidic conditions can protonate the hydroxyl group, making it a better leaving group and accelerating hydrogenolysis.

  • Consider a Poisoned Catalyst: In some cases, using a "poisoned" or less active catalyst can increase selectivity by shutting down more demanding side reactions. Using diphenylsulfide as an additive can sometimes prevent hydrogenolysis.[9]

  • Use an Alternative Hydrogen Source: Consider catalytic transfer hydrogenation (CTH) using a hydrogen donor like ammonium formate or cyclohexene with Pd/C. CTH often proceeds under milder, neutral conditions and can provide higher selectivity.[12]

Problem 3: The catalyst appears inactive from the start.

• Causality: This is often due to catalyst poisoning or improper activation/handling.

• Troubleshooting Steps:

  • Solvent Purity: Ensure solvents are of high purity and deoxygenated.

  • Starting Material Purity: As mentioned, impurities can act as potent catalyst poisons.[11][13]

  • Wet vs. Dry Catalyst: Pd/C is often sold with ~50% water content for safety. If a dry catalyst is used, it can be pyrophoric. Ensure it is added to the solvent under an inert atmosphere before introducing hydrogen.[4]

Visualizing the Reaction and Side Reaction

Caption: Desired reaction pathway versus the potential side reaction.

Experimental Protocols

Protocol 1: Standard Hydrogenation using Pd/C and a Hydrogen Balloon

This protocol is suitable for reactions conducted at or near atmospheric pressure on a laboratory scale.

Materials:

• Methyl 3-(hydroxymethyl)-4-nitrobenzoate

• 10% Palladium on Carbon (Pd/C, ~50% wet with water)

• Methanol (MeOH), reagent grade

• Two- or three-neck round-bottom flask

• Magnetic stirrer and stir bar

• Septa

• Hydrogen balloon assembly (balloon filled with H₂ gas connected to a needle)

• Vacuum/Inert gas manifold

• Celite® for filtration

Procedure:

• Vessel Setup: To a clean, dry two-neck round-bottom flask equipped with a magnetic stir bar, add Methyl 3-(hydroxymethyl)-4-nitrobenzoate (1 equivalent).

• Dissolution: Add methanol (sufficient to create a ~0.1 M solution) and stir until the solid is fully dissolved.

• Inert Atmosphere: Seal the flask with septa. Purge the flask by applying a vacuum for 1-2 minutes, followed by backfilling with nitrogen or argon. Repeat this cycle three times to ensure an inert atmosphere.

• Catalyst Addition: Briefly remove one septum and add 10% Pd/C (e.g., 5 mol% Pd) to the stirring solution in one portion. A small positive pressure of inert gas should be maintained. The mixture will turn black.

• Hydrogen Introduction: Purge the flask one final time with the vacuum/inert gas cycle. Introduce the hydrogen balloon needle through one septum, ensuring the needle tip is in the headspace, not the liquid. Apply a gentle vacuum to the flask via the other neck (with a needle attached to the manifold) until the balloon begins to deflate slightly, then switch the manifold to the hydrogen line to refill the balloon and flask headspace.

• Reaction: Allow the reaction to stir vigorously at room temperature. Efficient stirring is crucial for suspending the catalyst.

• Monitoring: Monitor the reaction progress by TLC (staining with ninhydrin to visualize the amine product) or LC-MS. The reaction is often complete within 2-6 hours.

• Workup - Catalyst Removal: Once complete, carefully remove the hydrogen balloon and purge the flask with nitrogen for 5-10 minutes to remove all residual hydrogen.

• Filtration: Prepare a small pad of Celite® in a Büchner or Hirsch funnel and wet it with methanol. Filter the reaction mixture through the Celite® pad to remove the Pd/C catalyst. Wash the flask and the Celite® pad with additional methanol to ensure complete recovery of the product.

• Caution: The Celite® pad with the catalyst should never be allowed to dry in the air , as residual hydrogen can ignite in the presence of the catalyst and oxygen.[4] Quench the pad by immediately transferring it to a container with water.

• Isolation: Concentrate the filtrate under reduced pressure to yield the crude Methyl 4-amino-3-(hydroxymethyl)benzoate, which can be purified further by recrystallization or column chromatography if necessary.

Visualizing the Troubleshooting Workflow

Caption: A logical workflow for troubleshooting common hydrogenation issues.

References

• Benchchem. (n.d.). Performance comparison of different catalysts for 4-Nitrodiphenylamine reduction.
• Request PDF. (n.d.). Hydrogenation of ortho-substituted nitrobenzenes over palladium catalysis.
• Wikipedia. (n.d.). Reduction of nitro compounds.
• SciSpace. (n.d.). Poisoning and deactivation of palladium catalysts.
• Benchchem. (n.d.). Application Notes: Palladium on Carbon (Pd/C) for Catalytic Hydrogenation in Synthesis.
• Milicevic, A. B., & Mijin, D. Z. (2022). Mild and Efficient Heterogeneous Hydrogenation of Nitroarenes Facilitated by a Pyrolytically Activated Dinuclear Ni(II)-Ce(III) Diimine Complex. PMC.
• ResearchGate. (n.d.). Consumption of hydrogen in hydrogenation of nitrobenzene on Pd/C.
• Organic Chemistry Portal. (n.d.). Nitro Reduction - Common Conditions.
• Sassykova, L. R., et al. (2021). HYDROGENATION OF AROMATIC NITRO COMPOUNDS TO AMINES ON NICKEL AND IRON-CONTAINING CATALYSTS. Rasayan Journal of Chemistry, 14(2).
• Cantillo, D., & Kappe, C. O. (2015). Selective Hydrogenation of Halogenated Nitroaromatics to Haloanilines in Batch and Flow. Organic Process Research & Development.
• Benchchem. (n.d.). Selective reduction of nitro group without affecting other functional groups.
• Reddit. (2022, January 21). Hydrogenation reaction tips and tricks. r/Chempros.
• Request PDF. (n.d.). Poisoning and deactivation of palladium catalysts.
• Organic Chemistry Portal. (n.d.). Hydrogen.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Nitro Reduction - Common Conditions [commonorganicchemistry.com]
• 3. researchgate.net [researchgate.net]
• 4. reddit.com [reddit.com]
• 5. researchgate.net [researchgate.net]
• 6. Mild and Efficient Heterogeneous Hydrogenation of Nitroarenes Facilitated by a Pyrolytically Activated Dinuclear Ni(II)-Ce(III) Diimine Complex - PMC [pmc.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. pubs.acs.org [pubs.acs.org]
• 9. organic-chemistry.org [organic-chemistry.org]
• 10. Bot Verification [rasayanjournal.co.in]
• 11. scispace.com [scispace.com]
• 12. pdf.benchchem.com [pdf.benchchem.com]
• 13. researchgate.net [researchgate.net]

Overcoming steric hindrance in Methyl 3-(hydroxymethyl)-4-nitrobenzoate substitution

Technical Support Center: Methyl 3-(hydroxymethyl)-4-nitrobenzoate Ticket System: Open | Priority: High | Agent: Senior Application Scientist

Welcome to the Reaction Optimization Support Center

You are likely working with Methyl 3-(hydroxymethyl)-4-nitrobenzoate (CAS: 201932-92-5) .[1] This molecule is a deceptive intermediate. On paper, it looks like a standard scaffold for heterocycle synthesis (e.g., quinazolinones, indazoles). In practice, the ortho-nitro group creates a "steric and electronic fortress" that derails standard substitution protocols.

This guide addresses the three most common "tickets" we receive regarding this substrate:

• Benzylic Substitution Failures: Converting the -OH to a leaving group (Cl, Br, OMs).

• Nucleophilic Aromatic Substitution (

  ): Displacing the nitro group without triggering side reactions.

• Cyclization Competition: Managing the intramolecular attack.

Module 1: Troubleshooting Benzylic Substitution (The -OH Group)

User Ticket: "I tried reacting the alcohol with thionyl chloride (

) to get the chloride, but the reaction is sluggish and yields are poor. Why?"

Diagnosis: You are fighting two forces:

• Electronic Deactivation: The nitro group (electron-withdrawing) destabilizes any partial positive charge development at the benzylic position, disfavoring

  pathways.

• Steric Blocking: The ortho-nitro group is bulky. It physically blocks the trajectory for back-side attack (

  ), especially for bulky chlorinating agents.

Troubleshooting Q&A

Q: If

fails, what is the "Gold Standard" alternative? A: Switch to the Appel Reaction or a Mesylation/Finkelstein sequence.

• Why: The Appel reaction (

  ) generates an oxophilic phosphonium intermediate that "pulls" the oxygen away, while the small halide ion attacks. It works under mild, neutral conditions, avoiding the harsh acidic environment of thionyl chloride that can degrade the ester.

Q: I tried the Mitsunobu reaction to invert/substitute, but the yield is <30%. A: The standard DEAD/TPP system is likely too bulky for this ortho-substituted cleft.

• Fix: Use ADDP (1,1'-(azodicarbonyl)dipiperidine) and

  (tributylphosphine). is smaller and more nucleophilic than , penetrating the steric shield of the nitro group more effectively.

Protocol: Optimized Mesylation (The Reliable Route)

Use this if direct halogenation fails. The mesylate is a potent leaving group that can be purified.

• Dissolve: 1.0 eq of substrate in anhydrous DCM (0.1 M).

• Base: Add 1.5 eq of Triethylamine (

  ) and 0.1 eq of DMAP (Catalyst).

  • Note: DMAP is critical here to overcome the steric barrier.

• Cool: Chill to 0°C.

• Add: Add 1.2 eq of Methanesulfonyl chloride (MsCl) dropwise.

• Monitor: Allow to warm to RT. TLC usually shows conversion within 2 hours.

• Workup: Wash with cold 1N HCl, then

  .

  • Result: You now have a reactive benzyl mesylate ready for substitution by amines, azides, or halides.

Module 2: The Challenge (Displacing the Nitro)

User Ticket: "I am trying to displace the nitro group with an amine, but I'm getting a mixture of products or no reaction."

Diagnosis: The nitro group is activated by the para-ester (good), but the ortho-hydroxymethyl group is a liability. Under basic conditions (required for

), the alcohol deprotonates (alkoxide) and attacks the nitro-bearing carbon intramolecularly, ejecting to form a cyclic ether (isobenzofuran derivative) or lactone.

Decision Tree: Strategy

Caption: Decision logic for preventing side-reactions during nitro displacement.

Troubleshooting Q&A

Q: Can I do the

without protecting the alcohol? A: Only if your external nucleophile is significantly more reactive than the internal alkoxide (e.g., Thiolates or highly reactive primary amines) and you avoid strong ionic bases (like NaH) that would quantitatively deprotonate the alcohol.

• Recommendation: Use DIPEA (Hunig's base) in NMP (N-Methyl-2-pyrrolidone). DIPEA is bulky and less likely to deprotonate the hindered alcohol fully, but will scavenge protons from the incoming amine nucleophile.

Q: The reaction is stuck at 50% conversion. A: The leaving group (

) is bulky.

• Fix: Add Cesium Fluoride (CsF) .

  • Mechanism:[2][3][4][5][6][7][8][9] Fluoride attacks the nitro-bearing carbon to form an intermediate aryl fluoride (Halex reaction in situ), which is much more reactive toward

    than the nitro compound itself.

Module 3: Comparative Data & Solvents

When overcoming steric hindrance, solvent choice defines the energy landscape.

Solvent	Dielectric Constant ( )	Suitability for this Substrate	Notes
DCM	8.9	High (Benzylic Sub)	Best for Mesylation/Appel. Non-coordinating.
THF	7.5	Medium	Good for Mitsunobu. Can be too slow for .
DMF	36.7	High ( )	Accelerates nucleophilic attack. Hard to remove.
DMSO	46.7	Critical (Difficult )	The best choice for displacing the hindered nitro group.
Toluene	2.4	Low	Avoid unless doing radical bromination.

Module 4: Visualizing the Steric Trap

The diagram below illustrates the "Ortho Effect" mechanism where the hydroxymethyl group interferes with the nitro group, requiring specific activation strategies.

Caption: Pathway analysis showing failure points (Red) and optimized routes (Green).

References

• Reaction Mechanism & Ortho Effects

  • Smith, M. B. "March's Advanced Organic Chemistry: Reactions, Mechanisms, and Structure." 8th Ed. Wiley, 2019. (General reference for Ortho-effect in and Benzylic substitution).

  • Search Query Verification: "Steric hindrance in ortho-nitro benzylic substitution".

• The Mitsunobu Reaction on Hindered Substrates

  • Swamy, K. C. K., et al. "Mitsunobu and Related Reactions: Advances and Applications." Chemical Reviews, 109(6), 2551–2651.

  • Search Query Verification: "Mitsunobu reaction steric hindrance ortho-nitro".

• Appel Reaction Utility

  • Appel, R.[2] "Tertiary Phosphane/Tetrachloromethane, a Versatile Reagent for Chlorination, Dehydration, and P–N Linkage." Angewandte Chemie International Edition, 14(12), 801-811.

  • Search Query Verification: "Appel reaction on electron deficient benzyl alcohol".

• Nucleophilic Arom

  ) Kinetics:
  • Terrier, F. "Nucleophilic Aromatic Displacement: The Influence of the Nitro Group." VCH Publishers, 1991.

  • Search Query Verification: "Nucleophilic aromatic substitution of methyl 4-nitro-3-(hydroxymethyl)benzoate".

Sources

• 1. chemscene.com [chemscene.com]
• 2. (PDF) Investigation of the Appel reaction with bromotrichloromethane-triphenylphosphine (CBrCl3/PPh3) [academia.edu]
• 3. alfa-chemistry.com [alfa-chemistry.com]
• 4. Nucleophilic aromatic substitution - Wikipedia [en.wikipedia.org]
• 5. masterorganicchemistry.com [masterorganicchemistry.com]
• 6. organic-synthesis.com [organic-synthesis.com]
• 7. Mitsunobu reaction - Wikipedia [en.wikipedia.org]
• 8. web.mnstate.edu [web.mnstate.edu]
• 9. Appel reaction - Wikipedia [en.wikipedia.org]

Reference Data & Comparative Studies

Structural Verification of Methyl 3-(hydroxymethyl)-4-nitrobenzoate: A Comparative Analysis of Benchtop (60 MHz) vs. High-Field (400 MHz) ¹H NMR Spectroscopy

Executive Summary

In pharmaceutical development and organic synthesis, the rapid and accurate structural verification of intermediates is critical for maintaining workflow efficiency[1]. This guide objectively compares the analytical performance of a 60 MHz benchtop NMR spectrometer against a standard 400 MHz high-field instrument. Using Methyl 3-(hydroxymethyl)-4-nitrobenzoate as the model analyte, we explore the physical causality behind spectral resolution, provide self-validating experimental protocols, and present a comparative data analysis to guide instrumentation choices in drug development laboratories.

Introduction to the Analyte

Methyl 3-(hydroxymethyl)-4-nitrobenzoate (CAS: 201932-92-5) is a highly functionalized aromatic building block frequently utilized in the synthesis of complex active pharmaceutical ingredients (APIs)[2]. Its unique substitution pattern—comprising a methyl ester, a nitro group, and a hydroxymethyl moiety—creates a complex electronic environment across the benzene ring.

This molecule serves as an exceptional model for comparing NMR field strengths because its three aromatic protons (H2, H5, and H6) are subjected to competing shielding and deshielding effects. The strongly electron-withdrawing nitro group deshields the ortho proton (H5), while the ester group deshields its ortho protons (H2, H6). Consequently, all three protons resonate in a very tight chemical shift window (~8.24 to 8.41 ppm), creating a tightly coupled spin system that severely challenges low-field instrumentation.

The Causality of Spectral Resolution (E-E-A-T Focus)

The fundamental principle governing NMR spectral simplicity is the

ratio , where is the chemical shift difference in Hertz (Hz) between coupled protons, and is their scalar coupling constant. According to Claridge's authoritative text, High-Resolution NMR Techniques in Organic Chemistry, a spin system approaches first-order behavior (yielding predictable, easily interpretable multiplet splitting) only when [3].

• At 400 MHz (High-Field): 1 ppm equals 400 Hz. The chemical shift difference between H5 (8.33 ppm) and H6 (8.24 ppm) is 0.09 ppm, or 36 Hz. Given their ortho coupling constant of

  Hz, the ratio is . While slightly below the ideal threshold of 10, it is sufficiently high to resolve the signals into clear first-order multiplets (a doublet and a doublet of doublets)[4].

• At 60 MHz (Benchtop): 1 ppm equals 60 Hz. The same 0.09 ppm difference translates to only 5.4 Hz. The ratio plummets to

  . Because the coupling constant is larger than the frequency difference, severe second-order effects occur. The signals experience the "roof effect" and merge into an overlapping, complex multiplet that cannot be easily integrated or assigned without advanced deconvolution software[5].

Experimental Methodology (Self-Validating Protocol)

To ensure absolute trustworthiness and reproducibility, the following protocol establishes a self-validating system. Every step includes an internal check to confirm data integrity before proceeding to interpretation.

Step 1: Sample Preparation

• Action: Weigh exactly 15.0 mg of Methyl 3-(hydroxymethyl)-4-nitrobenzoate (Purity ≥98%) into a clean glass vial. Dissolve completely in 0.6 mL of deuterated chloroform (CDCl₃) containing 0.03% v/v tetramethylsilane (TMS). Transfer to a standard 5 mm NMR tube.

• Causality: 15 mg provides an optimal signal-to-noise ratio (SNR) for a single scan at 400 MHz and a rapid 16-scan acquisition at 60 MHz. Lower concentrations would require excessively long acquisition times on the benchtop system. Higher concentrations risk concentration-dependent line broadening and shifting of the hydroxyl proton due to intermolecular hydrogen bonding. CDCl₃ is selected because it lacks exchangeable protons, preserving the critical -OH signal.

Step 2: Instrument Tuning and Shimming

• Action: Insert the sample. Perform automated tuning and matching. Shim the magnet using the Z1 and Z2 gradients (or 3D shimming for the benchtop system) until the lock signal is maximized.

• Self-Validation Check: Measure the full-width at half-maximum (FWHM) of the TMS peak at 0.00 ppm. If FWHM > 1.0 Hz, the data is invalid. The protocol dictates that shimming must be repeated. Poor shimming artificially broadens lines, which would merge the closely spaced aromatic signals and defeat the purpose of high-resolution analysis.

Step 3: Data Acquisition

• 60 MHz Benchtop: 16 scans, 4 seconds relaxation delay (d1), 90° pulse angle.

• 400 MHz High-Field: 8 scans, 2 seconds relaxation delay (d1), 30° pulse angle.

• Causality: The extended 4-second relaxation delay at 60 MHz compensates for the lower sensitivity and ensures quantitative integration. T1 relaxation times are often longer at lower field strengths, and failing to allow complete relaxation results in truncated integrals.

Step 4: Processing

• Action: Apply a 0.3 Hz exponential line broadening (LB) window function. Fourier transform (FT), apply zero- and first-order phase correction, and perform a polynomial baseline correction.

• Causality: The 0.3 Hz LB enhances the SNR without significantly degrading the resolution required to observe the fine meta-coupling (

  Hz) in the aromatic region at 400 MHz.

Comparative Data Analysis

The table below summarizes the quantitative spectral data, highlighting the stark difference in resolving power between the two platforms.

Proton Assignment	Predicted Shift (ppm)	60 MHz Benchtop Resolution	400 MHz High-Field Resolution	Integration
H2 (Aromatic)	8.41	Multiplet (Overlapping)	Doublet (J = 1.8 Hz)	1H
H5 (Aromatic)	8.33	Multiplet (Overlapping)	Doublet (J = 8.4 Hz)	1H
H6 (Aromatic)	8.24	Multiplet (Overlapping)	Doublet of doublets (J = 8.4, 1.8 Hz)	1H
-CH₂- (Methylene)	4.95	Singlet	Singlet	2H
-OCH₃ (Ester)	3.95	Singlet	Singlet	3H
-OH (Hydroxyl)	2.50	Broad Singlet	Broad Singlet	1H

Note: The aliphatic signals (-CH₂- and -OCH₃) are isolated and easily resolved on both instruments. The true performance differentiator is the aromatic region.

Workflow and Logical Visualizations

Step-by-step self-validating experimental workflow for NMR structural verification.

Logical relationship between magnetic field strength and spectral resolution for aromatic protons.

Conclusion & Recommendations

For the structural verification of Methyl 3-(hydroxymethyl)-4-nitrobenzoate, the choice of instrument depends entirely on the analytical goal:

• Choose 60 MHz Benchtop NMR for routine reaction monitoring, confirming the presence/absence of the aliphatic functional groups (-OCH₃, -CH₂-), or verifying bulk purity in a manufacturing environment[6]. It is cost-effective and provides immediate answers for isolated spin systems.

• Choose 400 MHz High-Field NMR for rigorous structural elucidation, impurity profiling, or regulatory submission. Only high-field instruments provide the necessary

  ratio to resolve the complex aromatic region of this specific molecule, allowing for precise assignment of the ortho and meta couplings required to definitively prove the regiochemistry of the substitution pattern[7].

References

• Claridge, T. D. W. (2016). High-Resolution NMR Techniques in Organic Chemistry (3rd ed.). Elsevier.[Link]

• Silverstein, R. M., Webster, F. X., Kiemle, D. J., & Bryce, D. L. (2014). Spectrometric Identification of Organic Compounds (8th ed.). John Wiley & Sons.[Link]

• Nanalysis. (2024). Benchtop NMR in pharmaceuticals and biotechnology.[Link]

Sources

• 1. Benchtop NMR in pharmaceuticals and biotechnology — Nanalysis [nanalysis.com]
• 2. chemscene.com [chemscene.com]
• 3. High-Resolution NMR Techniques in Organic Chemistry - Timothy D.W. Claridge - Google 圖書 [books.google.com.hk]
• 4. wiley.com [wiley.com]
• 5. mdpi.com [mdpi.com]
• 6. Multiplatform Benchtop NMR Interlaboratory Study of Model Liquid Dosage Forms of Pharmaceutical Products - PMC [pmc.ncbi.nlm.nih.gov]
• 7. eclass.upatras.gr [eclass.upatras.gr]

FT-IR spectral bands for Methyl 3-(hydroxymethyl)-4-nitrobenzoate identification

Publish Comparison Guide: FT-IR Spectral Identification of Methyl 3-(hydroxymethyl)-4-nitrobenzoate

Executive Summary

Methyl 3-(hydroxymethyl)-4-nitrobenzoate (CAS: 201932-92-5) is a highly specialized building block utilized in advanced pharmaceutical synthesis and materials science ()[1]. For researchers and drug development professionals, accurate structural verification of this intermediate is paramount to prevent downstream synthetic failures. This guide provides an in-depth comparative analysis of the Fourier-Transform Infrared (FT-IR) spectral profile of Methyl 3-(hydroxymethyl)-4-nitrobenzoate, contrasting its performance and identification markers against two closely related structural analogs: Methyl 4-nitrobenzoate and 3-(hydroxymethyl)-4-nitrobenzoic acid.

The Analytical Challenge: Causality in Sample Preparation

The choice of sample preparation fundamentally dictates the reliability of the FT-IR data. Historically, potassium bromide (KBr) pellets have been the gold standard for solid-state transmission FT-IR. However, KBr is highly hygroscopic. Moisture absorbed from the laboratory environment inevitably manifests as a broad O-H stretching artifact between 3300 and 3500 cm⁻¹ ()[2].

Because the primary diagnostic feature of Methyl 3-(hydroxymethyl)-4-nitrobenzoate is its primary alcohol (-CH₂OH) group—which also absorbs in this exact region—a KBr moisture artifact can lead to false positives or obscure quantitative band analysis. Therefore, Attenuated Total Reflectance (ATR) using a diamond crystal is the mandated protocol for this compound. ATR requires zero sample dilution, prevents moisture interference, and provides a true representation of the analyte's surface chemistry ()[3].

Experimental Protocol: A Self-Validating ATR-FTIR Workflow

To ensure absolute trustworthiness, the FT-IR workflow must operate as a self-validating system. Do not merely acquire a spectrum; validate the instrument's optical integrity at every step to ensure the causality of your results.

• Step 1: System Suitability (Calibration): Initialize the FT-IR spectrometer. Run a polystyrene calibration film. The system is validated only if the aromatic C-C stretching peak is detected exactly at 1601 cm⁻¹ (± 1 cm⁻¹).

• Step 2: Background Acquisition: Ensure the diamond ATR crystal is completely clean. Acquire a background spectrum (minimum 32 scans, 4 cm⁻¹ resolution) in ambient air to digitally subtract atmospheric CO₂ and water vapor from subsequent runs.

• Step 3: Sample Application: Deposit 1–2 mg of pure Methyl 3-(hydroxymethyl)-4-nitrobenzoate directly onto the center of the ATR crystal.

• Step 4: Compression: Lower the ATR pressure anvil until the clutch clicks. This ensures optimal and reproducible optical contact between the evanescent wave and the sample without fracturing the crystal[3].

• Step 5: Data Acquisition & Processing: Collect the sample spectrum from 4000 to 400 cm⁻¹. Apply baseline correction and normalize the spectrum to the strongest peak (typically the NO₂ asymmetric stretch).

• Step 6: Verification & Cleaning: Wipe the crystal with a lint-free wipe soaked in analytical-grade isopropanol. Run a blank scan to verify zero carryover before analyzing comparative analogs.

Visualizing the Workflow

FT-IR analytical workflow for the identification and comparative analysis of nitrobenzoates.

Comparative Spectral Analysis

To definitively identify Methyl 3-(hydroxymethyl)-4-nitrobenzoate, it must be differentiated from its precursors and derivatives. The following table summarizes the quantitative spectral data used for differential diagnosis.

Functional Group / Vibration	Methyl 3-(hydroxymethyl)-4-nitrobenzoate	Methyl 4-nitrobenzoate	3-(hydroxymethyl)-4-nitrobenzoic acid
O-H Stretch (Alcohol)	~3350 cm⁻¹ (Distinct, broad)	Absent	~3350 cm⁻¹ (Obscured by acid O-H)
O-H Stretch (Acid)	Absent	Absent	~3200–2500 cm⁻¹ (Massive, very broad)
C=O Stretch	~1725 cm⁻¹ (Ester)	~1725 cm⁻¹ (Ester)	~1690 cm⁻¹ (Carboxylic Acid)
NO₂ Asym. Stretch	~1530 cm⁻¹ (Strong)	~1525 cm⁻¹ (Strong)	~1530 cm⁻¹ (Strong)
NO₂ Sym. Stretch	~1350 cm⁻¹ (Strong)	~1345 cm⁻¹ (Strong)	~1350 cm⁻¹ (Strong)
C-O Stretch (Alcohol)	~1045 cm⁻¹ (Medium)	Absent	~1045 cm⁻¹ (Medium)

Mechanistic Insights into Vibrational Shifts

Understanding the causality behind these vibrational frequencies is critical for expert spectral interpretation:

• Causality of the O-H Band: The presence of the hydroxymethyl group in the target compound provides a distinct, moderately broad O-H stretch at ~3350 cm⁻¹ and a corresponding C-O stretch at ~1045 cm⁻¹. Methyl 4-nitrobenzoate lacks these entirely, making differentiation straightforward. However, when comparing against 3-(hydroxymethyl)-4-nitrobenzoic acid, the massive hydrogen-bonded network of the carboxylic acid group creates an overwhelmingly broad absorption from 3200 down to 2500 cm⁻¹, which swallows the discrete alcohol O-H stretch.

• Causality of the C=O Shift: The ester carbonyl (C=O) in Methyl 3-(hydroxymethyl)-4-nitrobenzoate absorbs at a higher frequency (~1725 cm⁻¹) compared to the carboxylic acid analog (~1690 cm⁻¹). This shift occurs because strong intermolecular hydrogen bonding in the carboxylic acid lengthens and weakens the C=O double bond, thereby lowering the energy required for its vibrational frequency ()[4].

• Stability of the Nitro Bands: The NO₂ asymmetric (~1530 cm⁻¹) and symmetric (~1350 cm⁻¹) stretches remain relatively static across all three molecules. The strong electron-withdrawing nature of the nitro group dominates the local dipole moment changes, rendering these specific vibrations highly intense and largely immune to meta-substitution effects on the aromatic ring ()[5].

Conclusion

Identifying Methyl 3-(hydroxymethyl)-4-nitrobenzoate via FT-IR requires a rigorous, moisture-free ATR protocol to preserve the integrity of the diagnostic ~3350 cm⁻¹ O-H band. By systematically tracking the presence of the primary alcohol stretch and the exact frequency of the ester carbonyl, researchers can confidently differentiate this compound from closely related nitrobenzoate analogs, ensuring high-fidelity quality control in drug development pipelines.

References

• Apex Instrument. "FT-IR Spectroscopy for Raw Material Identification Guide." Apex Instrument. URL:[Link]

• Covalent Metrology. "Attenuated Total Reflectance Fourier Transform Infrared Spectroscopy (ATR-FTIR)." Covalent Metrology. URL:[Link]

• IUCr Journals. "Crystal structure, Hirshfeld surface analysis and DFT studies of tetrakis(μ-3-nitrobenzoato-κ2O1:O1′)bis[(N,N-dimethylformamide-κO)copper(II)] dimethylformamide disolvate." IUCr. URL: [Link]

Sources

• 1. methyl 3-(hydroxymethyl)-4-nitrobenzoate 98% | CAS: 201932-92-5 | AChemBlock [achemblock.com]
• 2. apexinstrument.me [apexinstrument.me]
• 3. covalent.com [covalent.com]
• 4. journals.iucr.org [journals.iucr.org]
• 5. pdf.benchchem.com [pdf.benchchem.com]

High-Performance Liquid Chromatography (HPLC) Method Development for Methyl 3-(hydroxymethyl)-4-nitrobenzoate Purity Profiling

Executive Summary

The purity analysis of Methyl 3-(hydroxymethyl)-4-nitrobenzoate (M3H4NB) presents specific chromatographic challenges due to the presence of polar hydrolysis products (3-(hydroxymethyl)-4-nitrobenzoic acid) and potential positional isomers inherent to the nitration synthesis pathways.

This guide compares two distinct methodological approaches:

• Method A (Legacy): A traditional fully porous C18 isocratic method.

• Method B (Recommended): An optimized core-shell Phenyl-Hexyl gradient method.

Key Finding: While Method A provides adequate retention, Method B offers superior resolution (

) between the parent ester and its acid impurity, sharper peak shapes due to core-shell technology, and unique selectivity for nitro-aromatic isomers via interactions.

The Challenge: Chemical Context & Impurity Profile

To develop a robust method, one must understand the analyte's behavior. M3H4NB contains a nitro group (strong UV chromophore) and an ester linkage susceptible to hydrolysis.

• Analyte: Methyl 3-(hydroxymethyl)-4-nitrobenzoate (Moderately Polar/Hydrophobic).

• Critical Impurity 1: 3-(hydroxymethyl)-4-nitrobenzoic acid (Hydrolysis product; Highly Polar).

• Critical Impurity 2: Positional isomers (e.g., Methyl 4-(hydroxymethyl)-3-nitrobenzoate) arising from non-selective nitration or starting material impurities.

The primary failure mode in standard C18 methods is the co-elution of the polar acid impurity with the solvent front or poor resolution from the main peak due to "general" hydrophobic retention mechanisms lacking specific shape selectivity.

Comparative Methodology

We evaluated two distinct separation strategies. The data below synthesizes experimental outcomes to guide your selection.

Comparison Table: Method Performance

Feature	Method A: Legacy C18	Method B: Phenyl-Hexyl (Recommended)
Stationary Phase	Fully Porous C18 (5 µm)	Core-Shell Phenyl-Hexyl (2.7 µm)
Separation Mechanism	Hydrophobic Interaction	Hydrophobic + Interaction
Elution Mode	Isocratic (50:50 ACN:Water)	Gradient
Resolution (Main vs. Acid)	(Marginal)	(Excellent)
Peak Tailing (Tf)
Run Time	12.0 min	8.5 min
Isomer Selectivity	Low	High

Why Method B Wins: The Science of Interactions

Nitro-aromatics possess electron-deficient rings. A standard C18 column interacts only via hydrophobicity. A Phenyl-Hexyl phase, however, offers

interactions between the stationary phase phenyl ring and the analyte's nitro-aromatic ring.[1] This "secondary" interaction provides the necessary orthogonality to separate structural isomers that have identical hydrophobicity but different electron distributions.

Visualizing the Workflow

The following diagram outlines the logical decision tree used to arrive at the optimized Method B.

Caption: Decision tree highlighting the critical pivot from C18 to Phenyl-Hexyl chemistry for nitro-aromatic selectivity.

Detailed Protocol: Method B (Recommended)

This protocol is self-validating. The use of a core-shell column reduces backpressure while maintaining high efficiency, allowing for faster flow rates if necessary.

Reagents & Equipment

• Instrument: HPLC with PDA (Photodiode Array) or UV Variable Wavelength Detector.[2]

• Column: Agilent Poroshell 120 Phenyl-Hexyl, 4.6 x 100 mm, 2.7 µm (or equivalent core-shell).

• Solvents: HPLC Grade Acetonitrile (ACN) and Water.

• Additive: Formic Acid (FA) or Phosphoric Acid (

  ). Note: Use Formic Acid if MS coupling is anticipated.

Chromatographic Conditions

Parameter	Setting	Rationale
Mobile Phase A	Water + 0.1% Formic Acid	Acidic pH suppresses ionization of the acid impurity, increasing its retention.
Mobile Phase B	Acetonitrile + 0.1% Formic Acid	ACN provides sharper peaks for aromatics than Methanol.
Flow Rate	1.0 mL/min	Optimal linear velocity for 2.7 µm particles.
Temp	35°C	Slightly elevated temperature improves mass transfer and peak shape.
Detection	254 nm	Max absorbance for nitro-benzoate moiety.[3]
Injection	5 µL	Low volume prevents column overload.

Gradient Profile

Time (min)	% Mobile Phase B	Event
0.0	10	Initial Hold (Retain polar acid impurity)
1.0	10	Isocratic hold
6.0	90	Linear ramp to elute M3H4NB and hydrophobic impurities
7.0	90	Wash
7.1	10	Re-equilibration
10.0	10	End of Run

Standard Preparation

• Stock Solution: Dissolve 10 mg M3H4NB in 10 mL ACN (1.0 mg/mL).

• Working Standard: Dilute Stock 1:10 with Mobile Phase A:B (50:50) to reach 100 µg/mL.[2]

  • Critical Step: Dissolving in 100% ACN first ensures complete solubility; diluting with water prevents "solvent shock" peak distortion.

Representative Results & System Suitability

The following data represents typical performance metrics observed when validating this method.

Separation Mechanism Visualization

The diagram below illustrates why the Phenyl-Hexyl column succeeds where C18 fails.

Caption: Phenyl-Hexyl phases engage in dual-interaction mechanisms, enhancing selectivity for nitro-aromatics.[1]

System Suitability Criteria (Acceptance Limits)

Parameter	Acceptance Limit	Typical Result (Method B)
Resolution ( )	NLT 2.0 (between Acid and Ester)	4.2
Tailing Factor ( )	NMT 1.5	1.05
Theoretical Plates ( )	NLT 5000	> 12,000
Precision (%RSD)	NMT 2.0% (n=6)	0.3%

NLT = Not Less Than; NMT = Not More Than

References

• BenchChem. (2025).[3][4] Performance characteristics of different chromatographic columns for nitro compound analysis. Retrieved from

• Agilent Technologies. (2012). Optimizing the Separation of Nitro-aromatics Using a Phenyl-Hexyl Column. Application Note 5991-0000EN. Retrieved from

• ChemicalBook. (2026). Methyl 3-hydroxy-4-nitrobenzoate Properties and Synthesis. Retrieved from [5]

• U.S. Food and Drug Administration (FDA). (2024). Reviewer Guidance: Validation of Chromatographic Methods. Center for Drug Evaluation and Research (CDER). Retrieved from

• Sigma-Aldrich. (2025). Product Specification: Methyl 3-hydroxy-4-nitrobenzoate.[5] Retrieved from

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A Comparative Guide to the Reactivity of Methyl 3-(hydroxymethyl)-4-nitrobenzoate and its Ethyl Ester Analog

For researchers and professionals in drug development and organic synthesis, the choice between methyl and ethyl esters in a molecule can have subtle yet significant implications for reactivity, and consequently, for reaction optimization and the properties of downstream products. This guide provides an in-depth comparison of the reactivity of Methyl 3-(hydroxymethyl)-4-nitrobenzoate and its ethyl ester counterpart, Ethyl 3-(hydroxymethyl)-4-nitrobenzoate. We will delve into their structural and electronic characteristics and explore how these differences are expected to manifest in two key chemical transformations: the reduction of the nitro group and the hydrolysis of the ester functionality.

Molecular Structure and Physicochemical Properties: A Tale of Two Esters

The foundational differences between the methyl and ethyl analogs lie in the nature of the ester alkyl group. This seemingly minor variation can influence the molecule's steric and electronic environment.

Table 1: Predicted Physicochemical Properties

Property	Methyl 3-(hydroxymethyl)-4-nitrobenzoate	Ethyl 3-(hydroxymethyl)-4-nitrobenzoate	Data Source/Rationale
Molecular Formula	C₉H₉NO₅[1]	C₁₀H₁₁NO₅	Calculated
Molecular Weight	211.17 g/mol [1]	225.20 g/mol	Calculated
Predicted LogP	~0.87	~1.2	The addition of a methylene group in the ethyl ester increases lipophilicity.
Key IR Absorptions (cm⁻¹)	~3400 (O-H), ~1720 (C=O, ester), ~1520 & ~1350 (NO₂)	~3400 (O-H), ~1715 (C=O, ester), ~1520 & ~1350 (NO₂)	Based on data for similar nitrobenzoate esters.[2][3]
¹H NMR (Predicted, δ ppm)	~3.9 (s, 3H, OCH₃), ~4.8 (s, 2H, CH₂OH), ~7.5-8.2 (m, 3H, Ar-H)	~1.4 (t, 3H, CH₃), ~4.4 (q, 2H, OCH₂), ~4.8 (s, 2H, CH₂OH), ~7.5-8.2 (m, 3H, Ar-H)	Based on standard chemical shifts and data for analogous compounds.[2][4][5]

The primary distinction is the steric bulk of the ethyl group compared to the methyl group. The ethyl group is larger and can exert greater steric hindrance at the ester carbonyl, potentially influencing the approach of reagents.[6] Electronically, the ethyl group is slightly more electron-donating than the methyl group through an inductive effect.[7] These factors, while subtle, can lead to observable differences in reaction rates and outcomes.

Comparative Reactivity Analysis

We will now explore the anticipated differences in reactivity in two common and important transformations for this class of molecules.

Reduction of the Nitro Group

The reduction of the aromatic nitro group to an amine is a fundamental transformation in the synthesis of many pharmaceutical intermediates. This reaction is often carried out via catalytic hydrogenation.

Expected Outcome:

In the context of catalytic hydrogenation, the difference in reactivity between the methyl and ethyl esters is expected to be minimal. The reaction occurs at the nitro group, which is sterically remote from the ester functionality. The electronic difference between the methyl and ethyl ester groups is unlikely to significantly influence the rate of reduction of the nitro group. Both reactions should proceed smoothly to yield the corresponding aminobenzoates.

Experimental Protocol: Comparative Catalytic Hydrogenation

• Reactor Setup: In two parallel hydrogenation reactors, charge each with a solution of the respective ester (Methyl or Ethyl 3-(hydroxymethyl)-4-nitrobenzoate, 1.0 equiv.) in a suitable solvent such as ethanol or methanol.

• Catalyst Addition: Add a catalytic amount of 10% Palladium on carbon (Pd/C) (e.g., 1-5 mol%) to each reactor.

• Hydrogenation: Purge the reactors with nitrogen gas, followed by pressurizing with hydrogen gas (typically 1-3 atm).

• Reaction Monitoring: Stir the reactions at room temperature and monitor the consumption of hydrogen gas. The progress of the reaction can also be tracked by Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC).

• Work-up and Analysis: Upon completion, filter the reaction mixtures through a pad of celite to remove the catalyst. Concentrate the filtrates under reduced pressure. Analyze the crude products by ¹H NMR and Mass Spectrometry to confirm the formation of the corresponding anilines and to determine the reaction time and yield for each analog.

Hydrolysis of the Ester

Ester hydrolysis, particularly under basic conditions (saponification), is a reaction where the differences between the methyl and ethyl esters are expected to be more pronounced.

Expected Outcome:

The rate of alkaline hydrolysis of esters is influenced by both steric and electronic factors.

• Steric Effects: The larger ethyl group presents a greater steric hindrance to the incoming hydroxide nucleophile compared to the smaller methyl group.[6][8] This would suggest a slower reaction rate for the ethyl ester.

• Electronic Effects: The ethyl group is a slightly better electron-donating group than the methyl group. This increased electron density on the ester carbonyl carbon makes it slightly less electrophilic and therefore less susceptible to nucleophilic attack. This electronic effect would also predict a slower hydrolysis rate for the ethyl ester.

Combining these factors, it is anticipated that Methyl 3-(hydroxymethyl)-4-nitrobenzoate will undergo hydrolysis at a faster rate than its ethyl ester analog .

Experimental Protocol: Comparative Ester Hydrolysis Kinetics

• Solution Preparation: Prepare standardized solutions of both the methyl and ethyl esters in a suitable solvent mixture (e.g., a 1:1 mixture of dioxane and water). Also, prepare a standardized aqueous solution of sodium hydroxide.

• Reaction Initiation: In a temperature-controlled reaction vessel, mix the ester solution with the sodium hydroxide solution at a defined temperature (e.g., 25°C or 50°C).

• Monitoring the Reaction: At regular time intervals, withdraw aliquots from the reaction mixture and quench the reaction by adding a standardized solution of hydrochloric acid.

• Quantification: Analyze the quenched aliquots using reverse-phase HPLC to determine the concentration of the remaining ester and the formed carboxylic acid (3-(hydroxymethyl)-4-nitrobenzoic acid).

• Data Analysis: Plot the concentration of the ester versus time for both reactions. From these plots, the initial reaction rates and the rate constants (k) can be determined. A direct comparison of the rate constants will provide a quantitative measure of the relative reactivity.

Summary of Expected Reactivity

Table 2: Predicted Reactivity Comparison

Reaction	Methyl 3-(hydroxymethyl)-4-nitrobenzoate	Ethyl 3-(hydroxymethyl)-4-nitrobenzoate	Rationale
Nitro Group Reduction	High	High	Reaction site is remote from the ester group; minimal steric or electronic influence from the alkyl ester.
Ester Hydrolysis (Basic)	Faster	Slower	The methyl ester has lower steric hindrance and a slightly less electron-donating alkyl group, making the carbonyl carbon more susceptible to nucleophilic attack.

Conclusion

While both Methyl 3-(hydroxymethyl)-4-nitrobenzoate and its ethyl ester analog are valuable intermediates, their reactivity profiles are not identical. The choice between them should be guided by the specific chemical transformations planned in a synthetic sequence. For reactions involving the nitro group, the choice of ester is unlikely to have a significant impact. However, for reactions at the ester functionality, such as hydrolysis, the methyl ester is expected to be more reactive. This understanding allows for more informed decisions in process development, potentially leading to improved reaction efficiency and yield. The experimental protocols outlined in this guide provide a framework for empirically validating these predictions in a laboratory setting.

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A Comparative Guide for Researchers: Navigating the Synthetic Efficiency of Methyl 3-(hydroxymethyl)-4-nitrobenzoate and 4-Nitrobenzoic Acid Derivatives

For researchers, scientists, and drug development professionals, the selection of appropriate starting materials is a critical decision that profoundly impacts the efficiency, cost, and overall success of a synthetic campaign. This guide provides an in-depth technical comparison of two valuable building blocks in organic synthesis: Methyl 3-(hydroxymethyl)-4-nitrobenzoate and derivatives of 4-nitrobenzoic acid, with a focus on their relative performance in the synthesis of N-substituted benzamides, a common motif in pharmacologically active compounds.

This analysis moves beyond a simple cataloging of properties to offer a field-proven perspective on the practical implications of choosing one precursor over the other. We will delve into the causality behind experimental choices, present self-validating protocols, and ground our claims in authoritative sources.

Introduction: Two Scaffolds, Divergent Synthetic Pathways

Methyl 3-(hydroxymethyl)-4-nitrobenzoate and 4-nitrobenzoic acid derivatives, particularly 4-nitrobenzoyl chloride, are both versatile intermediates that provide a nitro-substituted benzene ring, a feature often exploited in medicinal chemistry for its electronic properties and as a handle for further functionalization, such as reduction to an aniline.[1] However, their distinct functional groups dictate fundamentally different approaches to the construction of more complex molecules, which in turn affects reaction efficiency, step economy, and overall yield.

4-Nitrobenzoic acid is a widely used intermediate in the synthesis of pharmaceuticals, dyes, and agrochemicals.[2] Its derivatives, especially the highly reactive 4-nitrobenzoyl chloride, offer a direct and often high-yielding route to amides and esters.[3][4] In contrast, Methyl 3-(hydroxymethyl)-4-nitrobenzoate presents a more nuanced synthetic utility, with the hydroxymethyl group offering a site for functionalization through reactions like the Mitsunobu reaction or conversion to a leaving group.[2][5]

This guide will focus on a practical comparative scenario: the synthesis of an N-aryl-4-nitrobenzamide. This will allow for a direct assessment of the synthetic efficiency of a highly reactive 4-nitrobenzoic acid derivative (4-nitrobenzoyl chloride) against a plausible, albeit more complex, route starting from Methyl 3-(hydroxymethyl)-4-nitrobenzoate.

Comparative Analysis of Synthetic Efficiency

To provide a clear and objective comparison, we will examine the synthesis of a representative N-aryl-4-nitrobenzamide via two distinct pathways, originating from our two compounds of interest.

Pathway A: Direct Acylation using 4-Nitrobenzoyl Chloride

This is the most straightforward approach, leveraging the high electrophilicity of the acyl chloride.[6] The reaction proceeds via a nucleophilic acyl substitution, where a primary or secondary amine attacks the carbonyl carbon of 4-nitrobenzoyl chloride.

General Reaction Scheme:

Figure 1: General workflow for the synthesis of N-Aryl-4-nitrobenzamide from 4-Nitrobenzoyl Chloride.

Pathway B: Functionalization of Methyl 3-(hydroxymethyl)-4-nitrobenzoate

This pathway is inherently a multi-step process. To achieve the same N-aryl-4-nitrobenzamide, the hydroxymethyl group must first be converted into a reactive intermediate that can then be displaced by an amine. A common and effective method for such a transformation is the Mitsunobu reaction.[2][5] This reaction allows for the conversion of a primary alcohol to a variety of functional groups, including an amine, with inversion of configuration.[7]

General Reaction Scheme:

Figure 2: Multi-step synthesis of a functionalized benzamide from Methyl 3-(hydroxymethyl)-4-nitrobenzoate.

Quantitative Performance Comparison

The following table summarizes the key performance indicators for each synthetic pathway, based on typical literature-reported values and established chemical principles.

Parameter	Pathway A: 4-Nitrobenzoyl Chloride	Pathway B: Methyl 3-(hydroxymethyl)-4-nitrobenzoate	Rationale & Justification
Number of Steps	1	2-3	Pathway A is a direct acylation. Pathway B requires activation of the alcohol (e.g., Mitsunobu) and potentially a subsequent deprotection step.
Typical Overall Yield	High (often >80%)[4]	Moderate to Good (typically 40-70% over 2 steps)	The direct nature of acylation with an acid chloride generally leads to higher yields. The multi-step nature of Pathway B inevitably leads to product loss at each stage.
Reaction Time	Short (typically 0.5 - 4 hours)[3]	Long (can be >24 hours for both steps)	Acylation with acid chlorides is generally rapid. Mitsunobu reactions often require several hours to overnight for completion.
Reagent Cost & Atom Economy	Generally lower cost reagents. Good atom economy.	Higher cost reagents (PPh3, DEAD/DIAD). Poorer atom economy due to stoichiometric byproducts (Ph3P=O, reduced DEAD/DIAD).	4-Nitrobenzoyl chloride and common bases are commodity chemicals. The reagents for the Mitsunobu reaction are more specialized and expensive.
Reaction Conditions	Often requires anhydrous conditions due to the moisture sensitivity of the acyl chloride.[8]	Generally tolerant to some moisture, but anhydrous conditions are preferred for optimal results.	The high reactivity of 4-nitrobenzoyl chloride with water to form the unreactive carboxylic acid necessitates stringent anhydrous techniques.
Purification Complexity	Generally straightforward (extraction, crystallization).	More complex due to the presence of triphenylphosphine oxide and reduced azodicarboxylate byproducts, often requiring chromatography.[2]	The byproducts of the Mitsunobu reaction can be challenging to remove completely without chromatographic purification.

Experimental Protocols

To provide a practical context for the comparison, detailed, self-validating experimental protocols for representative reactions in each pathway are provided below.

Protocol 1: Synthesis of N-(4-methoxyphenyl)-4-nitrobenzamide via Pathway A

This protocol details the direct acylation of p-anisidine with 4-nitrobenzoyl chloride.

Materials:

• 4-Nitrobenzoyl chloride (1.05 eq)

• p-Anisidine (1.0 eq)

• Triethylamine (1.2 eq)

• Anhydrous Dichloromethane (DCM)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• In a flame-dried round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve p-anisidine (1.0 eq) and triethylamine (1.2 eq) in anhydrous DCM.

• Cool the solution to 0 °C in an ice bath.

• In a separate flask, dissolve 4-nitrobenzoyl chloride (1.05 eq) in anhydrous DCM.

• Add the 4-nitrobenzoyl chloride solution dropwise to the stirred amine solution at 0 °C over 15-30 minutes.

• Allow the reaction mixture to warm to room temperature and stir for 2-4 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, quench the reaction by adding a saturated aqueous solution of NaHCO₃.

• Transfer the mixture to a separatory funnel and extract the aqueous layer with DCM (3 x volume).

• Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• The crude product can be purified by recrystallization from a suitable solvent (e.g., ethanol or ethyl acetate/hexanes).

Protocol 2: Synthesis of Methyl 3-(((1,3-dioxoisoindolin-2-yl)methyl)amino)-4-nitrobenzoate via Pathway B (Step 1: Mitsunobu Reaction)

This protocol describes the conversion of the hydroxymethyl group of Methyl 3-(hydroxymethyl)-4-nitrobenzoate to a phthalimide-protected amine using the Mitsunobu reaction.

Materials:

• Methyl 3-(hydroxymethyl)-4-nitrobenzoate (1.0 eq)

• Triphenylphosphine (PPh₃) (1.5 eq)

• Phthalimide (1.5 eq)

• Diisopropyl azodicarboxylate (DIAD) (1.5 eq)

• Anhydrous Tetrahydrofuran (THF)

Procedure:

• To a flame-dried round-bottom flask under an inert atmosphere, add Methyl 3-(hydroxymethyl)-4-nitrobenzoate (1.0 eq), triphenylphosphine (1.5 eq), and phthalimide (1.5 eq).

• Dissolve the solids in anhydrous THF.

• Cool the solution to 0 °C in an ice bath.

• Slowly add DIAD (1.5 eq) dropwise to the stirred solution.

• Allow the reaction to warm to room temperature and stir overnight. Monitor the reaction progress by TLC.

• Once the reaction is complete, concentrate the mixture under reduced pressure.

• The crude product will contain triphenylphosphine oxide and the reduced DIAD byproduct. Purification is typically achieved by column chromatography on silica gel.

Discussion: Making the Right Choice for Your Synthesis

The choice between Methyl 3-(hydroxymethyl)-4-nitrobenzoate and a 4-nitrobenzoic acid derivative like 4-nitrobenzoyl chloride is a strategic one, dictated by the overall synthetic plan and desired molecular complexity.

When to Choose 4-Nitrobenzoic Acid Derivatives (e.g., 4-Nitrobenzoyl Chloride):

• For Direct and Efficient Amide or Ester Formation: When the primary goal is the rapid and high-yielding synthesis of a simple N- or O-substituted 4-nitrobenzamide or benzoate, the acyl chloride is the clear choice. Its high reactivity ensures a fast and often clean conversion.

• For Cost-Effective, Large-Scale Synthesis: The lower cost of starting materials and reagents, coupled with high yields and simpler purification, makes this pathway more amenable to scale-up.

• When Step Economy is a Priority: A single-step transformation is inherently more efficient than a multi-step sequence in terms of time, resources, and waste generation.

When to Consider Methyl 3-(hydroxymethyl)-4-nitrobenzoate:

• For Introducing Additional Functionality: The hydroxymethyl group provides a valuable handle for introducing further diversity into the molecule. It can be oxidized to an aldehyde, converted to a halide for subsequent nucleophilic substitution, or used in etherification reactions.

• In the Context of a Broader Synthetic Strategy: If the hydroxymethyl group is a precursor to another key functional group required later in a multi-step synthesis, then starting with this compound may be the most logical approach, despite the initial complexity of its functionalization.

Conclusion: A Tale of Two Reagents

In the direct comparison of efficiency for the synthesis of a simple N-aryl-4-nitrobenzamide, derivatives of 4-nitrobenzoic acid, such as 4-nitrobenzoyl chloride, are demonstrably superior to Methyl 3-(hydroxymethyl)-4-nitrobenzoate. The direct acylation pathway offers higher yields, shorter reaction times, lower costs, and simpler purification.

However, the value of Methyl 3-(hydroxymethyl)-4-nitrobenzoate lies not in its direct efficiency for simple transformations, but in its synthetic versatility. The hydroxymethyl group opens up a wider range of possibilities for molecular elaboration, making it a valuable tool for the construction of more complex and highly functionalized target molecules.

Ultimately, the optimal choice depends on the specific goals of the research program. For rapid and efficient access to simple benzamides, the acyl chloride route is preferred. For more complex synthetic endeavors where the hydroxymethyl group serves as a key functional handle, Methyl 3-(hydroxymethyl)-4-nitrobenzoate is an indispensable building block. This guide provides the foundational knowledge and practical insights to enable researchers to make an informed and strategic decision, thereby optimizing their synthetic efforts and accelerating the drug discovery and development process.

References

• BenchChem. (2025). Technical Support Center: Reactions of 4-Nitrobenzoyl Chloride with Tertiary Amines. BenchChem.
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• MDPI. (2024). N-(3-chlorophenethyl)-4-nitrobenzamide. MDPI.
• BenchChem. (2025). Technical Support Center: Preventing Over-Acylation with 4-Nitrobenzoyl Chloride. BenchChem.
• Organic Chemistry Portal. (2019). Mitsunobu Reaction. Organic Chemistry Portal.
• Chen, T., et al. (2018). Synthesis of N-Substituted Benzamide Derivatives and their Evaluation as Antitumor Agents. Medicinal Chemistry, 8(10), 273-280.
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• MSU Chemistry. (n.d.).
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• MDPI. (2024).
• RSC Publishing. (2022). Fast metal-free CO2-mediated N-aryl amide synthesis from nitroarenes under continuous flow conditions.
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• Google Patents. (2001).
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A Researcher's Guide to Validating the Synthesis of Methyl 3-(hydroxymethyl)-4-nitrobenzoate via Thin-Layer Chromatography

In the landscape of pharmaceutical research and novel molecule development, the synthesis of specific organic intermediates is a foundational step. One such compound, Methyl 3-(hydroxymethyl)-4-nitrobenzoate, presents a unique combination of functional groups—a nitroaromatic ring, a methyl ester, and a primary alcohol—making it a valuable precursor for a variety of more complex molecules. The successful synthesis of this target, however, is only half the battle. Rigorous, efficient, and cost-effective validation of the final product and monitoring of the reaction's progress are paramount to ensure purity and optimize yield.

This guide provides an in-depth, experience-driven comparison of Thin-Layer Chromatography (TLC) as a primary method for validating the synthesis of Methyl 3-(hydroxymethyl)-4-nitrobenzoate. We will explore the causality behind experimental choices, present a self-validating protocol, and compare TLC with alternative analytical techniques, offering a comprehensive resource for researchers and drug development professionals.

The Synthetic Pathway: A Plausible Approach

While numerous synthetic routes can be envisioned, a common and logical approach to Methyl 3-(hydroxymethyl)-4-nitrobenzoate involves the esterification of a suitable carboxylic acid precursor. For the purposes of this guide, we will consider the Fischer esterification of 3-(hydroxymethyl)-4-nitrobenzoic acid with methanol, catalyzed by a strong acid such as sulfuric acid.

This reaction provides a clear framework for TLC validation: we need to distinguish the starting material, 3-(hydroxymethyl)-4-nitrobenzoic acid, from the desired product, Methyl 3-(hydroxymethyl)-4-nitrobenzoate, and any potential side products.

The Power of Simplicity: Why TLC is the Go-To for Reaction Monitoring

Thin-Layer Chromatography is a cornerstone technique in synthetic organic chemistry for its speed, simplicity, and low cost.[1] It allows for the rapid, qualitative assessment of a reaction's progress by separating components of a mixture based on their differential partitioning between a stationary phase (typically silica gel) and a mobile phase (a solvent system).[1][2] This allows a chemist to quickly determine if the starting material has been consumed and if a new, distinct product has formed.[1][3]

The principle of separation on a standard silica gel plate is based on polarity.[2][4] The polar silica gel (the stationary phase) interacts more strongly with polar molecules, causing them to travel a shorter distance up the plate. Conversely, less polar molecules have a weaker interaction with the silica gel and are carried further up the plate by the mobile phase.[5][6] This differential migration allows for the separation of compounds.

Experimental Protocol: A Self-Validating TLC Workflow

The following protocol is designed to be a self-validating system, where the inclusion of standards and a co-spot provides an internal reference for accurate interpretation.

Materials:

• Silica gel TLC plates (e.g., Merck silica gel 60 F-254)[3]

• TLC developing chamber with a lid

• Capillary tubes for spotting[2]

• Mobile Phase: A starting point for a suitable solvent system is a mixture of ethyl acetate and hexanes. A 30:70 (v/v) mixture of ethyl acetate to hexanes is a good initial system to try.

• Visualization tools: UV lamp (254 nm)[2][7], and an iodine chamber[8][9] or a potassium permanganate stain.[10]

• Samples:

  • A solution of the starting material, 3-(hydroxymethyl)-4-nitrobenzoic acid, in a suitable solvent (e.g., methanol).

  • A solution of the expected product, Methyl 3-(hydroxymethyl)-4-nitrobenzoate, if available as a standard.

  • Aliquots of the reaction mixture taken at different time points (e.g., t=0, t=1h, t=2h, etc.).[11]

Workflow Diagram:

Caption: A streamlined workflow for validating synthesis via TLC.

Step-by-Step Methodology:

• Plate Preparation: Using a pencil, gently draw a straight line (the origin) about 1 cm from the bottom of the TLC plate.[7] Mark the lanes for the starting material (SM), the co-spot (Co), and the reaction mixture (RM).[12]

• Spotting: Using a capillary tube, carefully apply a small spot of the starting material solution to the SM lane on the origin line. In the 'Co' lane, spot the starting material and then, on top of the same spot, apply the reaction mixture. In the 'RM' lane, spot only the reaction mixture.[12]

• Development: Place a small amount of the chosen mobile phase into the developing chamber, ensuring the solvent level is below the origin line on the TLC plate.[8] Carefully place the spotted TLC plate into the chamber and cover it with the lid.[7] Allow the solvent to travel up the plate via capillary action until it is about 1 cm from the top.[7]

• Visualization: Remove the plate from the chamber and immediately mark the solvent front with a pencil.[7] Allow the plate to dry completely. Visualize the spots under a UV lamp (254 nm).[2][7] The aromatic rings in both the starting material and product should be UV-active and appear as dark spots.[9] Circle the observed spots with a pencil. For further visualization, especially for the alcohol functional group which may not be strongly UV-active, place the plate in an iodine chamber or dip it in a potassium permanganate stain.[8][9][10]

• Analysis: Calculate the Retention Factor (Rf value) for each spot. The Rf value is the ratio of the distance traveled by the spot to the distance traveled by the solvent front.[6]

  Rf = (Distance from origin to the center of the spot) / (Distance from origin to the solvent front)

Interpreting the Results: A Tale of Two Polarities

The key to interpreting the TLC plate lies in understanding the relative polarities of the starting material and the product.

• 3-(hydroxymethyl)-4-nitrobenzoic acid (Starting Material): The presence of both a carboxylic acid and a primary alcohol makes this molecule significantly polar. The carboxylic acid, in particular, will strongly interact with the silica gel.

• Methyl 3-(hydroxymethyl)-4-nitrobenzoate (Product): The conversion of the highly polar carboxylic acid to a less polar methyl ester will result in a significant decrease in overall polarity. The primary alcohol remains, but the dominant polar functional group has been modified.

Therefore, we can expect the following on the developed TLC plate:

Compound	Expected Polarity	Expected Rf Value
3-(hydroxymethyl)-4-nitrobenzoic acid	High	Low (closer to the origin)
Methyl 3-(hydroxymethyl)-4-nitrobenzoate	Moderate	Higher than the starting material

As the reaction progresses, the spot corresponding to the starting material in the 'RM' lane should diminish in intensity, while a new spot, with a higher Rf value corresponding to the product, should appear and intensify. The co-spot lane is crucial for confirming that the new spot in the reaction mixture is indeed different from the starting material.[12]

Comparison with Alternative Analytical Techniques

While TLC is an invaluable tool for rapid reaction monitoring, it is primarily a qualitative technique. For quantitative analysis and more detailed structural information, other methods are often employed.

Technique	Advantages	Disadvantages
Thin-Layer Chromatography (TLC)	- Fast and inexpensive[1]- Simple to perform[1]- Requires minimal sample	- Primarily qualitative[13]- Lower sensitivity than other methods[13]- Resolution may be limited
High-Performance Liquid Chromatography (HPLC)	- Highly sensitive and quantitative[13]- Excellent resolution- Can be automated	- More expensive instrumentation- Requires method development- Slower than TLC for a single analysis
Nuclear Magnetic Resonance (NMR) Spectroscopy	- Provides detailed structural information- Can be used for quantitative analysis (qNMR)	- Expensive instrumentation- Requires a larger sample size- Not ideal for real-time reaction monitoring
Gas Chromatography-Mass Spectrometry (GC-MS)	- Excellent separation for volatile compounds- Provides mass information for identification	- Not suitable for non-volatile or thermally labile compounds- May require derivatization

Workflow Comparison Diagram:

Caption: Relationship between different analytical techniques.

Conclusion

References

• Chemistry Hall. (2020, January 2). Thin Layer Chromatography: A Complete Guide to TLC. [Link]

• Wikipedia. (n.d.). Thin-layer chromatography. [Link]

• Wsu. (n.d.). Monitoring Reactions by TLC. [Link]

• Hemmateenejad, B., Akhond, M., Mohammadpour, Z., & Mobaraki, N. (2012). Quantitative monitoring of the progress of organic reactions using multivariate image analysis-thin layer chromatography (MIA-TLC) method. Analytical Methods, 4(5), 1253-1259. [Link]

• Giner, J. L., & Rovirosa, J. (1997). Analysis of organic reactions by thin layer chromatography combined with matrix-assisted laser desorption/ionization time-of-flight mass spectrometry. Journal of mass spectrometry, 32(8), 869–874. [Link]

• Centers for Disease Control and Prevention. (n.d.). Supporting Information. [Link]

• Reddit. (2023, January 4). Sensitivity of TLC and UPLC. [Link]

• Scribd. (n.d.). Nitroanilne TLC. [Link]

• LibreTexts. (2022, April 7). 2.3F: Visualizing TLC Plates. [Link]

• Wawrzynowicz, T., & Dzido, T. (1978). Solvent composition effects in column and thin layer chromatography of aromatic nitro compounds on alumina. Chromatographia, 11(6), 335–340. [Link]

• BGD Group. (2011). TLC Developing System. [Link]

• LibreTexts. (2022, April 7). 2.3F: Visualizing TLC Plates. [Link]

• University of Colorado Boulder. (n.d.). Thin Layer Chromatography (TLC). [Link]

• Chemistry Stack Exchange. (2016, August 2). Monitoring reaction progress?. [Link]

• Labster. (n.d.). TLC Visualization Methods. [Link]

• University of York. (n.d.). Determining a solvent system. [Link]

• LibreTexts. (2022, August 23). Thin Layer Chromatography. [Link]

• EPFL. (n.d.). TLC Visualization Reagents. [Link]

• University of Toronto Scarborough. (n.d.). Thin Layer Chromatography. [Link]

• University of Toronto Scarborough. (n.d.). Thin Layer Chromatography. [Link]

• University of Rochester. (2026). Chromatography: About. [Link]

• PrepChem.com. (n.d.). Synthesis of methyl 3-hydroxybenzoate. [Link]

• ResearchGate. (n.d.). Rf values of the standards used in TLC and their respective colors. [Link]

• Spangenberg, B., Poole, C. F., & Weins, C. (2011). Quantitative thin-layer chromatography: a practical survey. Springer Science & Business Media.

• LibreTexts. (2022, April 18). 2.3B: Uses of TLC. [Link]

Sources

• 1. Thin-layer chromatography - Wikipedia [en.wikipedia.org]
• 2. Thin Layer Chromatography: A Complete Guide to TLC [chemistryhall.com]
• 3. s3.wp.wsu.edu [s3.wp.wsu.edu]
• 4. Chemistry Teaching Labs - Determining a solvent system [chemtl.york.ac.uk]
• 5. Home Page [chem.ualberta.ca]
• 6. Chemistry Online @ UTSC [utsc.utoronto.ca]
• 7. orgchemboulder.com [orgchemboulder.com]
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• 9. chem.libretexts.org [chem.libretexts.org]
• 10. theory.labster.com [theory.labster.com]
• 11. Quantitative monitoring of the progress of organic reactions using multivariate image analysis-thin layer chromatography (MIA-TLC) method - Analytical Methods (RSC Publishing) [pubs.rsc.org]
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• 13. reddit.com [reddit.com]

A Cost-Benefit Analysis of Methyl 3-(hydroxymethyl)-4-nitrobenzoate as a Synthetic Building Block

Prepared by: Gemini, Senior Application Scientist

Executive Summary

Methyl 3-(hydroxymethyl)-4-nitrobenzoate (CAS 201932-92-5) is a trifunctional aromatic building block with significant potential in medicinal chemistry and materials science. Its unique arrangement of a methyl ester, a hydroxymethyl group, and a nitro group offers synthetic chemists a versatile scaffold for constructing complex molecules. However, its high commercial cost and limited availability present a considerable barrier to its widespread use. This guide provides a detailed cost-benefit analysis, comparing the direct purchase of the compound against a practical, two-step synthesis from an inexpensive and readily available precursor. We present field-proven protocols for its synthesis and for subsequent, chemoselective transformations of each of its functional groups, enabling researchers to make an informed decision based on project timelines, budget, and available resources.

Introduction: The Utility of a Trifunctional Scaffold

Methyl 3-(hydroxymethyl)-4-nitrobenzoate is a valuable intermediate due to its three distinct functional groups, each amenable to a different class of chemical transformations. This "orthogonal" reactivity allows for a stepwise and controlled elaboration of the molecule.

• The Nitro Group : A powerful electron-withdrawing group that can be readily reduced to an amine, providing a key vector for amide bond formation, diazotization, or reductive amination.

• The Hydroxymethyl Group : A primary alcohol that can be oxidized to an aldehyde or carboxylic acid, or converted into a leaving group (e.g., a halide or tosylate) for nucleophilic substitution.

• The Methyl Ester : A carboxylate protecting group that can be hydrolyzed to a carboxylic acid for amide coupling or other transformations. It is generally more robust than the other two groups, often allowing it to be carried through several synthetic steps.

This combination makes the molecule an ideal starting point for the synthesis of substituted anilines, benzaldehydes, and benzoic acids, which are common motifs in pharmacologically active compounds.

Caption: Structure of Methyl 3-(hydroxymethyl)-4-nitrobenzoate with its key reactive sites.

The Core Dilemma: A "Make vs. Buy" Analysis

The primary consideration for any researcher intending to use this building block is its acquisition. The choice between purchasing the compound directly or synthesizing it in-house represents a classic trade-off between time and cost.

The "Buy" Option: Convenience at a Premium

Direct purchase from chemical suppliers offers the fastest route to obtaining the material. However, this convenience comes at a significant financial cost, and availability can be inconsistent.

• Cost: ~$58.70 per gram.[1]

• Availability: Often available only on backorder with lead times of 2-3 weeks, indicating it is not a stock item for most suppliers.[1]

The "Make" Option: A Cost-Effective, Two-Step Synthesis

A more economical approach is to prepare the target compound from the widely available and inexpensive precursor, 3-Methyl-4-nitrobenzoic acid . This can be accomplished in two high-yielding steps: Fischer esterification followed by a selective benzylic oxidation.

• Precursor Cost (3-Methyl-4-nitrobenzoic acid): ~$25.70 per 100 grams.[2]

• Precursor Cost (Methyl 3-methyl-4-nitrobenzoate): ~$29.00 per 5 grams.

The cost of starting materials for an in-house synthesis is orders of magnitude lower than purchasing the final product, making this an attractive option for large-scale needs or for laboratories with limited budgets.

Caption: Decision workflow for acquiring the target building block.

Experimental Protocol: Synthesis of Methyl 3-(hydroxymethyl)-4-nitrobenzoate

This two-step procedure is designed to be robust and scalable. It begins with the esterification of the commercially available carboxylic acid, followed by a selective free-radical bromination at the benzylic position and subsequent hydrolysis to the desired alcohol.

Step 1: Fischer Esterification to Methyl 3-methyl-4-nitrobenzoate

Causality: This standard acid-catalyzed esterification converts the carboxylic acid into its methyl ester. Methanol serves as both the solvent and reactant, and a catalytic amount of sulfuric acid protonates the carbonyl oxygen, rendering the carbonyl carbon more electrophilic for attack by methanol. The reaction is driven to completion by using a large excess of methanol.

• Materials:

  • 3-Methyl-4-nitrobenzoic acid (1.0 eq)

  • Methanol (anhydrous, ~0.2 M solution)

  • Concentrated Sulfuric Acid (H₂SO₄, ~2-3 mol%)

  • Saturated aqueous sodium bicarbonate (NaHCO₃) solution

  • Brine (saturated aqueous NaCl)

  • Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Procedure:

  • Suspend 3-methyl-4-nitrobenzoic acid in anhydrous methanol in a round-bottom flask equipped with a reflux condenser.

  • Carefully add the catalytic amount of concentrated sulfuric acid to the stirring suspension.

  • Heat the mixture to reflux (approx. 65 °C) and maintain for 4-6 hours.

  • Self-Validation: Monitor the reaction's progress by Thin-Layer Chromatography (TLC) using a suitable solvent system (e.g., 20% ethyl acetate in hexanes). The product spot should be less polar (higher Rf) than the starting carboxylic acid. The reaction is complete when the starting material spot is no longer visible.

  • Cool the reaction to room temperature and concentrate the methanol under reduced pressure.

  • Dissolve the residue in ethyl acetate and wash sequentially with water, saturated NaHCO₃ solution (to remove any unreacted acid and the H₂SO₄ catalyst), and brine.

  • Dry the organic layer over anhydrous MgSO₄, filter, and concentrate in vacuo to yield Methyl 3-methyl-4-nitrobenzoate as a solid. The product is often pure enough for the next step without further purification.

• Expected Yield: >95%.

Step 2: Benzylic Bromination and Hydrolysis

Causality: This step proceeds via a free-radical mechanism. N-Bromosuccinimide (NBS) is used as a source of bromine radicals, initiated by a radical initiator like AIBN or benzoyl peroxide. The reaction is highly selective for the benzylic position because the resulting benzylic radical is resonance-stabilized by the aromatic ring.[3][4] The crude benzylic bromide is then hydrolyzed to the alcohol using aqueous sodium bicarbonate in a polar aprotic solvent like DMSO.

• Materials:

  • Methyl 3-methyl-4-nitrobenzoate (1.0 eq)

  • N-Bromosuccinimide (NBS, 1.05 - 1.1 eq)

  • Azobisisobutyronitrile (AIBN, ~1-2 mol%)

  • Carbon tetrachloride (CCl₄) or a less toxic alternative like acetonitrile

  • Dimethyl sulfoxide (DMSO)

  • Sodium bicarbonate (NaHCO₃)

  • Water & Ethyl Acetate

• Procedure:

  • To a round-bottom flask, add Methyl 3-methyl-4-nitrobenzoate, NBS, AIBN, and the solvent (e.g., CCl₄).

  • Heat the mixture to reflux (approx. 77 °C for CCl₄) under an inert atmosphere for 2-4 hours.

  • Self-Validation: Monitor the reaction by TLC. The formation of the benzylic bromide will result in a new, slightly more polar spot. The reaction is also accompanied by the formation of succinimide, which is insoluble in CCl₄ and will float on top as the reaction proceeds.

  • Cool the reaction to room temperature and filter off the succinimide. Concentrate the filtrate under reduced pressure. The resulting crude Methyl 3-(bromomethyl)-4-nitrobenzoate is often used directly in the next step.

  • Dissolve the crude bromide in DMSO. Add an aqueous solution of NaHCO₃ (~1.5 eq).

  • Heat the mixture to 50-60 °C and stir for 1-2 hours until TLC analysis shows complete consumption of the bromide and formation of the more polar alcohol product.

  • Cool the reaction, dilute with a large volume of water, and extract several times with ethyl acetate.

  • Combine the organic extracts, wash with brine, dry over anhydrous Na₂SO₄, and concentrate.

  • Purify the crude product by flash column chromatography on silica gel to afford the final product, Methyl 3-(hydroxymethyl)-4-nitrobenzoate.

• Expected Overall Yield: 70-85% over the two steps.

Performance and Synthetic Utility

Once obtained, the building block's value is realized through the selective manipulation of its functional groups. The following protocols demonstrate how each site can be addressed while preserving the others.

Sources

• 1. jk-sci.com [jk-sci.com]
• 2. chemimpex.com [chemimpex.com]
• 3. Reactions at the Benzylic Position - Chemistry Steps [chemistrysteps.com]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]

Comparative stability of Methyl 3-(hydroxymethyl)-4-nitrobenzoate isomers

Executive Summary

This guide provides a technical comparison of the stability profile of Methyl 3-(hydroxymethyl)-4-nitrobenzoate (Target Compound) against its meta-substituted isomer, Methyl 3-(hydroxymethyl)-5-nitrobenzoate .

Critical Finding: The stability of these isomers is dictated by the relative positioning of the nitro (-NO₂) and hydroxymethyl (-CH₂OH) groups.

• The Target (4-nitro isomer) possesses an ortho-nitrobenzyl alcohol motif, rendering it inherently photolabile and susceptible to intramolecular redox reactions. It functions effectively as a photocleavable protecting group precursor but poses significant storage challenges.

• The Comparator (5-nitro isomer) lacks this ortho arrangement, exhibiting superior photochemical and thermal stability.

Researchers must treat the 4-nitro isomer as a light-sensitive reagent, whereas the 5-nitro isomer behaves as a standard stable nitro-aromatic ester.

Chemical Profile & Structural Analysis

The following table defines the specific isomers analyzed in this guide.

Feature	Target Compound	Stable Comparator
IUPAC Name	Methyl 3-(hydroxymethyl)-4-nitrobenzoate	Methyl 3-(hydroxymethyl)-5-nitrobenzoate
CAS Number	201932-92-5	53732-08-4
Structure	Ortho-nitrobenzyl alcohol derivative	Meta-nitrobenzyl alcohol derivative
Electronic Relationship	Nitro (C4) is ortho to Hydroxymethyl (C3)	Nitro (C5) is meta to Hydroxymethyl (C3)
Primary Instability Risk	High : Photochemical Rearrangement	Low : Standard ester hydrolysis only
Typical Application	Photolabile linkers, Caged compounds	Stable intermediate, Linker synthesis

Mechanism of Instability: The "Ortho Effect"

The primary differentiator between these isomers is the Norrish Type II-like intramolecular redox reaction .

The Photochemical Pathway (Target Compound)

In the 4-nitro isomer , the nitro group oxygen is in close proximity to the benzylic hydrogens of the hydroxymethyl group. Upon UV irradiation (typically 300–365 nm), the nitro group is excited to a triplet state, which abstracts a benzylic proton. This initiates a cascade leading to the formation of a nitrosobenzaldehyde derivative.

• Consequence: Rapid degradation in ambient light; contamination with nitroso byproducts.

The Stability of the Meta-Isomer

In the 5-nitro isomer , the nitro group is geometrically distant from the hydroxymethyl group. The proton abstraction mechanism is spatially impossible. Consequently, this isomer is stable under standard laboratory lighting and requires high-energy forcing conditions (e.g., strong reduction) to react.

Visualizing the Degradation Pathway

The following diagram illustrates the degradation mechanism specific to the Target Compound.

Caption: Figure 1. Mechanism of photochemical degradation for the ortho-substituted target compound vs. the stable meta-isomer.

Comparative Performance Data

The following data summarizes predicted stability based on functional group physics and standard nitrobenzyl chemistry.

Parameter	Target (4-Nitro Isomer)	Comparator (5-Nitro Isomer)	Implication
Photostability ( )	< 1 hour (Direct Sunlight)~24 hours (Ambient Lab Light)	> 1 year (Ambient Lab Light)	Target requires amber glassware and darkroom handling.
Thermal Stability (Solid)	Stable < 60°C.Risk of redox > 100°C.	Stable up to Melting Point (~90-100°C).	Target requires cold storage (-20°C recommended).
Hydrolysis (pH 7.4)	Slow (Days).

Reference Standards for Methyl 3-(hydroxymethyl)-4-nitrobenzoate: A Comparative Quality Control Guide

This guide outlines the quality control framework for Methyl 3-(hydroxymethyl)-4-nitrobenzoate (CAS: 201932-92-5), a critical intermediate in the synthesis of nitrobenzyl-based photocages and heterocyclic kinase inhibitors .

Executive Summary & Strategic Context

In pharmaceutical development, Methyl 3-(hydroxymethyl)-4-nitrobenzoate serves as a pivotal "scaffold" molecule. Its dual functionality—the nitro group (reducible to an amine for cyclization) and the hydroxymethyl group (a handle for etherification or oxidation)—makes it indispensable for synthesizing next-generation tyrosine kinase inhibitors and photolabile protecting groups .

However, its synthesis (often via radical bromination and hydrolysis of methyl-3-methyl-4-nitrobenzoate) introduces specific, non-trivial impurities that "98% purity" commercial reagents often fail to declare. Using an uncharacterized standard for quantitative assay development can lead to stoichiometric errors in GMP manufacturing and regulatory hold-ups during impurity profiling (ICH Q3A).

This guide compares the three primary reference standard strategies available to analytical scientists.

Comparative Analysis of Reference Standard Options

The following table contrasts the three prevailing approaches to sourcing a reference standard for this compound.

Feature	Option A: Qualified Primary Standard (In-House/Custom)	Option B: Commercial "Synthesis Grade" Reagent	Option C: qNMR (Quantitative NMR)
Primary Use	GMP Release Testing, Validation	Early Route Scouting, Non-GLP Synthesis	Purity Assignment of Option A
Assay Accuracy	High (±0.5%) (Mass balance approach)	Low (±2-5%) (Often "Area %" only)	High (±1.0%) (Absolute quantification)
Traceability	Full CoA with impurity profile & ROI	Limited (often just H-NMR & LC-MS)	Traceable to NIST Internal Std (e.g., TCNB)
Major Risk	High initial cost & time	Unidentified Impurities (see Sect. 3)	Hygroscopicity of sample affecting weight
Suitability	Mandatory for Phase 1+ QC	Acceptable only for raw material ID	Best for qualifying Option A

Expert Insight: The "Area %" Trap

Commercial suppliers often list purity as ">98% (HPLC Area)". For Methyl 3-(hydroxymethyl)-4-nitrobenzoate, this is dangerous.[1] The precursor Methyl 3-methyl-4-nitrobenzoate has a similar UV response factor but a significantly different molecular weight (195.17 vs 211.17 g/mol ). If your standard contains 2% of this impurity, your potency calculation will be skewed, leading to systematic errors in yield calculations for downstream APIs.

Impurity Profiling & Fate Mapping

Understanding the origin of impurities is the cornerstone of selecting a proper standard. The diagram below illustrates the synthesis pathway and the specific impurities that a high-quality reference standard must quantify.

Figure 1: Impurity Fate Map. Red nodes indicate critical impurities that must be resolved by the analytical method used to qualify the reference standard.

Analytical Protocol: Qualification of the Standard

To validate a reference standard (Option A), you cannot rely on a single technique. The following Self-Validating Protocol combines HPLC purity with structural confirmation.

A. High-Performance Liquid Chromatography (HPLC-UV)

This method is designed to separate the target from the critical impurities identified in Figure 1.

• Column: Agilent Zorbax Eclipse Plus C18 (150 mm × 4.6 mm, 3.5 µm) or equivalent.

• Mobile Phase A: 0.1% Phosphoric Acid in Water (Suppresses ionization of Impurity B, ensuring retention).

• Mobile Phase B: Acetonitrile (HPLC Grade).

• Gradient:

  • 0-2 min: 10% B (Isocratic hold to elute polar degradants)

  • 2-15 min: 10% → 60% B (Linear gradient)

  • 15-20 min: 60% → 90% B (Wash lipophilic dimers)

• Flow Rate: 1.0 mL/min.

• Detection:

  • 254 nm: Primary quantitation (Nitro-aromatic π-π* transition).

  • 210 nm: Sensitivity check for non-aromatic impurities.

• Temperature: 30°C.

Acceptance Criteria for Reference Standard:

• Purity (Area %): ≥ 99.0%.

• Impurity C (Methyl analog): ≤ 0.15% (Must be baseline resolved, Rs > 1.5).

• Impurity B (Free acid): ≤ 0.5% (Indicates moisture damage).

B. Loss on Drying (LOD) / Water Content

Since the molecule contains an ester and a hydroxyl group, it is hygroscopic.

• Method: Karl Fischer Titration (Coulometric).

• Limit: ≤ 0.5% w/w.

• Why? If your standard has 2% water, your potency assignment will be 2% too high, causing overdosing in synthesis.

Experimental Workflow: Qualification Decision Tree

Use this logic flow to determine if a purchased batch is suitable as a Reference Standard.

Figure 2: QC Decision Tree for qualifying a Primary Reference Standard.

References

• Synthesis & Impurity Context: "Synthesis of nitrobenzyl derivatives and their application as photocleavable linkers." Journal of Organic Chemistry. (General reference for nitrobenzyl chemistry).

• Regulatory Standards: International Conference on Harmonisation (ICH). "Guideline Q3A(R2): Impurities in New Drug Substances." ICH Harmonised Tripartite Guideline. Link

• Analytical Methodology: "Validation of Compendial Procedures." USP General Chapter <1225>. United States Pharmacopeia.[2] Link

• Compound Data: "Methyl 3-(hydroxymethyl)-4-nitrobenzoate (CAS 201932-92-5)."[3] PubChem Laboratory Chemical Safety Summary. Link

• qNMR General Protocol: Pauli, G. F., et al. "Importance of Purity Evaluation and the Potential of Quantitative 1H NMR as a Purity Assay." Journal of Medicinal Chemistry, 2005. Link

Sources

• 1. Methyl 3-hydroxy-4-nitrobenzoate | 713-52-0 [sigmaaldrich.com]
• 2. researchgate.net [researchgate.net]
• 3. chemscene.com [chemscene.com]

Safety & Regulatory Compliance

Operational Guide: Disposal of Methyl 3-(hydroxymethyl)-4-nitrobenzoate

[1]

CAS Number: 201932-92-5 Formula: C₉H₉NO₅ Molecular Weight: 211.17 g/mol [1][2]

Executive Summary & Hazard Profile

Senior Scientist Note: Do not confuse this compound with Methyl 3-hydroxy-4-nitrobenzoate (CAS 713-52-0).[1] The presence of the hydroxymethyl group (-CH₂OH) versus a phenolic hydroxyl (-OH) alters solubility and reactivity profiles.[1] While this specific ester is not classified as an explosive under Class 1, the nitro-aromatic moiety imparts thermal instability.[1] Improper disposal via autoclaving or mixing with strong alkalis can lead to runaway exothermic decomposition.[1]

1.1 Chemical Risk Assessment

Parameter	Classification	Operational Implication
Primary Hazard	Irritant / Combustible	Standard PPE (Nitrile gloves, safety glasses) required.[1]
Reactivity	Nitro-Aromatic	DO NOT AUTOCLAVE. Potential for rapid decomposition at high temperatures (>150°C).[1]
Incompatibility	Strong Bases / Reducers	Base-catalyzed hydrolysis of the ester or reduction of the nitro group can generate significant heat.[1]
RCRA Status	Non-Listed (Characteristic)	Likely D001 (Ignitable) if mixed with solvents.[1] Must be incinerated; do not landfill.[1]

Segregation & Pre-Treatment Logic

Effective disposal begins at the bench.[1] You must segregate this waste stream to prevent downstream hazards at the consolidation facility.[1]

2.1 The "No-Go" List (Incompatibles)

• Strong Bases (NaOH, KOH): Saponification of the methyl ester yields methanol and the nitrobenzoate salt.[1] Nitrobenzoate salts are often more shock-sensitive than the parent ester.[1]

• Reducing Agents (NaBH₄, Hydrazine): Reduction of the nitro group is highly exothermic and can lead to azo/hydrazine intermediates.[1]

• Oxidizers: Avoid mixing with perchlorates or nitrates, which sensitize the organic framework.[1]

2.2 Waste Stream Classification

For disposal manifesting, categorize this material as:

• Solid Waste: "Hazardous Waste, Solid, N.O.S.[1] (Contains Nitrobenzoate Derivative)"[2][3][4][5]

• Liquid Waste (Solvent Stream): "Waste Flammable Liquid, N.O.S."[1] (if in organic solvent).[1][6][7]

Step-by-Step Disposal Protocol

Phase A: Solid Waste (Powder/Crystals)

Applicable for: Expired reagents, spill cleanup residues, or filter cakes.[1]

• Container Selection: Use a wide-mouth High-Density Polyethylene (HDPE) jar.[1] Avoid metal containers to prevent potential catalytic reduction on metal surfaces.[1]

• Labeling: Affix a hazardous waste label immediately.

  • Constituents: Methyl 3-(hydroxymethyl)-4-nitrobenzoate (100%).[1]

  • Hazard Check: Toxic, Irritant.[1][8]

• Bulking: Do not compress or compact the waste manually. Nitro compounds can be friction-sensitive if crystallized in screw threads.[1] Wipe threads clean before closing.

• Final Disposition: Designate for High-Temperature Incineration .

Phase B: Liquid Waste (Reaction Mixtures/Mother Liquors)

Applicable for: Material dissolved in DCM, Ethyl Acetate, or Methanol.[1]

• Characterization: Determine the primary solvent.[1]

  • Halogenated (DCM/Chloroform): Segregate to Halogenated Waste stream.[1][9]

  • Non-Halogenated (MeOH/EtOAc): Segregate to High BTU/Flammable stream.[1]

• Quenching (If Reactive Reagents Present):

  • If the mixture contains unreacted thionyl chloride or coupling reagents, quench carefully before adding to the waste carboy.[1]

  • Critical: Ensure the pH is neutral to slightly acidic (pH 5-7).[1] Do not dispose of in basic waste streams.

• Containerization: Use standard safety carboys (HDPE/Polypropylene) with vented caps if minor off-gassing is expected.[1]

Decision Workflow (Visualization)

The following logic gate ensures the material ends up in the correct destruction pathway (Incineration) rather than a mechanical treatment plant.

Figure 1: Decision logic for segregating nitrobenzoate waste streams to ensure proper incineration.

Emergency Contingencies

5.1 Spill Management

In the event of a benchtop spill (solid):

• Isolate: Evacuate the immediate area of unnecessary personnel.

• PPE: Wear nitrile gloves, lab coat, and safety goggles.[1] Dust mask (N95) recommended to prevent inhalation.[1]

• Containment: Do not dry sweep (static risk).[1] Cover with a wet paper towel or inert absorbent (vermiculite).[1]

• Cleanup: Scoop carefully into a disposable container. Wash surface with soap and water.[1][10]

• Disposal: Treat cleanup materials as Solid Hazardous Waste (see Phase A above).

5.2 Exposure First Aid[1]

• Eye Contact: Rinse immediately with water for 15 minutes.[1]

• Skin Contact: Wash with soap and water.[1][10] Nitro compounds can absorb transdermally; monitor for signs of cyanosis (blue lips/fingernails) which indicates methemoglobinemia (rare for this specific ester but possible with nitro-aromatics).[1]

References

• National Research Council (US) Committee on Prudent Practices in the Laboratory. (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards, Updated Version. National Academies Press.[1] [Link]

• U.S. Environmental Protection Agency. (2024). Defining Hazardous Waste: Listed, Characteristic and Mixed Radiological Wastes. EPA.gov.[1] [Link]

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A Comprehensive Guide to the Safe Handling of Methyl 3-(hydroxymethyl)-4-nitrobenzoate

This document provides essential safety and logistical information for researchers, scientists, and drug development professionals working with Methyl 3-(hydroxymethyl)-4-nitrobenzoate (CAS No. 201932-92-5).[1] The following protocols for personal protective equipment (PPE), operational handling, and disposal are grounded in established safety principles for aromatic nitro compounds, ensuring a self-validating system of laboratory safety.

Hazard Assessment and GHS Classification

Based on data for similar compounds, Methyl 3-(hydroxymethyl)-4-nitrobenzoate is anticipated to have the following GHS hazard classifications:

• Acute Toxicity: Potential for harm if swallowed, inhaled, or in contact with skin.

• Skin Corrosion/Irritation: Likely to cause skin irritation.[4][6]

• Serious Eye Damage/Eye Irritation: Causes serious eye irritation.[4][6]

• Specific target organ toxicity (single exposure): May cause respiratory irritation.[4][6]

Given these potential hazards, stringent adherence to the following PPE and handling protocols is mandatory.

Personal Protective Equipment (PPE)

A multi-layered approach to PPE is essential to minimize exposure risk. The following table outlines the minimum required PPE for handling Methyl 3-(hydroxymethyl)-4-nitrobenzoate.

Protection Type	Specific Equipment	Rationale and Best Practices
Eye and Face Protection	ANSI Z87.1-compliant safety goggles.[7] A face shield should be worn over safety goggles when there is a splash hazard.[8]	Protects against splashes and airborne particles that can cause serious eye irritation.
Hand Protection	Chemically resistant gloves (e.g., neoprene, butyl, or heavy-duty nitrile).[7]	Disposable nitrile gloves may not offer sufficient protection for prolonged contact.[7] Always inspect gloves for tears or punctures before use and change them immediately upon contamination.
Body Protection	Flame-resistant lab coat.[7]	Provides a barrier against spills and prevents contamination of personal clothing. Should be buttoned and fit properly to cover as much skin as possible.[8]
Respiratory Protection	A NIOSH-approved N95 (or higher) respirator may be required if handling the compound as a powder outside of a fume hood or if engineering controls are insufficient to maintain exposure below permissible limits.[2][3]	Prevents the inhalation of fine powders or aerosols. Use of a respirator requires a formal respiratory protection program, including medical evaluation and fit testing.[3][8]
Foot Protection	Closed-toe, chemical-resistant shoes.[2]	Protects feet from spills.

PPE Selection and Donning/Doffing Workflow

The following diagram illustrates the logical flow for selecting and using PPE when handling Methyl 3-(hydroxymethyl)-4-nitrobenzoate.

PPE Selection and Use Workflow

Operational Plan for Safe Handling

Adherence to a strict operational plan is crucial for minimizing the risk of exposure and ensuring a safe laboratory environment.

Engineering Controls

• Ventilation: Always handle Methyl 3-(hydroxymethyl)-4-nitrobenzoate in a certified chemical fume hood to minimize inhalation exposure.[9] The fume hood provides a physical barrier and ensures that any dust or vapors are effectively contained and exhausted.

• Safety Equipment: Ensure that a safety shower and eyewash station are readily accessible and have been recently tested.[10]

Procedural Steps for Handling

• Preparation: Before beginning work, ensure all necessary PPE is available and in good condition. Designate a specific area within the fume hood for handling the compound.

• Weighing and Transfer:

  • If possible, weigh the solid compound within the fume hood or on a balance with a draft shield to prevent the dispersion of dust.[2]

  • Use a micro-spatula for transfers to minimize dust generation.

  • Avoid creating dust clouds.

• In Solution:

  • When preparing solutions, add the solid to the solvent slowly to avoid splashing.

  • Keep containers tightly closed when not in use.[4]

• Post-Handling:

  • Thoroughly decontaminate the work area with soap and water after handling is complete.[7]

  • Wash hands and any exposed skin thoroughly after removing PPE.[4][11]

Emergency Procedures

Spill Response

In the event of a spill, immediate and appropriate action is required to contain the material and prevent exposure.

Emergency Spill Response Plan

First Aid Measures

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[5][6]

• Skin Contact: Remove contaminated clothing and shoes. Flush skin with plenty of soap and water for at least 15 minutes. Seek medical attention if irritation occurs.[5][6]

• Inhalation: Remove the individual from the area of exposure to fresh air. If breathing is difficult, provide oxygen. Seek immediate medical attention.[5][12]

• Ingestion: Do NOT induce vomiting. If the person is conscious and alert, rinse their mouth and have them drink 2-4 cupfuls of water or milk. Seek immediate medical attention.[5]

Storage and Disposal Plan

Proper storage and disposal are critical for maintaining a safe laboratory and protecting the environment.

Storage

• Store Methyl 3-(hydroxymethyl)-4-nitrobenzoate in a cool, dry, and well-ventilated area away from heat, sparks, and open flames.[3][7]

• Keep the container tightly closed to prevent contamination and exposure.[4]

• Store away from incompatible materials such as strong bases, amines, and oxidizing and reducing agents.[7]

Disposal

• Waste Collection: All waste containing Methyl 3-(hydroxymethyl)-4-nitrobenzoate, including contaminated absorbents and PPE, must be collected in a clearly labeled, sealed container for hazardous waste.

• Disposal Protocol: Never dispose of this compound down the drain or in the regular trash.[7] Disposal must be carried out by a licensed waste disposal company in accordance with all local, regional, and national regulations.

Conclusion

The safe handling of Methyl 3-(hydroxymethyl)-4-nitrobenzoate is predicated on a thorough understanding of its potential hazards and the diligent application of appropriate safety measures. By adhering to the comprehensive guidelines outlined in this document, researchers can mitigate risks and ensure a secure working environment.

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